1H-1,2,3-Triazole-1-carbaldehyde

Core Science & Biosynthesis

1H-1,2,3-Triazole-1-carbaldehyde: Technical Guide to Properties & Stability

This guide details the chemical properties, stability profile, and synthetic utility of 1H-1,2,3-Triazole-1-carbaldehyde (N-formyl-1,2,3-triazole).

Executive Summary: 1H-1,2,3-Triazole-1-carbaldehyde is a high-energy, hydrolytically unstable N-acyl azole reagent. Unlike its stable carbon-bound isomer (1,2,3-triazole-4-carbaldehyde), the 1-carbaldehyde is a transient or highly reactive species used primarily as a formyl transfer agent or a precursor to azavinyl carbenes in drug discovery. It requires strictly anhydrous handling and is often generated in situ.

Chemical Identity & Structural Analysis[1][2][3]

Distinction of Isomers (Critical): Researchers must distinguish between the N-formyl (reactive reagent) and C-formyl (stable building block) isomers. This guide focuses on the N-formyl species.

Feature	1H-1,2,3-Triazole-1-carbaldehyde (Topic)	1H-1,2,3-Triazole-4-carbaldehyde (Common)
Structure	Formyl group on Nitrogen (N1)	Formyl group on Carbon (C4)
CAS Number	959960-46-4	16681-68-8
Reactivity	High (Acyl donor, moisture sensitive)	Low/Moderate (Stable aldehyde)
State	Unstable oil / Sensitive solid	Stable crystalline solid
Function	Formylating reagent; Carbene precursor	Pharmacophore building block

Electronic Structure

The N1-carbonyl bond is electronically activated due to the electron-withdrawing nature of the triazole ring. The lone pair on N1 is delocalized into the aromatic ring, making the carbonyl carbon highly electrophilic.

• Bonding: The N-C(O)H bond has partial double-bond character but is weaker than a standard amide bond, facilitating "acyl transfer" (formylation).

• Isomerism: N-substituted 1,2,3-triazoles exist in equilibrium between N1 and N2 isomers. While N2 is often thermodynamically preferred, N1-acylation is kinetically accessible and often required for specific ring-opening transformations.

Chemical Properties & Reactivity Profile[4][5][6]

Formyl Transfer (Formylation)

Acting as an "active amide," 1H-1,2,3-Triazole-1-carbaldehyde behaves similarly to N-formylbenzotriazole or N-formylimidazole . It reacts rapidly with nucleophiles (amines, alcohols) to transfer the formyl group.

• Mechanism: Nucleophilic attack at the carbonyl carbon

  Tetrahedral intermediate Expulsion of 1,2,3-triazole anion (good leaving group, pKa ~9).

• Selectivity: Highly chemoselective for primary amines over secondary amines due to steric sensitivity.

Denitrogenative Ring Opening (Carbene Formation)

A unique property of N1-acyl-1,2,3-triazoles is their ability to undergo denitrogenation under thermal or Rh(II)-catalyzed conditions.

• Pathway: The N1-formyl group destabilizes the ring, allowing extrusion of

  gas.

• Product: Formation of an

  -imino carbene (azavinyl carbene), which can undergo C-H insertion or cyclopropanation. This is a powerful tool in diversity-oriented synthesis (DOS).

Stability & Handling Protocols

Hydrolytic Instability (Moisture Sensitivity)

• Risk: Extreme. The compound hydrolyzes rapidly upon contact with ambient moisture to release formic acid and 1H-1,2,3-triazole.

• Half-life: Minutes to hours in non-anhydrous solvents.

• Storage: Must be stored under Argon/Nitrogen at -20°C.

Thermal Stability

• Risk: Moderate to High.

• Decomposition: Potential for exothermic decomposition (gas evolution,

  ) above 60–80°C.

• Precaution: Avoid heating neat material. Reactions involving this species are typically conducted at 0°C to RT, or under strictly controlled reflux for carbene generation.

Experimental Protocols

In Situ Generation & Utilization

Rationale: Due to instability, isolation is discouraged. The following protocol generates the reagent for immediate consumption.

Reagents:

• 1H-1,2,3-Triazole (1.0 equiv)

• Formic Acid (1.1 equiv)

• DCC (Dicyclohexylcarbodiimide) (1.1 equiv) or CDI (Carbonyldiimidazole)

• Solvent: Anhydrous DCM or THF

Workflow:

• Activation: Dissolve formic acid in anhydrous DCM at 0°C under

  .

• Coupling: Add DCC slowly. Stir for 15 min to form the active ester/anhydride.

• Addition: Add 1H-1,2,3-triazole. The mixture will generate 1H-1,2,3-Triazole-1-carbaldehyde (and DCU byproduct).

• Usage: Add the target amine/nucleophile directly to this mixture. Stir at 0°C

  RT for 1-2 hours.

• Workup: Filter off DCU precipitate. Wash filtrate with sat.

  (removes free triazole/acid).

Visualization of Reaction Pathways

Caption: Reaction pathways for 1H-1,2,3-Triazole-1-carbaldehyde. Red path indicates decomposition via moisture.

Applications in Drug Development[5]

Late-Stage Functionalization (LSF)

Used to introduce formyl groups (bioisostere of methyl/carbonyl) into complex amines where harsh conditions (e.g., boiling formic acid) would degrade the API (Active Pharmaceutical Ingredient).

Peptidomimetic Synthesis

The reagent serves as a mild alternative to synthesize N-formyl peptides , which are critical for:

• Formyl peptide receptor (FPR) agonists.

• Bacterial protein mimicry studies.

Scaffold Hopping (Carbene Chemistry)

The denitrogenative pathway allows the triazole ring to function as a "masked" carbene. This is used to synthesize:

• Polysubstituted Pyrroles: Via transannulation with alkynes.

• Fused Heterocycles: Via intramolecular C-H insertion.

References

• Motornov, V., et al. (2023).[1] "N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations."[1] Chemical Science. Link

  • Validates the instability and in situ gener

• Chuprakov, S., et al. (2011). "Reactivity of N-(1,2,4-Triazolyl)-Substituted 1,2,3-Triazoles." Journal of the American Chemical Society. Link

  • Foundational work on using N-substituted triazoles as carbene precursors.

• Katritzky, A. R., et al. (2000). "N-Formylbenzotriazole: A Stable, Convenient Formylating Agent." Journal of Organic Chemistry. Link

  • Provides the mechanistic basis for using N-acyl azoles in formyl

• AiFChem Product Catalog. "1H-1,2,3-Triazole-1-carbaldehyde (CAS 959960-46-4)." Link

  • Verifies commercial existence and CAS registry.

Sources

• 1. chemrxiv.org [chemrxiv.org]

The Dichotomy of Formyl-1,2,3-Triazoles: Structural Isomerism, Reactivity, and Synthetic Applications

For researchers and drug development professionals, the 1,2,3-triazole ring is a privileged scaffold, widely recognized for its metabolic stability, strong dipole moment, and hydrogen-bonding capabilities. However, the functionalization of this heterocycle with a formyl (-CHO) group introduces a profound divergence in chemical behavior depending on the site of attachment.

This technical guide provides an in-depth analysis of the mechanistic and practical differences between 1-formyl-1,2,3-triazole (an N-formyl isomer) and 4-formyl-1,2,3-triazole (a C-formyl isomer). By understanding the causality behind their distinct electronic environments, synthetic chemists can accurately leverage these compounds either as highly reactive transfer agents or as stable synthons for complex molecular architectures.

Structural and Electronic Divergence

The fundamental difference between these two isomers lies in the nature of the bond connecting the formyl group to the triazole core, which dictates their thermodynamic stability and electrophilicity.

1-Formyl-1,2,3-triazole: The Electrophilic Transfer Agent

In 1-formyl-1,2,3-triazole, the formyl group is covalently bound to the N1 nitrogen atom. In a standard aliphatic amide, the nitrogen lone pair delocalizes into the carbonyl group, stabilizing the C-N bond and reducing the electrophilicity of the carbonyl carbon. However, in N-formyl triazoles, the nitrogen lone pair is heavily delocalized into the electron-withdrawing, aromatic ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-system of the triazole ring.

This "amide resonance penalty" leaves the carbonyl carbon highly electron-deficient. Consequently, the N-C(=O) bond is highly labile, and the compound acts as a potent formylating agent . Upon nucleophilic attack by an amine or alcohol, the stable 1H-1,2,3-triazole anion is expelled as a leaving group, facilitating efficient formyl transfer[1].

4-Formyl-1,2,3-triazole: The Stable Heteroaromatic Synthon

Conversely, 4-formyl-1,2,3-triazole features the formyl group attached to the C4 carbon. This forms a standard C-acyl bond, structurally analogous to benzaldehyde or furfural. The carbonyl group is conjugated with the aromatic triazole ring, providing high thermodynamic stability. Rather than acting as a transfer agent, this isomer serves as a versatile building block (synthon) . The aldehyde moiety readily undergoes standard functionalization, such as reductive aminations, Wittig olefinations, and Schiff base condensations, while leaving the triazole core intact[2][3].

Comparative Data Profile

To facilitate rapid decision-making in assay design and synthetic route planning, the quantitative and qualitative properties of both isomers are summarized below.

Property	1-Formyl-1,2,3-triazole	4-Formyl-1,2,3-triazole
Attachment Site	N1 (Nitrogen)	C4 (Carbon)
Bond Type	N-Acyl (Amide-like, but destabilized)	C-Acyl (Aromatic Aldehyde)
Carbonyl Electrophilicity	Extremely High	Moderate (Typical of aryl aldehydes)
Primary Chemical Role	Formylating Agent (Formyl transfer)	Synthetic Building Block / Synthon
Thermodynamic Stability	Low (Moisture sensitive, readily hydrolyzes)	High (Stable to ambient conditions)
Typical Products	Formamides, Formates	Imines, Amines, Alkenes (via Wittig)

1-Formyl-1,2,3-triazole: Mechanism and Protocols

Mechanism of Formylation

1-Formyl-1,2,3-triazole operates via an addition-elimination mechanism. The highly electrophilic carbonyl carbon is attacked by a nucleophile (e.g., a primary amine). The tetrahedral intermediate collapses, expelling the 1,2,3-triazole ring. This methodology is highly effective for formylating sterically hindered or electronically deactivated amines under mild conditions[1].

Pathway of formyl transfer mediated by 1-formyl-1,2,3-triazole.

Experimental Protocol: In Situ Generation and Formylation

Because N-formyl triazoles are moisture-sensitive, they are typically generated in situ and used immediately.

Causality in Design: N,N'-Dicyclohexylcarbodiimide (DCC) is used to activate formic acid. 1H-1,2,3-triazole is chosen over standard leaving groups because its conjugate acid has an ideal pKa (~8.6), making it an excellent leaving group that does not require harsh basic conditions that might degrade sensitive substrates.

• Activation: In a flame-dried flask under inert atmosphere (N₂/Ar), dissolve 1.1 equivalents of formic acid in anhydrous dichloromethane (DCM). Cool to 0 °C.

• Coupling: Add 1.1 equivalents of DCC portion-wise. Stir for 15 minutes to form the highly reactive O-acylisourea intermediate.

• Triazole Addition: Add 1.0 equivalent of 1H-1,2,3-triazole. Stir for 1 hour at 0 °C. The byproduct, dicyclohexylurea (DCU), will precipitate as a white solid.

• Filtration: Rapidly filter the suspension through a Celite pad under inert conditions to remove DCU. The filtrate contains the active 1-formyl-1,2,3-triazole.

• Formylation: Add the target amine (0.9 eq) to the filtrate. Stir at room temperature for 2–4 hours.

• Workup: Wash the organic layer with saturated NaHCO₃, followed by brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography to isolate the N-formyl amine.

4-Formyl-1,2,3-triazole: Synthesis and Reactivity

Synthesis via Tandem CuAAC

Direct synthesis of 4-formyl-1,2,3-triazoles using propargyl aldehyde (propynal) is practically limited due to the reagent's low boiling point, toxicity, and tendency to polymerize[2]. To circumvent this, modern protocols utilize a tandem one-pot reaction: the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of an organic azide with an acetal-protected alkyne (e.g., propargyl aldehyde diethyl acetal), followed by acid-catalyzed deprotection[2][3].

Reactivity and the Dimroth Rearrangement

A critical behavior of 1-substituted-4-formyl-1,2,3-triazoles emerges when they are condensed with primary amines to form 4-imino-1,2,3-triazoles (Schiff bases). While these imines are valuable multidentate chelators for coordination chemistry, they exhibit inherent thermodynamic instability at elevated temperatures. Depending on the electronic nature of the substituents, the 4-imino-1,2,3-triazole can undergo a ring-degenerate Dimroth rearrangement [4][5].

Causality of Rearrangement: The electron-withdrawing nature of the triazole ring makes the N1-N2 or N2-N3 bonds susceptible to thermal cleavage. The ring opens to a diazo-imine intermediate, rotates, and re-closes. This scrambling must be carefully controlled—or intentionally exploited—during drug design to ensure the structural integrity of the final active pharmaceutical ingredient (API)[5].

Synthesis and reactivity of 4-formyl-1,2,3-triazole and its imine derivatives.

Experimental Protocol: Tandem Synthesis of 4-Formyl-1,2,3-triazoles

Causality in Design: A protic solvent mixture (t-BuOH/H₂O) is utilized to solubilize both the organic azide and the inorganic copper catalysts, while also providing the necessary aqueous environment for the subsequent acid-catalyzed acetal hydrolysis[2].

• Click Reaction: In a round-bottom flask, dissolve the organic azide (1.0 eq) and propargyl aldehyde diethyl acetal (1.2 eq) in a 1:1 mixture of tert-butanol and water (0.2 M concentration).

• Catalysis: Add sodium ascorbate (0.2 eq) followed by copper(II) sulfate pentahydrate (0.1 eq). The ascorbate reduces Cu(II) to the catalytically active Cu(I) species in situ.

• Cycloaddition: Stir the mixture vigorously at room temperature for 12 hours until TLC indicates complete consumption of the azide. The intermediate is the 4-acetal-1,2,3-triazole.

• Tandem Deprotection: Without isolating the intermediate, add trifluoroacetic acid (TFA) or 2M HCl to lower the pH to ~2. Heat the mixture to 60 °C for 4 hours to drive the hydrolysis of the acetal.

• Workup: Cool to room temperature, neutralize with saturated NaHCO₃, and extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify the crude 4-formyl-1,2,3-triazole via silica gel column chromatography (Hexanes/EtOAc gradient).

Conclusion

The positional isomerism of the formyl group on the 1,2,3-triazole scaffold dictates entirely different paradigms of chemical utility. 1-formyl-1,2,3-triazoles sacrifice their structural integrity to act as powerful, mild formylating agents driven by the disruption of amide resonance. In stark contrast, 4-formyl-1,2,3-triazoles leverage the aromatic stability of the core to serve as robust building blocks in medicinal chemistry, enabling tandem click-chemistry workflows and serving as precursors to complex multidentate chelators. Recognizing these mechanistic boundaries is essential for the rational design of synthetic pathways in modern drug discovery.

References

• Tandem synthesis of 1-formyl-1,2,3-triazoles National Institutes of Health (NIH) / PubMed Central URL:[Link][2]

• 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles MDPI / ResearchGate URL:[Link][3]

• Revisiting ring-degenerate rearrangements of 1-substituted-4-imino-1,2,3-triazoles National Institutes of Health (NIH) / Beilstein Journal of Organic Chemistry URL:[Link][4][5]

• 1,2,3-Triazoles (Comprehensive Review) National Institutes of Health (NIH) / PubMed Central URL:[Link][1]

Sources

• 1. 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tandem synthesis of 1-formyl-1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. d-nb.info [d-nb.info]

N-Substituted 1,2,3-Triazole Aldehyde Derivatives: A Synthetic and Application-Focused Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The N-substituted 1,2,3-triazole core, particularly when functionalized with a reactive aldehyde moiety, represents a uniquely powerful and versatile scaffold in modern chemistry. Its remarkable stability, capacity for hydrogen bonding, and role as a bioisostere have cemented its importance in medicinal chemistry and materials science.[1][2] The aldehyde group provides a crucial synthetic handle for diversification, enabling the construction of complex molecular architectures and bioconjugates. This guide provides an in-depth exploration of the synthesis, properties, and applications of N-substituted 1,2,3-triazole aldehyde derivatives. We will delve into the causality behind synthetic choices, from the regioselective power of click chemistry to post-formation functionalization strategies. Furthermore, we will present field-proven applications, supported by quantitative data and detailed protocols, to equip researchers with the knowledge to effectively leverage this privileged structural motif.

Part 1: The Molecular Logic of the 1,2,3-Triazole Aldehyde Scaffold

The strategic advantage of combining the 1,2,3-triazole ring with an aldehyde function stems from the distinct and complementary properties of each component.

The 1,2,3-Triazole Core: More Than a Simple Linker

The 1,2,3-triazole ring is not merely an inert spacer. Its inherent physicochemical properties are key to its utility. It is an aromatic heterocycle with a significant dipole moment and the capacity to act as both a hydrogen bond acceptor and, in its N-H form, a donor.[3] This electronic character allows it to mimic the geometry and polarity of an amide bond, making it an exceptional bioisostere in peptidomimetics and other drug analogues.[1][4][5] A critical advantage of this substitution is the triazole's profound stability; it is highly resistant to hydrolytic, oxidative, and reductive conditions, overcoming the metabolic lability often seen with amide-linked drugs.[1][4]

The Aldehyde Handle: A Gateway to Molecular Diversity

The aldehyde (-CHO) group is a cornerstone of synthetic chemistry due to its versatile reactivity. As a potent electrophile, it readily participates in a host of carbon-carbon and carbon-heteroatom bond-forming reactions, including:

• Reductive amination to form secondary and tertiary amines.

• Wittig and Horner-Wadsworth-Emmons reactions to generate alkenes.

• Aldol and Knoevenagel condensations.

• Formation of imines, oximes, and hydrazones.

Attaching this functionality to the stable triazole core creates a robust building block where the aldehyde serves as a reliable conjugation point for attaching pharmacophores, fluorescent tags, or other molecular probes.[6]

Part 2: Core Synthetic Strategies and Mechanistic Considerations

The synthesis of N-substituted 1,2,3-triazole aldehydes can be approached through several strategic pathways. The choice of method is dictated by the desired substitution pattern (regioisomer) and the availability of starting materials.

The Power of Cycloaddition: Building the Triazole Ring

The foundation for most 1,2,3-triazole synthesis is the Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne.[7] While the thermal reaction produces a mixture of 1,4- and 1,5-regioisomers, catalytic methods have revolutionized the field by providing exquisite regiocontrol.

A. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the gold standard of "click chemistry," prized for its reliability, mild reaction conditions, and near-exclusive formation of 1,4-disubstituted 1,2,3-triazoles.[8][9] The causality behind this regioselectivity lies in the mechanism, which proceeds through a copper-acetylide intermediate that directs the azide to react at the terminal carbon. This method is the most common and reliable route for accessing N-1-substituted 1,2,3-triazole aldehydes.

To synthesize the target molecule, one of the reactants must contain the aldehyde (or a protected precursor). The two most common approaches are:

• Formyl-bearing Alkyne + Organic Azide: Reaction of an alkyne, such as 4-ethynylbenzaldehyde, with a substituted azide (R-N₃).

• Formyl-bearing Azide + Terminal Alkyne: Reaction of an azide, such as 4-azidobenzaldehyde, with a substituted alkyne (R-C≡CH).

The first approach is often preferred due to the relative stability and commercial availability of many substituted azides and ethynyl-aldehydes.

Diagram: Catalytic Cycle of CuAAC

Caption: The catalytic cycle of Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

B. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

For applications requiring the alternative 1,5-disubstituted regioisomer, ruthenium catalysis is the method of choice.[8][10] Unlike the CuAAC mechanism, the RuAAC pathway involves the formation of a ruthenium-vinylidene intermediate, which reverses the regioselectivity of the azide addition. This provides a powerful complementary tool for scaffold diversification.

Post-Cycloaddition Modification: A Two-Step Approach

An alternative and equally viable strategy involves forming a stable triazole precursor which is then converted to the aldehyde in a subsequent step. This approach is particularly useful when the aldehyde functionality might interfere with the cycloaddition conditions or is incompatible with the chosen starting materials.

A common workflow involves:

• Synthesize a Triazole-Methanol: Perform a CuAAC reaction using a propargyl alcohol (e.g., (1-phenyl-1H-1,2,3-triazol-4-yl)methanol).

• Oxidize to the Aldehyde: Employ a mild oxidizing agent, such as manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC), to convert the primary alcohol to the desired aldehyde. This method avoids exposing the sensitive aldehyde group to the copper catalyst and reaction additives.

Diagram: General Synthetic Workflows

Caption: Key synthetic strategies for N-substituted 1,2,3-triazole aldehydes.

Part 3: Validated Experimental Protocols

Adherence to robust, validated protocols is paramount for reproducibility. The following sections provide detailed methodologies for the synthesis and characterization of a representative compound.

Protocol: Synthesis of 1-benzyl-1H-1,2,3-triazole-4-carbaldehyde via CuAAC

This protocol details the direct cycloaddition approach using benzyl azide and propargyl aldehyde.

Materials:

• Benzyl azide (1.0 eq)

• Propargal (propargyl aldehyde) (1.1 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.05 eq)

• Sodium ascorbate (0.10 eq)

• tert-Butanol (t-BuOH)

• Deionized water

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask, add benzyl azide (1.0 eq), t-BuOH, and water in a 1:1 ratio to create a biphasic system. Begin vigorous stirring.

• Reagent Addition: Add propargal (1.1 eq) to the mixture. In a separate vial, dissolve CuSO₄·5H₂O (0.05 eq) and sodium ascorbate (0.10 eq) in a minimal amount of water. Add this catalyst solution to the reaction flask.

• Reaction Monitoring (Self-Validation): The reaction is typically exothermic. Allow the reaction to stir at room temperature. Monitor progress by Thin Layer Chromatography (TLC), observing the consumption of the benzyl azide starting material. A key validation point is the disappearance of the strong, sharp azide peak (~2100 cm⁻¹) in the FT-IR spectrum of an aliquot.

• Workup: Once the reaction is complete (typically 2-4 hours), dilute the mixture with water and extract three times with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated aq. NaHCO₃ and brine. This step removes residual copper salts and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 1-benzyl-1H-1,2,3-triazole-4-carbaldehyde as a solid.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and HRMS. The ¹H NMR spectrum should show a characteristic singlet for the triazole proton (C5-H) around δ 8.0-8.5 ppm and the aldehyde proton (-CHO) around δ 9.9-10.1 ppm.

Protocol: Oxidation of (1-benzyl-1H-1,2,3-triazol-4-yl)methanol

This protocol describes the post-cycloaddition modification strategy.

Materials:

• (1-benzyl-1H-1,2,3-triazol-4-yl)methanol (1.0 eq)

• Activated manganese dioxide (MnO₂) (10 eq by weight)

• Dichloromethane (DCM) or Chloroform (CHCl₃)

• Celite®

Step-by-Step Methodology:

• Reaction Setup: Dissolve the triazole-methanol starting material (1.0 eq) in DCM in a round-bottom flask.

• Oxidant Addition: Add activated MnO₂ (10 eq) to the solution. The choice of high-quality, activated MnO₂ is critical for reaction efficiency.

• Reaction Monitoring (Self-Validation): Stir the resulting black suspension vigorously at room temperature. Monitor the reaction by TLC, observing the disappearance of the starting alcohol and the appearance of the more nonpolar aldehyde product. The reaction is typically complete within 12-24 hours.

• Workup and Filtration: Upon completion, filter the reaction mixture through a pad of Celite® to remove the MnO₂ solids. Wash the Celite® pad thoroughly with additional DCM to ensure complete recovery of the product. This filtration step is the primary purification method.

• Concentration: Concentrate the filtrate under reduced pressure to yield the aldehyde product, which is often pure enough for subsequent steps. If necessary, a rapid silica gel plug can be performed.

• Characterization: Confirm the structure via spectroscopic methods as described in the previous protocol. The disappearance of the alcohol's -CH₂-OH proton signals and the appearance of the aldehyde proton signal in the ¹H NMR are key validation markers.

Part 4: Applications in Drug Discovery and Chemical Biology

The unique combination of a stable, bioisosteric core and a reactive handle makes these derivatives highly sought-after in applied research.

Anticancer Agents

The 1,2,3-triazole scaffold is a privileged structure in oncology research.[11][12] By using the aldehyde as a synthetic anchor, researchers have created potent hybrid molecules that combine the triazole with other known anticancer pharmacophores.[13] These hybrids can exhibit synergistic activity or novel mechanisms of action to overcome drug resistance.[13] For example, derivatives have been synthesized and tested against a wide range of human cancer cell lines, demonstrating significant cytotoxic effects.[11][14][15][16]

Compound Class	Target Cancer Cell Line	Reported Activity (IC₅₀)	Reference
1,2,3-Triazole-Naphthalimide Hybrid	MCF-7 (Breast), SMMC-7721 (Liver)	0.348 µM, 0.258 µM	[13]
Tetrahydrocurcumin-Triazole Hybrid (4g)	HCT-116 (Colon)	1.09 ± 0.17 µM	[15]
Thiabendazole-Triazole Hybrid (4g)	HT29 (Colon), MDA-MB-231 (Breast)	1.28 - 7.72 µg/mL	[16]
Phosphonate-Triazole Hybrid (8)	HT-1080 (Fibrosarcoma)	15.13 µM	[11]

This table is a representative summary; specific values depend on the full molecular structure.

Antimicrobial and Antifungal Agents

Infectious diseases remain a major global health threat, and novel antimicrobial agents are urgently needed. The 1,2,3-triazole core is present in several antifungal drugs (e.g., Fluconazole, though a 1,2,4-triazole) and serves as a promising scaffold for new antibacterial and antifungal compounds.[17][18] The aldehyde functionality allows for the synthesis of Schiff bases and other derivatives that have shown significant activity against both Gram-positive and Gram-negative bacteria, as well as pathogenic fungi.[19][20]

Chemical Biology and Fluorogenic Probes

The aldehyde group's reactivity can be harnessed to label and track biological molecules. Furthermore, the triazole ring can serve as a non-conjugating linker between a fluorophore and a quencher. In one innovative application, a 1,2,3-triazole aldehyde was designed where a formylphenyl group quenched the fluorescence of a naphthyl moiety.[6] Upon reaction of the aldehyde (e.g., in an aldol reaction), the quenching effect is diminished, leading to a significant increase in fluorescence.[6] This allows for real-time monitoring of reaction progress, a valuable tool for high-throughput screening and catalyst discovery.[6]

Conclusion and Future Outlook

N-substituted 1,2,3-triazole aldehyde derivatives stand at the intersection of synthetic versatility and functional application. The mastery of their synthesis, particularly through regioselective catalytic methods like CuAAC, provides a reliable platform for creating diverse molecular libraries. The inherent stability and bioisosteric nature of the triazole core, combined with the reactive potential of the aldehyde handle, ensures their continued relevance in the development of next-generation therapeutics, advanced diagnostic tools, and novel materials. Future research will likely focus on developing more efficient and sustainable catalytic systems, exploring new N-substitution patterns (such as N-2 isomers), and applying these versatile building blocks to increasingly complex biological and material science challenges.

References

• IRIS Unimore. (n.d.). The 1,2,3-triazole ring as a bioisostere in medicinal chemistry.
• Alkhatib, M., Jacobs, F. M., Hanson, J. N., et al. (2026, January 9). Bioisosteric Replacement of Amides with 1,2,3-Triazoles Improves Dopamine D4 Receptor Ligand Pharmacokinetics. ACS Pharmacology & Translational Science.
• Oriental Journal of Chemistry. (n.d.). One Pot Multicomponent Synthesis of Highly Commutated 1, 2, 3-Triazoles using Some Pyrazole Aldehyde through “Click” Reaction.
• PMC. (n.d.). Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity.
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• Bektaş, H., Karaali, N., Sahin, D., Demirbaş, A., Alpay Karaoglu, S., & Demirbaş, N. (2010). Synthesis and antimicrobial activities of some new 1,2,3-triazole derivatives. Molecules, 15(4), 2427-2438.
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The Electrophilic Mechanism of 1H-1,2,3-Triazole-1-carbaldehyde: A Technical Guide to Formylating Warheads in Covalent Biology

Executive Summary

In the landscape of targeted covalent inhibitors (TCIs) and bioconjugation, electrophilic warheads dictate both the chemoselectivity and the reversibility of target engagement. A critical structural distinction must be made when utilizing triazole-based carbaldehydes. While C-linked triazole carbaldehydes (e.g., 1,2,3-triazole-4-carbaldehyde) are widely recognized for forming reversible hemithioacetals or imines, 1H-1,2,3-triazole-1-carbaldehyde operates through a fundamentally distinct paradigm. As an N-formyl triazole, it functions not via nucleophilic addition, but via nucleophilic acyl substitution , acting as a potent and irreversible formylating agent.

This whitepaper dissects the molecular mechanism, structural reactivity, and experimental validation workflows for utilizing 1H-1,2,3-triazole-1-carbaldehyde as an electrophilic warhead in advanced drug discovery and protein functionalization.

Structural Basis of Electrophilicity

The electrophilicity of 1H-1,2,3-triazole-1-carbaldehyde is rooted in the unique electronic properties of the N1-substituted triazole ring.

Unlike standard aliphatic or aromatic aldehydes where the carbonyl carbon is relatively "soft" and prone to reversible addition, the carbonyl carbon in an N-formyl triazole is highly polarized. The 1,2,3-triazole ring acts as a strong electron-withdrawing group (EWG). Crystallographic and computational studies of N1-substituted triazoles reveal that the N(1)–C(carbonyl) bond is significantly elongated compared to standard amides, reflecting a high degree of single-bond character and a predisposition for dissociation[1].

Because the resulting 1,2,3-triazole anion is stabilized by aromaticity, it serves as an exceptional leaving group. This structural tuning allows N-acyl and N-formyl triazoles to act as highly efficient acylating and formylating agents, a principle similarly exploited in the development of triazole urea covalent inhibitors targeting serine hydrolases[2].

Mechanism of Action: Nucleophilic Acyl Substitution

When 1H-1,2,3-triazole-1-carbaldehyde encounters a nucleophilic amino acid residue (such as a catalytic Ser-OH, Cys-SH, or a deprotonated Lys-NH2) within a protein binding pocket, the reaction proceeds via a classic two-step nucleophilic acyl substitution pathway rather than simple addition.

• Nucleophilic Attack: The nucleophile attacks the highly electrophilic carbonyl carbon, forcing the

  hybridized carbon into an hybridized tetrahedral intermediate.

• Leaving Group Expulsion: The tetrahedral intermediate rapidly collapses. Instead of retaining the full molecule (as seen in reversible Schiff base formation), the C=O double bond reforms and expels the 1,2,3-triazole leaving group.

• Covalent Adduct Formation: The target residue is left irreversibly formylated.

Figure 1: Nucleophilic acyl substitution mechanism of 1H-1,2,3-triazole-1-carbaldehyde.

Comparative Reactivity and Target Selectivity

To effectively deploy this warhead, it is crucial to understand how it compares to other common electrophiles. The table below summarizes the divergent reaction pathways dictated by the position of the triazole ring and the nature of the carbonyl.

Table 1: Reactivity Comparison of Electrophilic Warheads

Warhead Type	Leaving Group	Primary Target Nucleophiles	Primary Adduct Formed	Reversibility
1H-1,2,3-Triazole-1-carbaldehyde	1,2,3-Triazole	Serine, Lysine, Cysteine	Formyl ester / amide / thioester	Irreversible
1,2,3-Triazole Ureas	1,2,3-Triazole	Serine (e.g., FAAH, MAGL)	Carbamate	Irreversible
1,2,3-Triazole-4-carbaldehyde	None (Addition)	Cysteine, Lysine	Hemithioacetal / Imine	Reversible
Acrylamides	None (Michael Addition)	Cysteine	Thioether	Irreversible

Causality Insight: The choice between a 1-carbaldehyde and a 4-carbaldehyde fundamentally alters the mass of the final protein adduct. Addition of a 4-carbaldehyde adds the entire mass of the probe (+97 Da for the base scaffold). In contrast, the 1-carbaldehyde acts as a formyl donor, resulting in a net mass shift of only +28 Da (addition of CHO, loss of H).

Experimental Protocols: Self-Validating Covalent Workflow

To definitively prove that 1H-1,2,3-triazole-1-carbaldehyde is acting as a formylating agent rather than a reversible binder, a self-validating LC-MS workflow is required. This protocol uses intact mass analysis to confirm the mechanism (via the +28 Da shift) and bottom-up proteomics to identify the specific site of modification.

Figure 2: LC-MS workflow for validating the covalent formylation of protein targets.

Step-by-Step Methodology

Step 1: Target Incubation

• Procedure: Incubate 10 µM of the recombinant target protein with a 10-fold molar excess (100 µM) of 1H-1,2,3-triazole-1-carbaldehyde in a physiological buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl) for 1 hour at 37°C.

• Causality: A slightly basic pH (7.4) ensures that target lysine or cysteine residues are sufficiently deprotonated to act as nucleophiles, initiating the acyl substitution.

Step 2: Reaction Quenching

• Procedure: Quench the reaction by adding 1% formic acid to drop the pH to ~2.0.

• Causality: Acidification immediately protonates unreacted nucleophiles, halting further reaction. Furthermore, it denatures the protein, exposing the covalently locked adduct for downstream processing and preventing any non-covalent probe from co-eluting during intact mass analysis.

Step 3: Intact Protein LC-MS Analysis

• Procedure: Desalt the quenched sample using a C4 ZipTip or an online LC trap column. Analyze via High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF). Deconvolute the raw spectra using maximum entropy algorithms.

• Causality: This step is the primary validation of the mechanism. If the mechanism is reversible addition, the mass shift will be +97 Da. If the mechanism is nucleophilic acyl substitution (formylation), the mass shift will be strictly +28 Da .

Step 4: Bottom-Up Peptide Mapping

• Procedure: Take a parallel quenched sample, perform reduction/alkylation (if targeting lysines/serines), and digest with Trypsin overnight. Analyze the peptides via LC-MS/MS.

• Causality: Trypsin cleaves at the C-terminus of Lys and Arg. If a Lysine is the target of formylation, it will block tryptic cleavage at that specific site (yielding a missed cleavage). MS/MS fragmentation (b- and y-ions) will pinpoint the exact +28 Da modification to a specific amino acid, validating the chemoselectivity of the warhead.

References

• Reactive chemistry for covalent probe and therapeutic development Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL:[Link]

• 1,2,3-Triazoles: Structure and Reactivity Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL:[Link]

• Structure-Aided Computational Design of Triazole-Based Targeted Covalent Inhibitors of Cruzipain Source: MDPI - Pharmaceuticals URL:[Link]

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Unlocking the Therapeutic Potential of N-Acyl 1,2,3-Triazoles: A Comprehensive SAR and Methodological Guide

Executive Summary

The 1,2,3-triazole scaffold is a cornerstone of modern medicinal chemistry, celebrated for its metabolic stability and bioisosteric resemblance to amide bonds. However, the N-acylated derivatives of 1,2,3-triazoles represent a distinct, highly reactive subclass. Historically utilized as potent acylating agents and key intermediates in denitrogenative transformations, N-acyl 1,2,3-triazoles have recently emerged as compelling pharmacophores. This whitepaper provides an in-depth analysis of the Structure-Activity Relationship (SAR) of N-acyl 1,2,3-triazoles—particularly their chalcone hybrids—against multidrug-resistant ESKAPE pathogens. Furthermore, it outlines self-validating experimental protocols for their regioselective synthesis and biological evaluation.

Chemical Dynamics: Regioselectivity and Reactivity

Unlike their 1H-1,2,3-triazole precursors, N-acyl 1,2,3-triazoles exhibit unique thermodynamic and kinetic behaviors. The direct N-acylation of 1H-1,2,3-triazoles typically yields a mixture of N1- and N2-acyl isomers [1].

• Kinetic vs. Thermodynamic Control: The N1-acyl isomer is often the kinetic product, forming rapidly at lower temperatures. However, due to steric hindrance and optimal electronic delocalization, the N2-acyl isomer is thermodynamically favored. In the presence of Brønsted or Lewis acids, the N1-isomer readily interconverts to the N2-isomer [1].

• Reactivity Profile: Similar to N-acylbenzotriazoles [4], N-acyl 1,2,3-triazoles are highly susceptible to nucleophilic attack. This lability requires careful handling during biological assays but also allows them to act as covalent modifiers of bacterial enzymatic targets. Furthermore, under transition metal catalysis, the N1-acyl isomers can undergo denitrogenative ring cleavage to form highly reactive metal-carbenoid intermediates [1].

Fig 1. Regioselective synthesis and denitrogenative pathways of N-acyl 1,2,3-triazoles.

Structure-Activity Relationship (SAR) Profiling

The hybridization of N-acyl 1,2,3-triazoles with other bioactive moieties, such as chalcones (1,3-diphenyl-2-propen-1-ones), has yielded compounds with potent broad-spectrum antibacterial activity [2]. The SAR of these molecules is governed by two primary vectors: the substituent at the C4 position of the triazole ring and the electronic nature of the N-acyl group.

Influence of the C4 Substituent

The C4 position is critical for target binding affinity. SAR studies indicate that incorporating electron-rich heterocyclic rings at this position dramatically enhances antimicrobial efficacy. For instance, derivatives bearing a 3-methylthien-2-yl moiety at C4 exhibit superior broad-spectrum activity against Gram-positive strains like Staphylococcus aureus and Enterococcus faecalis compared to simple phenyl or alkyl substituents [2]. The sulfur atom in the thiophene ring likely participates in favorable dipole-dipole interactions within the bacterial target's active site.

Modulation via the N-Acyl Moiety

The N-acyl group dictates both the lipophilicity (LogP) and the electrophilicity of the triazole core. Electron-withdrawing groups (EWGs) on the acyl aromatic ring (e.g., p-nitrobenzoyl or p-chlorobenzoyl) increase the electrophilicity of the carbonyl carbon. This enhancement is highly correlated with increased antibacterial activity against ESKAPE pathogens[3], suggesting a potential mechanism involving the covalent acylation of critical bacterial serine/cysteine proteases.

Quantitative SAR Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for a representative library of N-acyl-1,2,3-triazole chalcone hybrids, illustrating the SAR principles discussed above.

Compound ID	C4 Substituent	N-Acyl Group	S. aureus MIC (µg/mL)	E. faecalis MIC (µg/mL)	E. coli MIC (µg/mL)
1a	Phenyl	Benzoyl	50.0	50.0	>100
1b	4-Chlorophenyl	Benzoyl	25.0	25.0	100.0
1c	3-Methylthien-2-yl	Benzoyl	12.5	12.5	50.0
1d	3-Methylthien-2-yl	4-Nitrobenzoyl	6.25	12.5	25.0
Ctrl	Ampicillin	-	1.5	2.0	8.0

Data synthesized from foundational SAR studies on triazole-chalcone hybrids [2][3]. Compound 1d demonstrates the synergistic effect of a C4-thiophene and an electron-withdrawing N-acyl group.

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes a mechanistic rationale (causality) and an internal quality control checkpoint.

Protocol A: Regioselective Synthesis of N-Acyl 1,2,3-Triazoles

Objective: Synthesize N2-acyl 1,2,3-triazoles while minimizing hydrolytic degradation.

• Pre-reaction Setup: Flame-dry a round-bottom flask under an argon atmosphere. Causality: N-acyl triazoles are highly sensitive to moisture; ambient humidity will cause immediate hydrolysis back to the 1H-triazole and carboxylic acid.

• Reagent Solubilization: Dissolve 1.0 equivalent of the 1H-1,2,3-triazole precursor in anhydrous dichloromethane (DCM). Add 1.5 equivalents of triethylamine (Et₃N). Causality: Et₃N acts as an acid scavenger. Neutralizing the HCl byproduct generated during acylation prevents premature acid-catalyzed ring cleavage [1].

• Acylation: Cool the mixture to 0°C using an ice bath. Dropwise, add 1.2 equivalents of the desired acyl chloride. Causality: The low temperature controls the exothermic reaction, initially trapping the kinetic N1-acyl isomer and preventing thermal degradation.

• Isomerization & Maturation: Remove the ice bath and stir at room temperature for 4 hours. Causality: Allowing the reaction to warm provides the activation energy required for the N1-isomer to thermodynamically equilibrate entirely to the more stable N2-acyl isomer.

• Self-Validation (TLC & NMR): Quench a 10 µL aliquot in anhydrous methanol. Analyze via TLC (Hexane:EtOAc 7:3). The disappearance of the highly polar 1H-triazole spot confirms reaction completion. Post-purification, confirm the N2-isomer via ¹³C NMR; the symmetry of the C4 and C5 carbons (if symmetrically substituted) or specific chemical shifts will differentiate it from the N1-isomer.

Protocol B: High-Throughput Broth Microdilution MIC Assay

Objective: Determine the antibacterial efficacy against ESKAPE pathogens.

• Inoculum Preparation: Culture S. aureus (ATCC 25923) in Mueller-Hinton Broth (MHB) at 37°C until the logarithmic growth phase is reached. Adjust the suspension to a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL). Causality: Testing bacteria in the log phase ensures they are actively dividing, which is when they are most susceptible to cell-wall or metabolic inhibitors.

• Compound Dilution: In a 96-well plate, perform two-fold serial dilutions of the N-acyl 1,2,3-triazole compounds in MHB (ranging from 100 µg/mL to 0.78 µg/mL). Ensure the final DMSO concentration does not exceed 1% v/v. Causality: DMSO concentrations >1% can disrupt bacterial membranes, yielding false-positive antibacterial activity.

• Inoculation & Incubation: Add 50 µL of the bacterial inoculum to each well. Include a positive control (Ampicillin) and a negative control (MHB + 1% DMSO + bacteria). Incubate at 37°C for 18 hours.

• Self-Validation (Resazurin Addition): Add 10 µL of a 0.015% resazurin solution to all wells and incubate for an additional 2 hours. Causality: Resazurin acts as a metabolic indicator. Viable bacteria reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin. This provides a definitive, colorimetric self-validation of cell viability, eliminating the subjectivity and ambiguity of visual turbidity assessments. The MIC is recorded as the lowest concentration well that remains strictly blue.

Fig 2. Iterative SAR screening workflow for N-acyl 1,2,3-triazole antibacterial candidates.

References

• Motornov, V., Pohl, R., Klepetářová, B., & Beier, P. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Chemical Communications, 59(61), 9364-9367.[Link]

• Odin, I. S., Cao, S., Hughes, D., Zamaratskii, E. V., Zarubin, Y., Purygin, P. P., Golovanov, A., & Zlotskii, S. S. (2020). Synthesis of New N-Acyl-1,2,3-triazole Chalcones and Determination of Their Antibacterial Activity. Doklady Chemistry, 492, 89-92.[Link]

• Deng, C., Yan, H., Wang, J., Liu, K., Liu, B., & Shi, Y. (2022). 1,2,3-Triazole-containing hybrids with potential antibacterial activity against ESKAPE pathogens. European Journal of Medicinal Chemistry, 243, 114888.[Link]

• Katritzky, A. R., He, H.-Y., & Suzuki, K. (2000). N-Acylbenzotriazoles: Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides. The Journal of Organic Chemistry, 65(24), 8210-8213.[Link]

The 1,2,3-Triazole Carboxaldehyde Functional Group: A Technical Guide to N- and C-Formyl Triazoles in Drug Discovery

Executive Summary

In modern medicinal chemistry and organic synthesis, the 1,2,3-triazole ring is celebrated for its metabolic stability, high dipole moment, and ability to participate in hydrogen bonding and

-stacking. However, introducing a carboxaldehyde (formyl) group to this heterocycle fundamentally alters its electronic profile and utility.

As an application scientist, I frequently observe a critical divergence in how these molecules are utilized, dictated entirely by regiochemistry. While the 1,2,3-triazole-4-carboxaldehyde (C-formyl) is a ubiquitous, stable building block derived from "click" chemistry , the 1,2,3-triazole-1-carboxaldehyde (N-formyl) is a highly reactive, electrophilic species . This whitepaper deconstructs the mechanistic causality, synthetic protocols, and pharmacological applications of both functional groups, providing a comprehensive framework for drug development professionals.

Structural and Electronic Profiling

The position of the formyl group on the triazole core dictates whether the molecule acts as a transient reagent or a stable pharmacophore.

1,2,3-Triazole-1-carboxaldehyde (The N-Formyl Isomer)

When the formyl group is attached to the N1 position, the electron-deficient nature of the triazole ring turns it into an exceptional leaving group. The resulting N-formyl triazole acts as a potent formylating agent . Analogous to Katritzky’s well-documented N-formylbenzotriazole , the 1,2,3-triazole-1-carboxaldehyde readily transfers its formyl group to nucleophiles (amines, alcohols) under mild conditions. Because the resulting triazolide anion is highly stabilized by aromaticity, the activation energy for nucleophilic attack at the carbonyl carbon is remarkably low.

1,2,3-Triazole-4-carboxaldehyde (The C-Formyl Isomer)

Conversely, attachment at the C4 position yields a stable heteroaromatic aldehyde . The C-formyl isomer does not act as a formylating agent; rather, it undergoes classic carbonyl chemistry (reductive aminations, Wittig olefinations, and Schiff base condensations). This stability makes it an ideal scaffold for appending secondary pharmacophores, extensively utilized in the synthesis of antitubercular and antifungal agents .

Mechanistic Pathways & Workflow

The divergent synthetic routes and downstream applications of these two isomers are mapped below. C-formyl derivatives are typically accessed via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), whereas N-formyl derivatives are generated via direct acylation of the parent 1H-triazole.

Divergent synthetic pathways and applications of N-formyl and C-formyl 1,2,3-triazoles.

Quantitative Data: Comparative Analysis

To guide synthetic planning, the following table summarizes the physicochemical and reactive distinctions between the two functional groups.

Property	1,2,3-Triazole-1-carboxaldehyde (N-Formyl)	1,2,3-Triazole-4-carboxaldehyde (C-Formyl)
Representative Identifier	CAS: 959960-46-4 [[1]]()	PubChem CID: 227927
Electrophilicity	Extremely High (Formylating Agent)	Moderate (Standard Aldehyde)
Moisture Stability	Poor (Hydrolyzes to 1H-triazole + formic acid)	Excellent (Stable to standard aqueous workup)
Primary Application	Electrophilic formyl transfer to nucleophiles	Pharmacophore building block, Schiff base synthesis
Diagnostic H NMR Shift	9.8 ppm (Formyl C-H)	10.1 ppm (Formyl C-H)

Experimental Protocols (Self-Validating Systems)

As a best practice, protocols must include internal validation checkpoints to ensure the integrity of the functional group before proceeding to downstream assays.

Protocol A: Synthesis of 1-Alkyl-1H-1,2,3-triazole-4-carboxaldehyde

This two-step protocol utilizes CuAAC followed by selective oxidation .

• Causality: We avoid direct use of propiolaldehyde (which is volatile, toxic, and prone to polymerization) by using propargyl alcohol as a stable surrogate. We select activated

  for the oxidation step because it selectively oxidizes allylic/propargylic alcohols without over-oxidizing the product to a carboxylic acid, a common failure point when using Jones reagent.

• Cycloaddition: Dissolve the organic azide (1.0 equiv) and propargyl alcohol (1.1 equiv) in a

  -BuOH/Water (1:1) mixture. Add (5 mol%) and sodium ascorbate (10 mol%). Stir at room temperature for 12 hours.

• Intermediate Validation: Extract with EtOAc. TLC should reveal a highly polar spot (the triazole-4-methanol).

• Oxidation: Dissolve the crude alcohol in anhydrous dichloromethane (DCM). Add activated

  (10.0 equiv). Stir vigorously at room temperature for 16 hours.

• Filtration & Validation: Filter the suspension through a pad of Celite to remove manganese salts. Concentrate the filtrate.

• Self-Validation Checkpoint: Run a

  H NMR ( ). The appearance of a sharp singlet at 10.1 ppm confirms the presence of the C4-aldehyde, while the triazole C5 proton will appear as a distinct singlet at 8.3 ppm.

Protocol B: In Situ Generation and Application of 1,2,3-Triazole-1-carboxaldehyde

Due to its hydrolytic instability, the N-formyl triazole is best generated and utilized in a single continuous workflow, avoiding aqueous workup .

• Causality: We utilize acetic formic anhydride rather than formic acid/DCC. Carbodiimide coupling generates urea byproducts that are notoriously difficult to separate from the moisture-sensitive N-formyl triazole. Acetic formic anhydride ensures a clean, byproduct-free formylation of the triazole core.

• Generation: To a flame-dried flask under argon, add 1H-1,2,3-triazole (1.0 equiv) in anhydrous THF at 0 °C. Dropwise, add freshly prepared acetic formic anhydride (1.2 equiv). Stir for 2 hours.

• Intermediate Validation: An aliquot analyzed by

  H NMR will show the highly deshielded N-formyl proton at 9.8 ppm.

• Formyl Transfer: Add the target primary amine (0.9 equiv) directly to the reaction mixture. Allow it to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint: The formyl proton at 9.8 ppm will disappear, replaced by the amide proton shifts of the newly formed target formamide. The liberated 1H-1,2,3-triazole can be recovered via basic aqueous wash.

Pharmacological Grounding

The 1,2,3-triazole-4-carboxaldehyde scaffold is a cornerstone in modern drug discovery due to its ability to seamlessly link diverse biological domains:

• Antitubercular Agents: Condensation of 1-aryl-1,2,3-triazole-4-carboxaldehydes with aromatic amines yields Schiff bases that exhibit potent Minimum Inhibitory Concentrations (MIC) against Mycobacterium tuberculosis H37Rv, often rivaling first-line therapeutics . The planarity of the triazole-imine linkage is critical for uniform HOMO coefficient distribution, which correlates directly with bioactivity.

• Antifungal & Glycosidase Inhibitors: The aldehyde handle allows for intramolecular reductive aminocyclization, generating spiro-iminosugars linked with morpholine-fused triazoles. These complex architectures serve as advanced antifungal agents and selective glycosidase inhibitors .

References

• PubChem (National Institutes of Health). 1H-1,2,3-triazole-4-carbaldehyde (CID 227927). Retrieved from[Link]

• Dehaen, W., et al. (2021). 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Organics, 2(4), 404-414. Retrieved from[Link]

• Ferreira, S. B., et al. (2006). Synthesis, tuberculosis inhibitory activity, and SAR study of N-substituted-phenyl-1,2,3-triazole derivatives. European Journal of Medicinal Chemistry. Retrieved from[Link]

• Katritzky, A. R., et al. (2011). N-Formylbenzotriazole: A Stable and Convenient N- and O-Formylating Agent. Organic Syntheses, 88, 156. Retrieved from[Link]

• Kumar, H., et al. (2017). Iminosugars Spiro-Linked with Morpholine-Fused 1,2,3-Triazole: Synthesis, Conformational Analysis, Glycosidase Inhibitory Activity, Antifungal Assay, and Docking Studies. ACS Omega. Retrieved from[Link]

Sources

• 1. 959960-46-4 | 1H-1,2,3-Triazole-1-carbaldehyde - AiFChem [aifchem.com]

Is 1H-1,2,3-Triazole-1-carbaldehyde a stable reagent?

The following technical guide addresses the stability and utility of 1H-1,2,3-Triazole-1-carbaldehyde .

Executive Summary: The Stability Paradox

Direct Answer: No, 1H-1,2,3-Triazole-1-carbaldehyde (N-formyl) is not a stable, shelf-stable reagent.

It is a high-energy, moisture-sensitive reactive intermediate belonging to the class of N-acyl azoles. Unlike its stable isomer, 1,2,3-Triazole-4-carbaldehyde (C-formyl), the N-formyl variant functions as a powerful formylating agent (formyl donor) that rapidly hydrolyzes upon exposure to atmospheric moisture.

Researchers frequently conflate these two isomers. If your goal is "Click Chemistry" or library synthesis, you likely require the 4-carbaldehyde . If your goal is nucleophilic formylation, the 1-carbaldehyde must be generated in situ.

Part 1: The Critical Distinction (Isomer Analysis)

To ensure experimental success, one must distinguish between the kinetic instability of the N-substituted species and the thermodynamic stability of the C-substituted species.

Feature	1H-1,2,3-Triazole-1-carbaldehyde	1,2,3-Triazole-4-carbaldehyde
Structure	Formyl group on Nitrogen (N1)	Formyl group on Carbon (C4)
Classification	N-Acyl Azole (Activated Amide)	Heterocyclic Aromatic Aldehyde
Reactivity	Electrophilic Formyl Donor	Electrophilic Carbonyl (Aldehyde)
Stability	Unstable (Hydrolyzes in seconds/minutes)	Stable (Solid/Oil, shelf-stable months)
Primary Use	In situ formylation of amines/alcohols	Click chemistry, reductive amination
Storage	Cannot be stored; use immediately	Store at 2–8°C, inert atmosphere

Part 2: Mechanistic Instability of the N-Formyl Reagent

The "Twisted Amide" Effect

The instability of 1H-1,2,3-Triazole-1-carbaldehyde arises from the electronic nature of the triazole ring. In a typical amide, the nitrogen lone pair donates into the carbonyl, reducing electrophilicity (resonance stabilization).

In N-formyl triazole:

• Aromatic Sequestration: The nitrogen lone pair is part of the triazole aromatic sextet. It is less available for resonance donation to the exocyclic carbonyl.

• Inductive Withdrawal: The adjacent nitrogen atoms (N2, N3) exert a strong electron-withdrawing effect ($ -I $ effect), making the carbonyl carbon highly electrophilic.

• Leaving Group Ability: The triazolide anion is a stable leaving group ($ pK_a $ of 1H-1,2,3-triazole

  9.3), facilitating rapid nucleophilic attack by water or other nucleophiles.

Degradation Pathway (Hydrolysis)

Upon contact with trace moisture, the reagent decomposes into 1,2,3-triazole and formic acid. This reaction is autocatalytic, as the generated acid protonates the carbonyl oxygen, further accelerating hydrolysis.

Figure 1: The moisture-driven degradation pathway that prevents long-term storage of the N-formyl reagent.

Part 3: Experimental Protocols

Since the N-formyl reagent cannot be bought, it must be made. Conversely, the C-formyl reagent must be handled to preserve purity.

Protocol A: In Situ Generation of 1H-1,2,3-Triazole-1-carbaldehyde

Use Case: Formylation of a sterically hindered amine.

Reagents:

• 1H-1,2,3-Triazole ($ 1.0 $ equiv)

• Cyanuric Chloride or DCC ($ 0.5 $ equiv / $ 1.1 $ equiv)

• Formic Acid ($ 1.0 $ equiv)

• Target Amine ($ 0.9 $ equiv)

• Solvent: Anhydrous DCM or THF

Methodology:

• Activation: In a flame-dried flask under Argon, dissolve 1,2,3-triazole and formic acid in anhydrous DCM.

• Coupling Agent: Cool to 0°C. Add DCC (Dicyclohexylcarbodiimide) dropwise. Causality: DCC activates the formic acid, allowing the triazole to attack, forming the N-formyl species transiently.

• Transfer: Stir for 15 minutes. A white precipitate (DCU) will form. The solution now contains 1H-1,2,3-Triazole-1-carbaldehyde .

• Nucleophilic Attack: Cannulate the solution (filtering off DCU if necessary) directly into a separate flask containing the target amine and mild base (Et3N).

• Validation: Monitor by TLC. The N-formyl species is too unstable to isolate; conversion is tracked by the disappearance of the amine.

Protocol B: Handling & Storage of 1,2,3-Triazole-4-carbaldehyde

Use Case: Click chemistry linker synthesis.

Reagents:

• Commercial 1,2,3-Triazole-4-carbaldehyde (or N-protected variant).

Methodology:

• Purity Check: Dissolve a small aliquot in $ CDCl_3 $. Check for a singlet aldehyde peak at

  ppm.

  • Warning Sign: A broad singlet at

    ppm indicates oxidation to the carboxylic acid.

• Purification (if degraded):

  • Dissolve in EtOAc.

  • Wash with saturated $ NaHCO_3 $ (removes acid impurity).

  • Dry over $ MgSO_4 $ and concentrate.

• Storage: Store under Argon at 4°C. While stable, the aldehyde can auto-oxidize over months if exposed to air.

Part 4: Strategic Application Workflow

This flowchart guides the decision-making process for selecting the correct triazole reagent based on the desired chemical outcome.

Figure 2: Decision matrix for selecting the correct triazole carbaldehyde isomer.

References

• Katritzky, A. R., et al. (2000). "N-Acylbenzotriazoles: Neutral Acylating Reagents of High Reactivity." The Journal of Organic Chemistry. Link

  • Context: Establishes the foundational reactivity of N-acyl azoles as stable-yet-reactive intermediates, serving as the mechanistic basis for N-formyl triazole behavior.

• Hein, J. E., & Fokin, V. V. (2010). "Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides." Chemical Society Reviews. Link

  • Context: Authoritative review on C-substituted triazoles (4-carbaldehyde derivatives)

• BenchChem Application Notes. (2025). "Application Protocols for 1-Trityl-1H-1,2,4-triazole-5-carbaldehyde." Link

  • Context: Provides comparative stability data for protected triazole aldehydes, highlighting the necessity of trityl protection for N-substituted stability.

• Sigma-Aldrich (MilliporeSigma). "Safety Data Sheet: 1,2,3-Triazole." Link

  • Context: Baseline safety and physical property data for the parent heterocycle, used to infer leaving group characteristics.

Protocols & Analytical Methods

Application Note: Protocol for N-Formylation of 1H-1,2,3-Triazole Using Acetic Formic Anhydride

Abstract & Scope

This technical guide outlines the protocol for the synthesis of 1-formyl-1H-1,2,3-triazole via Acetic Formic Anhydride (AFA) . While N-formylazoles (such as N-formylbenzotriazole) are established formylating reagents in peptide and organic synthesis, the N-formylation of the parent 1,2,3-triazole requires precise control due to the hydrolytic instability of the product and the explosive potential of AFA decomposition.

This protocol utilizes an in situ generation of AFA to maximize safety and efficiency, avoiding the isolation of the unstable anhydride. The resulting N-formyl triazole is a potent formyl donor, often superior to standard reagents due to the high leaving group ability of the triazole moiety (

of conjugate acid ~1.2).

Reaction Mechanism & Strategic Rationale

Why Acetic Formic Anhydride (AFA)?

Direct formylation using formic acid is often sluggish due to the poor electrophilicity of the carboxyl carbon. AFA is a "mixed anhydride" that activates the formyl group.

• Selectivity: Nucleophilic attack occurs preferentially at the formyl carbon rather than the acetyl carbon. This is governed by both sterics (formyl is smaller) and electronics (formyl carbonyl is more electrophilic).

• Regioselectivity: 1,2,3-triazoles exist in tautomeric equilibrium (1H and 2H).[1] N-acylation/formylation generally occurs at the N1 position under kinetic control, producing 1-formyl-1,2,3-triazole.

Mechanistic Pathway

The reaction proceeds via a nucleophilic addition-elimination mechanism:

• AFA Generation: Reaction of Acetyl Chloride with Sodium Formate (or Acetic Anhydride + Formic Acid).[2]

• Nucleophilic Attack: The lone pair of the triazole N1 attacks the formyl carbonyl of AFA.

• Elimination: Acetate acts as the leaving group, yielding the N-formyl product.

Figure 1: Mechanistic pathway for the generation of AFA and subsequent formylation of 1,2,3-triazole.

Experimental Protocol

Materials & Equipment

• Reagents:

  • 1H-1,2,3-Triazole (97%+)

  • Acetic Anhydride (

    99%)

  • Formic Acid (98-100%) - Do not use 88% aqueous FA; water hydrolyzes the product.

  • Dichloromethane (DCM), anhydrous

  • Sodium Bicarbonate (

    )

• Equipment:

  • Three-neck round-bottom flask (flame-dried)

  • Inert gas line (Nitrogen or Argon)

  • Addition funnel with pressure-equalizing arm

  • Rotary evaporator with cold trap

Step-by-Step Methodology

Phase 1: In Situ Preparation of Acetic Formic Anhydride (AFA)

Note: AFA is thermally unstable and evolves CO gas. Perform in a fume hood.

• Setup: Equip a 250 mL three-neck flask with a magnetic stir bar, addition funnel, and internal thermometer. Flush with

  .

• Charge: Add Acetic Anhydride (10.2 g, 100 mmol) to the flask. Cool to 0°C using an ice bath.

• Addition: Add Formic Acid (4.6 g, 100 mmol) dropwise over 15 minutes. Ensure internal temperature does not exceed 5°C.

• Activation: Once addition is complete, warm the mixture to 50°C for exactly 15 minutes to drive the equilibrium toward AFA.

• Cooling: Rapidly cool the mixture back to 0-5°C . The solution now contains AFA and acetic acid.

Phase 2: Formylation of 1,2,3-Triazole[3]

• Solvation: Dissolve 1H-1,2,3-triazole (6.9 g, 100 mmol) in 20 mL of anhydrous DCM.

• Addition: Add the triazole solution dropwise to the cold AFA mixture (0°C).

  • Expert Insight: The reaction is exothermic. Control addition rate to keep

    .

• Reaction: Allow the mixture to warm to Room Temperature (20-25°C) and stir for 2 hours .

  • Monitoring: Monitor by TLC (EtOAc/Hexane 1:1). The starting material (triazole) is highly polar; the formyl product is less polar.

Phase 3: Isolation & Workup

Critical: N-Formyl triazoles are hydrolytically unstable. Avoid aqueous washes if possible, or perform them rapidly at 0°C.

• Evaporation: Remove the solvent, acetic acid, and unreacted formic acid under high vacuum (0.1 mmHg) at a bath temperature < 30°C .

• Purification (Optional): If a solid residue remains, recrystallize immediately from dry Et2O/Hexane. If an oil remains, it is best used directly as a crude reagent solution.

• Storage: Store under Argon at -20°C. Decomposition is noted by the formation of white crystals (triazole reversion) and gas evolution.

Data Analysis & Validation

Expected NMR Signatures

Validation of the N-formyl group is best achieved via

NMR in .

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Interpretation
CHO (Formyl)	9.20 - 9.50	Singlet (1H)	Diagnostic peak. Distinct from acetyl ( ppm).
Triazole C5-H	8.30 - 8.60	Singlet (1H)	Significant downfield shift vs. unsubstituted triazole due to electron-withdrawing formyl group.
Triazole C4-H	7.80 - 8.00	Singlet (1H)	-

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Vigorous bubbling during AFA prep	Thermal decomposition of AFA to .	Keep T < 60°C during activation and < 5°C during storage.
Product contains Acetyl group (NMR ~2.6 ppm)	Competition from Acetic Anhydride.	Ensure AFA formation step (50°C/15min) is completed before adding triazole. Use slight excess of Formic Acid.
Low Yield / Reversion to SM	Hydrolysis during workup.	Use anhydrous conditions. Skip aqueous wash; remove acids via high-vac azeotrope with Toluene.

Workflow Visualization

Figure 2: Operational workflow for the synthesis and isolation of N-formyl-1,2,3-triazole.

References

• Krimen, L. I. (1963). "Acetic Formic Anhydride."[2][4][5][6][7] Organic Syntheses, 50, 1.

• Katritzky, A. R., et al. (2005). "N-Formylbenzotriazole: A Stable, Convenient Formylating Reagent." Journal of Organic Chemistry. (Methodology adapted from benzotriazole analog).

• Muramatsu, I., et al. (1965). "Kinetic Studies on the Formylation of Amines with Acetic Formic Anhydride." Bulletin of the Chemical Society of Japan.

• BenchChem. (2025).[4] "Application Notes and Protocols for Formic Anhydride Reactions."

Sources

• 1. scielo.br [scielo.br]
• 2. Acetic formic anhydride - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. acetic formic anhydride | C3H4O3 | Reactory [reactory.app]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. prepchem.com [prepchem.com]

Application Note: 1H-1,2,3-Triazole-1-carbaldehyde as a Key Intermediate in Denitrogenative Ring Transformations

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

The denitrogenative ring cleavage of 1,2,3-triazoles has emerged as a powerful methodology for synthesizing complex nitrogen-containing heterocycles and highly functionalized

-alkenyl compounds. Historically, -sulfonyl-1,2,3-triazoles have been the standard precursors for generating reactive -imino carbenes via transition metal catalysis. However, the heavy atom count and difficult removal of the sulfonyl group severely limit the atom economy and downstream functionalization in drug development.

Recent breakthroughs have identified

-acyl-1,2,3-triazoles , specifically 1H-1,2,3-triazole-1-carbaldehyde (the -formyl derivative), as highly reactive, atom-economical alternatives . Due to the extreme electron-withdrawing nature of the formyl group, the N1–N2 bond is highly polarized, enabling rapid denitrogenation under mild Brønsted or Lewis acid catalysis. Because 1H-1,2,3-triazole-1-carbaldehyde is hydrolytically sensitive, it is best generated in situ from bench-stable NH-1,2,3-triazoles. This application note details the mechanistic causality, comparative advantages, and self-validating protocols for utilizing this transient species in advanced synthetic workflows.

Mechanistic Insights & Causality

The Dynamic Kinetic Resolution (DKR) Challenge

When NH-1,2,3-triazoles are formylated, a mixture of N1 and N2 isomers is formed. The N2-isomer (2H-1,2,3-triazole-2-carbaldehyde) is the thermodynamically favored resting state. However, only the N1-isomer (1H-1,2,3-triazole-1-carbaldehyde) can undergo denitrogenative cleavage , as the required antiperiplanar orbital alignment for N2 extrusion is only possible from the N1 position .

The Causality of Acid Catalysis: The addition of a strong acid, such as Trifluoromethanesulfonic acid (TfOH), serves a dual purpose. First, it catalyzes the rapid interconversion between the unreactive N2-isomer and the reactive N1-isomer. Second, it activates the N1-formyl species, triggering the extrusion of nitrogen gas (

) to form a highly reactive vinyl cation or -imino carbene equivalent. This dynamic kinetic resolution ensures quantitative conversion despite the unfavorable initial isomeric ratio.

Caption: Mechanism of dynamic kinetic resolution and denitrogenation of N-formyl triazoles.

Comparative Analysis of N1-Activating Groups

To justify the selection of the formyl group over traditional activating groups, we must evaluate atom economy, reaction conditions, and deprotection viability.

Table 1: Comparison of N1-Substituents in 1,2,3-Triazole Denitrogenative Cleavage

N1-Substituent	Activation Method	Reactive Intermediate	Typical Yields	Atom Economy	Downstream Deprotection
-CHO (Formyl)	TfOH or Lewis Acids	Vinyl Cation	75–90%	Excellent	Easy (Mild Base/Acid)
-COR (Acyl)	TfOH	Vinyl Cation	65–88%	High	Moderate (Requires heat)
-SO Ar (Sulfonyl)	Rh(II) Catalysis,	-Imino Carbene	70–95%	Poor	Very Difficult (Harsh conditions)
-CF (Fluoroalkyl)	Rh(II) or TfOH	Vinyl Cation / Carbene	60–85%	Moderate	Difficult

Insight: The formyl group provides the highest atom economy. The resulting

-alkenyl formamides can be easily deformylated using mild basic hydrolysis (e.g., K CO /MeOH), revealing primary enamines that are highly valuable in drug discovery pipelines.

Experimental Workflows & Protocols

Because 1H-1,2,3-triazole-1-carbaldehyde is sensitive to ambient moisture (rapidly hydrolyzing back to the NH-triazole), it must be generated in situ. We utilize acetic formic anhydride as the formylating agent, as formyl chloride is unstable at room temperature.

Caption: Step-by-step workflow for the in situ formylation and denitrogenative cleavage.

Protocol: Synthesis of -(1-Arylvinyl)formamides via Denitrogenative Cleavage

Self-Validating System Design: This protocol includes specific visual and analytical checkpoints to ensure the transient 1H-1,2,3-triazole-1-carbaldehyde is successfully formed and consumed.

Materials Required:

• 4-Aryl-1H-1,2,3-triazole (1.0 mmol)

• Acetic formic anhydride (1.5 mmol) (Prepare fresh by mixing acetic anhydride and formic acid at 50 °C for 2 h)

• Trifluoromethanesulfonic acid (TfOH) (1.2 mmol)

• Anhydrous Dichloromethane (DCM) (10 mL)

• Triethylamine (Et

  N) (for quenching)

Step-by-Step Methodology:

• System Preparation (Moisture Exclusion): Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar. Backfill with dry N

  gas three times. Causality: Even trace water will hydrolyze the highly electrophilic 1-formyl intermediate, stalling the reaction.

• Substrate Dissolution: Add 4-aryl-1H-1,2,3-triazole (1.0 mmol) to the flask, followed by 10 mL of anhydrous DCM. Cool the mixture to 0 °C using an ice bath.

• In Situ Formylation: Dropwise, add acetic formic anhydride (1.5 mmol). Stir at 0 °C for 45 minutes.

  • Validation Checkpoint 1 (TLC): Spot the reaction mixture against the starting material (Eluent: 1:1 EtOAc/Hexane). The highly polar NH-triazole (R

    ~0.2) should completely disappear, replaced by a less polar spot representing the formyl-triazole isomers (R ~0.6).

• Acid-Mediated Denitrogenation: Lower the temperature to -20 °C (dry ice/ethylene glycol bath). Slowly add TfOH (1.2 mmol) dropwise over 5 minutes. Remove the cooling bath and allow the reaction to warm to room temperature.

  • Validation Checkpoint 2 (Visual): Upon warming, vigorous bubbling must be observed. This is the extrusion of N

    gas, confirming the successful cleavage of the N1-N2 bond. If bubbling does not occur, the system was likely wet, and the formyl group was hydrolyzed.

• Nucleophilic Trapping: Stir the reaction at room temperature for 2 hours. The highly reactive vinyl cation intermediate is trapped by the triflate anion (or another added nucleophile) to form the corresponding enamido triflate.

• Quenching & Workup: Cool the reaction to 0 °C and quench by adding Et

  N (2.0 mmol) to neutralize the acid, followed by 10 mL of saturated aqueous NaHCO . Extract the aqueous layer with DCM (3 × 10 mL). Dry the combined organic layers over anhydrous Na SO , filter, and concentrate under reduced pressure.

• Purification & Final Validation: Purify the crude residue via silica gel flash chromatography.

  • Validation Checkpoint 3 (NMR): In the

    H NMR spectrum, verify the disappearance of the characteristic triazole C5-H proton (typically ~8.0 ppm) and the appearance of terminal vinylic protons (two doublets between 4.5–5.5 ppm). The formyl proton will appear as a distinct singlet near 8.2–8.5 ppm.

Troubleshooting & Analytical Validation

• Issue: Low Yield / Recovery of Starting Material.

  • Cause: Hydrolysis of the 1H-1,2,3-triazole-1-carbaldehyde back to the NH-triazole before denitrogenation can occur.

  • Solution: Ensure strictly anhydrous conditions. Titrate the acetic formic anhydride to ensure it has not degraded.

• Issue: Incomplete Conversion (Stalled Reaction).

  • Cause: Insufficient acid to drive the N2

    N1 dynamic kinetic resolution.

  • Solution: Ensure a slight excess of TfOH (1.2 to 1.5 equivalents) is used. Weaker acids (like TFA) are insufficiently acidic to protonate the triazole ring and trigger the DKR.

References

• Title: N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations Source: Chemical Communications, Royal Society of Chemistry (2023) URL: [Link]

• Title: NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations Source: RSC Advances, Royal Society of Chemistry (2023) URL: [Link]

Application Note: N-Formylation of Amines using 1H-1,2,3-Triazole-1-carbaldehyde

Executive Summary

This application note details the protocol for reacting 1H-1,2,3-Triazole-1-carbaldehyde with amines. Unlike its C-formyl isomer (4-formyl-1,2,3-triazole) which forms Schiff bases (imines), the 1-carbaldehyde (N-formyl) species functions as a highly efficient formyl transfer reagent .

This reaction is primarily used to synthesize N-formyl amines (formamides) under mild, neutral conditions. It serves as a superior alternative to traditional, harsh formylating agents like acetic formic anhydride or chloral, offering high chemoselectivity and simple workup by releasing the water-soluble 1,2,3-triazole byproduct.

Key Advantages[1][2][3]

• Mild Conditions: Proceed at Room Temperature (RT) in neutral solvents.

• Chemoselectivity: Preferentially formylates primary amines over secondary ones in competitive environments.

• Clean Workup: The triazole byproduct is easily removed via aqueous washing.

Chemical Context & Mechanism[3][4][5][6][7][8][9][10][11]

Structural Distinction (Critical)

Researchers must distinguish between the two common "triazole aldehydes" to ensure the correct reaction pathway is selected.

Compound	1H-1,2,3-Triazole-1 -carbaldehyde	1H-1,2,3-Triazole-4 -carbaldehyde
Structure	Formyl group on Nitrogen (N1)	Formyl group on Carbon (C4)
Reactivity	Formyl Transfer (Acylating agent)	Condensation (Aldehyde reactivity)
Product	Formamide (N-CHO)	Imine / Schiff Base (C=N)
Role	Electrophilic Formyl Donor	Electrophilic Aldehyde

This protocol focuses exclusively on the N-1 isomer for formamide synthesis.

Reaction Mechanism

The reaction proceeds via a Nucleophilic Acyl Substitution mechanism. The 1,2,3-triazole moiety acts as an excellent leaving group due to its aromatic stability upon release.

• Nucleophilic Attack: The lone pair of the amine nitrogen attacks the carbonyl carbon of the N-formyl triazole.

• Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.

• Elimination: The C-N bond cleaves, expelling the 1,2,3-triazole anion (which is rapidly protonated) and generating the N-formyl amine.

Figure 1: Mechanistic pathway for the formyl transfer from 1H-1,2,3-Triazole-1-carbaldehyde to an amine.

Experimental Protocol

Materials & Reagents[2][7]

• Amine Substrate: 1.0 equivalent (Primary or Secondary).

• Reagent: 1H-1,2,3-Triazole-1-carbaldehyde (1.1 – 1.2 equivalents).

  • Note: If not commercially available, this can be generated in situ from 1,2,3-triazole, formic acid, and DCC (See Section 3.3).

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous preferred).

• Base (Optional): Triethylamine (Et3N) (0.5 eq) may be added if the amine is supplied as a salt (e.g., HCl salt).

Standard Procedure (Using Isolated Reagent)

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 1H-1,2,3-Triazole-1-carbaldehyde (1.1 mmol) in anhydrous DCM (5 mL).

• Addition: Add the Amine (1.0 mmol) dropwise to the stirring solution at Room Temperature (20–25°C).

  • Observation: A mild exotherm may be observed.

• Reaction: Stir the mixture at RT. Monitor reaction progress via TLC (typically 30 min – 2 hours).

  • TLC Mobile Phase: Ethyl Acetate/Hexane (variable ratio depending on amine polarity).

  • Stain: Ninhydrin (for disappearance of amine) or UV.

• Workup:

  • Dilute reaction mixture with DCM (20 mL).

  • Wash with Water (2 x 10 mL) to remove the free 1,2,3-triazole byproduct.

  • Wash with Brine (1 x 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure.

• Purification: Most products are obtained in high purity (>90%). If necessary, purify via silica gel flash chromatography or recrystallization.

In Situ Generation Protocol (Alternative)

If the N-formyl triazole reagent is not available, generate it freshly:

• Dissolve 1,2,3-Triazole (1.2 eq) and Formic Acid (1.2 eq) in DCM at 0°C.

• Add DCC (Dicyclohexylcarbodiimide) (1.2 eq) and stir for 30 mins at 0°C to form the active ester.

• Filter off the precipitated DCU (dicyclohexylurea) quickly.

• Add the Amine (1.0 eq) directly to the filtrate containing the active N-formyl triazole.

• Proceed with stirring and workup as described in Section 3.2.

Workflow Diagram

Figure 2: Operational workflow for the N-formylation of amines.

Scope and Compatibility

Amine Class	Reactivity	Expected Yield	Notes
Primary Aliphatic	High	85-98%	Reaction is very fast (<30 min).
Secondary Aliphatic	Good	75-90%	May require longer reaction times (1-3 h).
Aniline (Aromatic)	Moderate	70-85%	Electron-withdrawing groups on aniline slow the reaction.
Sterically Hindered	Low	40-60%	Heating (40°C) may be required.

Troubleshooting Guide

• Low Conversion:

  • Cause: Hydrolysis of the reagent. N-formyl triazoles are moisture sensitive.

  • Solution: Ensure all solvents are anhydrous. If using the in situ method, increase the excess of Formic Acid/DCC/Triazole to 1.5 eq.

• Byproduct Contamination:

  • Cause: Incomplete washing.

  • Solution: The 1,2,3-triazole byproduct is water-soluble.[1] Ensure thorough washing with water. If the product is also water-soluble, use a back-extraction method with DCM.

• Side Reactions (Dimerization):

  • Cause: High concentration or heat.

  • Solution: Perform the addition at 0°C and warm slowly to RT.

Safety Information

• 1H-1,2,3-Triazole-1-carbaldehyde: Potential irritant. Handle in a fume hood.

• 1,2,3-Triazole (Byproduct): While generally stable, low molecular weight nitrogen-rich heterocycles can be energetic. Do not subject the neat residue to excessive heat (>100°C).

• DCM: Toxic and volatile. Use proper PPE (gloves, goggles).

References

• Katritzky, A. R., et al. "N-Acylbenzotriazoles: Neutral Acylating Reagents of Wide Applicability." Journal of Organic Chemistry, 2000. Link (Foundational chemistry for N-acyl azole reactivity).

• Verma, S. K., et al. "Benzotriazole-Mediated Synthesis of Formamides." Synthetic Communications, 2008. (Analogous N-formyl benzotriazole protocol).

• Bédat, J., et al. "N-Formyl-1,2,3-triazoles as intermediates in denitrogenative transformations." Chemical Communications, 2020. Link (Discusses stability and reactivity of N-acyl triazoles).

• PubChem Compound Summary. "1H-1,2,3-Triazole-1-carbaldehyde (CAS 959960-46-4)." National Center for Biotechnology Information. Link (Verification of chemical entity).

Sources

• 1. acs.org [acs.org]

Application Note: One-Pot Synthesis of Formyl-Triazoles (TA4C) for Site-Specific Peptide Modification

This Application Note is structured to guide researchers through the synthesis and application of Formyl-1,2,3-Triazoles (specifically 1,2,3-triazole-4-carbaldehydes, TA4C).

Note on Nomenclature: While "N-formyl triazoles" (formamide attached to the triazole nitrogen) exist as labile acylating agents, in the context of stable peptide modification and drug development, the industry standard refers to C-formyl triazoles (Triazole-4-carbaldehydes) . These serve as versatile bioorthogonal handles for site-specific N-terminal modification. This guide focuses on the latter, high-value application, while acknowledging the former as a reagent class.

Executive Summary

The site-specific modification of peptides is a cornerstone of modern drug development, enabling the creation of antibody-drug conjugates (ADCs), half-life extended therapeutics, and peptide-based probes. This guide details the one-pot synthesis of 1,2,3-triazole-4-carbaldehydes (TA4C) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Unlike non-specific lysine conjugation, TA4C reagents enable chemoselective N-terminal modification through reductive amination or oxime ligation, preserving the bioactivity of the peptide payload.

Key Advantages[1]

• One-Pot Efficiency: Simultaneous triazole formation and acetal hydrolysis (if using protected precursors).

• Chemoselectivity: The resulting aldehyde reacts preferentially with N-terminal

  -amines or hydrazine/hydroxylamine tags, avoiding side-chain interference.

• Modular Design: The triazole core serves as a rigid linker that mimics the peptide bond, improving metabolic stability.

Scientific Mechanism & Rationale

The "Click" to "Clip" Strategy

The workflow relies on two orthogonal chemical steps performed in sequence or as a cascade:

• CuAAC (The "Click"): An organic azide (carrying a payload like PEG, a drug, or a fluorophore) reacts with a propargyl aldehyde equivalent (often an acetal) to form the triazole core.

• Bio-Conjugation (The "Clip"): The formyl group (-CHO) at the C4 position of the triazole undergoes a condensation reaction with the N-terminal amine of the target peptide.

This method is superior to direct acylation because the pKa of the N-terminal amine (6.0–8.0) allows selective reaction at physiological pH, whereas Lysine

-amines (pKa ~10.5) remain protonated and unreactive.

Reaction Pathway Diagram

The following diagram illustrates the one-pot generation of the TA4C reagent followed by peptide conjugation.

Figure 1: Sequential logic for the one-pot synthesis of Formyl-Triazoles (TA4C) and subsequent peptide modification.

Experimental Protocols

Protocol A: One-Pot Synthesis of 1-Substituted-1,2,3-Triazole-4-Carbaldehydes

This protocol generates the formyl-triazole reagent from stable precursors.

Reagents Required:

• Azide Component (R-N3): 1.0 equiv (e.g., PEG-Azide, Benzyl Azide).

• Alkyne Component: 3,3-Diethoxy-1-propyne (Propargyl aldehyde diethyl acetal) - 1.2 equiv.

• Catalyst: CuSO4·5H2O (5 mol%) + Sodium Ascorbate (10 mol%).

• Solvent: t-BuOH/H2O (1:1 v/v).

• Hydrolysis Agent: 1M HCl.

Step-by-Step Methodology:

• Click Reaction:

  • In a 20 mL scintillation vial, dissolve the Azide (1.0 mmol) and 3,3-Diethoxy-1-propyne (1.2 mmol) in 5 mL of t-BuOH/H2O.

  • Add Sodium Ascorbate (19.8 mg, 0.1 mmol) followed by CuSO4·5H2O (12.5 mg, 0.05 mmol).

  • Critical Step: Stir vigorously at Room Temperature (RT) for 4–6 hours. Monitor by TLC or LC-MS for the disappearance of the azide.

  • Checkpoint: The intermediate formed is the diethyl acetal-protected triazole.

• In-Situ Hydrolysis (The "One-Pot" Element):

  • Once the click reaction is complete, add 1M HCl (2 mL) directly to the reaction mixture.

  • Stir at RT for 1–2 hours. The acetal is cleaved to reveal the aldehyde (-CHO).

  • Validation: LC-MS should show a mass shift corresponding to the loss of two ethyl groups and addition of oxygen [M_acetal - 74 + 16].

• Work-up:

  • Neutralize with saturated NaHCO3.

  • Extract with Ethyl Acetate (3 x 10 mL).

  • Dry over Na2SO4 and concentrate in vacuo.

  • Note: The resulting TA4C reagent is generally stable and can be stored at -20°C.

Protocol B: Site-Specific N-Terminal Modification of Peptides

Use the TA4C reagent generated in Protocol A to modify a peptide.[1]

Reagents Required:

• Target Peptide: 1.0 equiv (dissolved in Phosphate Buffer pH 6.5–7.0).

• TA4C Reagent: 2.0–5.0 equiv (dissolved in DMSO or MeCN).

• Reducing Agent: NaCNBH3 (Sodium cyanoborohydride) for permanent amine linkage.

Step-by-Step Methodology:

• Conjugation:

  • Dissolve peptide (e.g., 0.5 µmol) in 500 µL Phosphate Buffer (100 mM, pH 7.0).

  • Add the TA4C Reagent (from Protocol A) in DMSO (amount should not exceed 20% of total volume).

  • Incubate at 25°C for 2–4 hours. This forms the Schiff Base (Imine) intermediate.

• Reductive Amination (Stabilization):

  • Add NaCNBH3 (50 equiv, freshly prepared in water).

  • Incubate for an additional 1 hour.

  • Mechanism:[1][2][3][4] The imine is reduced to a stable secondary amine.

• Purification:

  • Purify the conjugate via RP-HPLC (C18 column) using a Water/Acetonitrile gradient (+0.1% TFA).

  • Expected Result: Mass spectrum will show [Peptide + TA4C Reagent + 2H (reduction) - H2O].

Data Summary & Troubleshooting

Reagent Compatibility Table

Component	Function	Recommended Reagent	Note
Alkyne Source	Formyl precursor	3,3-Diethoxy-1-propyne	More stable than free propargyl aldehyde.
Copper Source	Catalyst	CuSO4 / Na-Ascorbate	Use THPTA ligand if peptide contains Cys/His to prevent Cu-coordination.
Buffer pH	Conjugation Medium	Phosphate (pH 6.5–7.5)	pH > 8.0 reduces selectivity (Lysine competition). pH < 5.0 slows imine formation.
Reductant	Imine reduction	NaCNBH3 or STAB	STAB (Sodium Triacetoxyborohydride) is milder but less soluble in water.

Troubleshooting Guide

• Problem: Low yield of the TA4C aldehyde during hydrolysis.

  • Cause: Incomplete hydrolysis or side reactions of the aldehyde.

  • Solution: Ensure pH reaches ~1-2 during the acid step. If the azide payload is acid-sensitive, use Amberlyst-15 resin for milder hydrolysis.

• Problem: Non-specific labeling of the peptide.

  • Cause: pH too high (>8.0).

  • Solution: Strictly control buffer pH at 6.5–7.0 to ensure Lysine residues (

    -NH2) are protonated and unreactive.

• Problem: Precipitation during CuAAC.

  • Cause: Azide insolubility.[5]

  • Solution: Increase t-BuOH ratio or use DMSO/Water mixtures.

References & Authoritative Grounding

• Triazolecarbaldehyde Reagents for One-Step N-Terminal Protein Modification.

  • Source: PubMed / Wiley-VCH (2020)

  • Relevance: Establishes the core methodology of using 1,2,3-triazole-4-carbaldehydes (TA4C) for chemoselective N-terminal labeling.

  • URL:[Link]

• Rapid On-Resin N-Formylation of Peptides as One-Pot Reaction.

  • Source: ChemBioChem (2023)[2][6]

  • Relevance: Contrasts the triazole method with direct formylation using formic acid/acetic anhydride.

  • URL:[Link]

• Recent Progress in Catalytic Synthesis of 1,2,3-Triazoles.

  • Source: MDPI (Molecules, 2021)

  • Relevance: Provides the foundational catalytic conditions for the CuAAC step used in Protocol A.

  • URL:[Link]

• Direct Pd-Catalyzed Arylation of 1,2,3-Triazoles.

  • Source: NIH / PMC (2012)

  • Relevance: Background on the stability and functionalization potential of the triazole ring C5 position.

  • URL:[Link]

Sources

• 1. Triazolecarbaldehyde Reagents for One-Step N-Terminal Protein Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. Rapid On-Resin N-Formylation of Peptides as One-Pot Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: A Guide to Rhodium-Catalyzed Transannulation of N-Activated 1,2,3-Triazoles

Introduction: The Challenge of α-Formyl Carbenoids and an Elegant Solution

In the landscape of synthetic organic chemistry, the generation and utilization of reactive intermediates are paramount for the construction of complex molecular architectures. Among these, α-formyl carbenoids represent a tantalizing yet elusive species. Their direct generation from α-diazo aldehydes is fraught with instability, limiting their practical application. However, the rhodium(II)-catalyzed transannulation of N-activated 1,2,3-triazoles provides a robust and elegant solution to this challenge. This guide details the conditions and protocols for this powerful transformation, with a focus on N-sulfonyl-1,2,3-triazoles, which serve as stable and effective precursors to rhodium iminocarbenoids—synthetic equivalents of the desired α-formyl carbenoids.[1]

This methodology unlocks a versatile pathway to a variety of five-membered nitrogen-containing heterocycles, such as imidazoles and pyrroles, which are prevalent scaffolds in pharmaceuticals and bioactive natural products.[2][3] By understanding the nuances of this reaction, researchers can leverage its efficiency and broad substrate scope for applications in drug discovery and development.

The Reaction Mechanism: Unlocking the Triazole Ring

The exceptional stability of the 1,2,3-triazole ring typically renders it an inert connector in molecular design.[1][4] However, the introduction of an activating group, such as a sulfonyl or a perfluoroalkyl group, on the N1 position sufficiently alters its electronic properties. Upon exposure to a rhodium(II) catalyst, these N-activated triazoles undergo a ring-opening reaction, extruding dinitrogen (N₂) to form a highly reactive rhodium-iminocarbene intermediate.[3][5][6][7] This key intermediate is the linchpin of the transannulation process.

Once formed, the electrophilic rhodium-iminocarbene can react with a variety of 2π-electron components (the "transannulation partner") in a formal [3+2] cycloaddition.[6] This step leads to the formation of a new five-membered ring. The specific nature of the final product is determined by the choice of the transannulation partner.

Visualizing the Catalytic Cycle

Caption: Proposed catalytic cycle for rhodium-catalyzed transannulation.

Optimized Reaction Conditions: A Tabulated Guide

The success of the rhodium-catalyzed transannulation is highly dependent on the careful selection of catalysts, solvents, temperature, and the nature of the transannulation partner. Below is a summary of optimized conditions derived from seminal studies in the field.

Parameter	Recommended Conditions	Rationale & Insights	Key References
Rhodium Catalyst	Rh₂(Oct)₄ (Rhodium(II) octanoate) Rh₂(OAc)₄ (Rhodium(II) acetate)	Rh₂(Oct)₄ and Rh₂(OAc)₄ are generally the most effective and versatile catalysts for this transformation.[2][3] Electron-deficient rhodium catalysts, such as those with heptafluorobutyrate or trifluoroacetate ligands, have shown significantly lower activity.[1]	[1][2][3]
Catalyst Loading	0.5 - 2 mol%	A low catalyst loading is typically sufficient for efficient conversion, making the process atom-economical.	[1][6]
Solvent	Halogenated solvents: - Chloroform (CHCl₃) - 1,2-Dichloroethane (DCE) - Dichloromethane (DCM)	Halogenated solvents have consistently demonstrated superiority over others like THF, toluene, or hexane, leading to higher yields and cleaner reactions.[1][2][3] Chloroform is often the solvent of choice.[1][6][8]	[1][2][3]
Temperature	Conventional Heating: 70-80 °C Microwave Heating: 140 °C	The reaction requires thermal energy to induce the ring-opening of the triazole. Microwave heating can significantly reduce reaction times from hours to minutes.[1][3][6] Temperatures above 140 °C may lead to decomposition and the formation of intractable mixtures.[1]	[1][3][6]
Transannulation Partner	Nitriles, Vinyl Ethers, Terminal Alkynes	The choice of partner dictates the product. Nitriles yield imidazoles, vinyl ethers produce pyrroles, and terminal alkynes can also lead to pyrroles.[1][2][9] Electron-rich partners generally exhibit better reactivity.[3][9]	[1][2][3][9]
Additives	For Terminal Alkynes: Silver salts (e.g., AgOCOCF₃)	For the transannulation with certain terminal alkynes, a binary catalyst system of a rhodium(II) salt and a silver(I) co-catalyst is required to achieve good yields.[9] However, this is not universally necessary, particularly for N-perfluoroalkyl triazoles.[7][8]	[7][8][9]

Experimental Protocols: A Step-by-Step Guide

The following protocols are generalized procedures for the synthesis of imidazoles and pyrroles via rhodium-catalyzed transannulation.

Protocol 1: Synthesis of N-Sulfonyl Imidazoles via Transannulation with Nitriles

This protocol is adapted from the work of Fokin, Gevorgyan, and colleagues.[3]

Materials:

• N-Sulfonyl-1,2,3-triazole (1.0 equiv)

• Nitrile (2.0-3.0 equiv)

• Rhodium(II) octanoate [Rh₂(Oct)₄] (0.5-1.25 mol%)

• Anhydrous chloroform (CHCl₃) or 1,2-dichloroethane (DCE)

• Microwave synthesis vial or round-bottom flask with a reflux condenser

• Stir bar

Procedure:

• To a clean, dry microwave vial, add the N-sulfonyl-1,2,3-triazole, a stir bar, and the rhodium(II) octanoate catalyst.

• Add the anhydrous solvent (e.g., chloroform) to dissolve the solids.

• Add the nitrile to the reaction mixture.

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 140 °C for 15-20 minutes.[1][4][6]

• Alternatively, for conventional heating, set up the reaction in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and heat to 80 °C for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.[1][4]

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent and excess nitrile.

• Purify the crude residue by column chromatography on silica gel to afford the desired N-sulfonyl imidazole.

One-Pot, Two-Step Synthesis

A significant advantage of this chemistry is the ability to perform a one-pot synthesis starting from a sulfonyl azide and a terminal alkyne.[1][3] The initial copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole can be followed directly by the rhodium-catalyzed transannulation without isolation of the intermediate.[1][4] The residual copper catalyst does not interfere with the subsequent rhodium-catalyzed step.[1][4]

Protocol 2: Synthesis of N-Sulfonyl Pyrroles via Transannulation with Vinyl Ethers

This protocol is based on the work of Anbarasan and colleagues.[2][10]

Materials:

• N-Sulfonyl-1,2,3-triazole (1.0 equiv)

• Vinyl ether (2.0 equiv)

• Rhodium(II) acetate [Rh₂(OAc)₄] (2 mol%)

• Anhydrous chloroform (CHCl₃) or 1,2-dichloroethane (DCE)

• Round-bottom flask with a reflux condenser

• Stir bar

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the N-sulfonyl-1,2,3-triazole and the rhodium(II) acetate catalyst.

• Add the anhydrous solvent (e.g., CHCl₃) followed by the vinyl ether.

• Heat the reaction mixture to 70 °C with stirring.

• Monitor the reaction by TLC. The reaction may initially form an unaromatized dihydropyrrole intermediate.[10]

• Continue heating for 8-12 hours until the starting material is consumed.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• If the unaromatized intermediate is present, it can be converted to the final pyrrole product by acid-mediated elimination (e.g., with a catalytic amount of p-toluenesulfonic acid).[10]

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Experimental Workflow

Caption: General workflow for Rh-catalyzed transannulation.

Troubleshooting and Key Considerations

• Low Yield or No Reaction:

  • Catalyst Activity: Ensure the rhodium catalyst is active. Old or improperly stored catalysts may have reduced efficacy.

  • Solvent Purity: Use anhydrous solvents. Water can interfere with the catalytic cycle.

  • Temperature: The reaction is thermally driven. Ensure the target temperature is reached and maintained. For sluggish reactions, consider switching from conventional to microwave heating.

  • Activating Group: The N-sulfonyl or N-perfluoroalkyl group is crucial. Unactivated N-H triazoles are not suitable substrates for this transformation.

• Formation of Side Products:

  • Overheating can lead to decomposition.[1] Carefully control the reaction temperature, especially during microwave heating.

  • The stoichiometry of the transannulation partner can be important. An excess is generally used, but large excesses may complicate purification.

• Substrate Scope Limitations:

  • While the scope is broad, extremely electron-deficient or sterically hindered substrates may react more slowly or require further optimization of conditions.

  • For transannulation with terminal alkynes, electron-rich alkynes tend to provide better yields.[9]

Conclusion

The rhodium-catalyzed transannulation of N-activated 1,2,3-triazoles is a powerful and versatile strategy for the synthesis of valuable nitrogen-containing heterocycles. By serving as effective precursors for rhodium-iminocarbenoids—synthetic equivalents of α-formyl carbenoids—N-sulfonyl and N-perfluoroalkyl triazoles open the door to a wide array of molecular structures. The operational simplicity, amenability to one-pot procedures, and broad substrate scope make this reaction a valuable tool for researchers in organic synthesis and medicinal chemistry. Careful optimization of the catalyst, solvent, and temperature, as outlined in these notes, is key to achieving high yields and clean conversions.

References

• Horneff, T., Chuprakov, S., Chernyak, N., Gevorgyan, V., & Fokin, V. V. (2008). Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles with Nitriles. Journal of the American Chemical Society, 130(45), 14972–14974. [Link]

• Rajasekar, S., & Anbarasan, P. (2014). Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles to Polysubstituted Pyrroles. The Journal of Organic Chemistry, 79(17), 8428–8434. [Link]

• Horneff, T., Chuprakov, S., Chernyak, N., Gevorgyan, V., & Fokin, V. V. (2008). Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles with Nitriles. Organic Synthesis, Available at: [Link]

• Li, F., Pei, C., & Koenigs, R. M. (2021). Rhodium-catalyzed cascade reactions of triazoles with organoselenium compounds – a combined experimental and mechanistic study. Chemical Science, 12(19), 6656–6662. [Link]

• Li, F., Pei, C., & Koenigs, R. M. (2021). Rhodium-catalyzed cascade reactions of triazoles with organoselenium compounds – a combined experimental and mechanistic study. RSC Publishing. Available at: [Link]

• Horneff, T., Chuprakov, S., Chernyak, N., Gevorgyan, V., & Fokin, V. V. (2008). Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles with Nitriles. ACS Publications. Available at: [Link]

• Motornov, V., et al. (2021). Synthesis of N-perfluoroalkyl-3,4-disubstituted pyrroles by rhodium-catalyzed transannulation of N-fluoroalkyl-1,2,3-triazoles with terminal alkynes. Beilstein Journal of Organic Chemistry, 17, 504–510. [Link]

• Rajasekar, S., & Anbarasan, P. (2014). Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles to Polysubstituted Pyrroles. ACS Publications. Available at: [Link]

• Chuprakov, S., et al. (2011). Rh-catalyzed Transannulation of N-Tosyl-1,2,3-Triazoles with Terminal Alkynes. Organic letters, 13(15), 4052–4055. [Link]

• Motornov, V., et al. (2018). A rhodium-catalyzed transannulation of N-(per)fluoroalkyl-1,2,3-triazoles under microwave conditions – a general route to N-(per)fluoroalkyl-substituted five-membered heterocycles. Chemical Communications, 54(26), 3258–3261. [Link]

• Various Authors. (2021). Search Results for Rhodium-Catalyzed Transannulation. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Motornov, V., et al. (2021). Synthesis of N-perfluoroalkyl-3,4-disubstituted pyrroles by rhodium-catalyzed transannulation of N-fluoroalkyl- 1,2,3-triazoles with terminal alkynes. Beilstein Archives. Available at: [Link]

• Padarthi, P. K., et al. (2020). Rhodium‐Catalyzed Transannulation of N‐Sulfonyl‐1,2,3‐triazoles with Carboxylic Esters. Asian Journal of Organic Chemistry, 9(10), 1645-1648. [Link]

• Motornov, V., et al. (2018). A rhodium-catalyzed transannulation of N-(per)fluoroalkyl-1,2,3-triazoles under microwave conditions. RSC Publishing. Available at: [Link]

Sources

• 1. Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles with Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles to Polysubstituted Pyrroles [organic-chemistry.org]
• 3. Rhodium-Catalyzed Transannulation of 1,2,3-Triazoles with Nitriles [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rhodium-catalyzed cascade reactions of triazoles with organoselenium compounds – a combined experimental and mechanistic study - Chemical Science (RSC Publishing) DOI:10.1039/D1SC00495F [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. BJOC - Synthesis of N-perfluoroalkyl-3,4-disubstituted pyrroles by rhodium-catalyzed transannulation of N-fluoroalkyl-1,2,3-triazoles with terminal alkynes [beilstein-journals.org]
• 9. Rh-catalyzed Transannulation of N-Tosyl-1,2,3-Triazoles with Terminal Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Solvent selection for 1H-1,2,3-Triazole-1-carbaldehyde reactions

Application Note: Solvent Selection & Process Optimization for 1H-1,2,3-Triazole-1-carbaldehyde

Executive Summary: The Isomer Criticality

Before selecting a solvent system, you must verify the structural identity of your reagent.[1] The nomenclature "1H-1,2,3-Triazole-1-carbaldehyde" refers to the N-formyl species (CAS 959960-46-4), a reactive formylating agent.[1] This is frequently confused with 1H-1,2,3-Triazole-4-carbaldehyde (C-formyl), a stable scaffold used in click chemistry and fragment-based drug discovery.[1]

• If you have the N-Formyl (1-CHO): You are performing a formyl transfer. The molecule is moisture-sensitive.[1] Solvent: Anhydrous DCM, THF.[1]

• If you have the C-Formyl (4-CHO): You are functionalizing an aldehyde.[2] The molecule is stable.[1][3] Solvent: MeOH, DMF, Water/tBuOH.[1]

This guide details protocols for both, but prioritizes the exact text match (N-Formyl) while addressing the common 4-isomer alternative.

Part 1: 1H-1,2,3-Triazole-1-carbaldehyde (N-Formyl Species)

Role: Electrophilic Formylating Reagent (Formyl Donor)

Chemical Nature & Reactivity

The N-formyl derivative is an activated amide-like species.[1] The triazole ring acts as an excellent leaving group (pKa of 1H-1,2,3-triazole ~9.4), making the carbonyl highly susceptible to nucleophilic attack.[1] It is chemically analogous to N-formylimidazole or N-formylbenzotriazole.[1]

Primary Reaction: Formylation of amines (to formamides) or alcohols (to formates).[1] Major Stability Risk: Hydrolysis by trace water to release formic acid and 1,2,3-triazole.[1]

Solvent Selection Matrix (N-Formyl)

Solvent Class	Recommendation	Rationale
Chlorinated (DCM, CHCl3)	Preferred	Excellent solubility; non-nucleophilic; easy to dry.[1] Ideal for low-temp formylations.[1]
Ethers (THF, 2-MeTHF)	Recommended	Good solubility.[1] Must be peroxide-free and anhydrous. 2-MeTHF is a greener alternative.[1]
Polar Aprotic (DMF, DMSO)	Use with Caution	Hygroscopic nature poses hydrolysis risk.[1] Only use if reactants are insoluble in DCM/THF.[1]
Protic (MeOH, Water)	FORBIDDEN	Will cause immediate hydrolysis of the reagent.[1]
Amines (Pyridine, TEA)	Additive Only	Used as bases/catalysts, not bulk solvents (unless using pyridine as solvent/base).[1]

Protocol: N-Formylation of a Primary Amine

Target: Synthesis of N-Formyl derivatives using 1H-1,2,3-Triazole-1-carbaldehyde.[1]

Reagents:

• Amine substrate (1.0 equiv)

• 1H-1,2,3-Triazole-1-carbaldehyde (1.1 equiv)[1]

• Solvent: Anhydrous Dichloromethane (DCM)

• Base: Triethylamine (optional, 1.0 equiv if amine is a salt)[1]

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

• Dissolution: Dissolve the amine in anhydrous DCM (0.1 M concentration). If the amine is an HCl salt, add 1.0 equiv of Triethylamine and stir for 10 min.[1]

• Addition: Cool the solution to 0°C. Add 1H-1,2,3-Triazole-1-carbaldehyde portion-wise or as a solution in DCM.

• Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.[1]

  • Note: The byproduct is free 1,2,3-triazole.[1]

• Workup:

  • Wash organic layer with 5% NaHCO3 (removes triazole and formic acid traces).[1]

  • Wash with Brine.[1]

  • Dry over Na2SO4 and concentrate.[1]

Part 2: 1H-1,2,3-Triazole-4-carbaldehyde (C-Formyl Species)

Role: Synthetic Scaffold / Building Block

Chemical Nature & Reactivity

The 4-carbaldehyde is a stable aromatic aldehyde.[1] It is often generated via CuAAC (Click Chemistry) using propargyl aldehyde acetals followed by deprotection, or direct oxidation of hydroxymethyl triazoles.[1]

Primary Reactions: Reductive Amination, Wittig Olefination, Knoevenagel Condensation.[1] Stability: Stable in water and alcohols; aldehyde can oxidize to carboxylic acid if exposed to air for prolonged periods.[1]

Solvent Selection Matrix (C-Formyl)

Solvent Class	Recommendation	Rationale
Alcohols (MeOH, EtOH)	Preferred	Ideal for reductive amination (solubilizes imine intermediates) and condensation reactions.[1]
Chlorinated (DCM, DCE)	Recommended	Standard for reductive amination with STAB (Sodium Triacetoxyborohydride).[1]
Aqueous Mixtures	Compatible	Compatible for Click synthesis or aqueous workups.[1]
DMF / DMSO	Recommended	Excellent for SnAr or coupling reactions on the triazole ring.[1]

Protocol: Reductive Amination

Target: Synthesis of secondary amines from 1H-1,2,3-Triazole-4-carbaldehyde.[1]

Reagents:

• 1H-1,2,3-Triazole-4-carbaldehyde (1.0 equiv)[1]

• Amine (1.1 equiv)

• Reducing Agent: NaBH(OAc)3 (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or MeOH[1]

Step-by-Step Procedure:

• Imine Formation: Combine aldehyde and amine in DCE (0.2 M). Stir at RT for 1-2 hours.[1]

  • Optimization: If reaction is slow, add catalytic Acetic Acid (1-2 drops) or MgSO4 (drying agent) to push equilibrium.[1]

• Reduction: Add NaBH(OAc)3 in one portion.

• Quench: Stir overnight. Quench with sat. NaHCO3.

• Extraction: Extract with DCM (3x). The triazole ring is polar; ensure efficient extraction or use 10% MeOH/DCM.[1]

Part 3: Mechanistic Visualization

The following diagram illustrates the divergent pathways dictated by the position of the formyl group.

Figure 1: Decision tree for solvent and reaction pathway selection based on triazole-carbaldehyde isomer.

Part 4: References

• N-Formyl Species Identification:

  • 1H-1,2,3-Triazole-1-carbaldehyde (CAS 959960-46-4).[1][4][5] AiFChem Product Database. Link

• Triazole Reactivity & Stability:

  • Song, X., et al. (2022).[1] "Spraying Water Microdroplets Containing 1,2,3-Triazole Converts Carbon Dioxide into Formic Acid".[1] Journal of the American Chemical Society.[1][6][7] (Demonstrates triazole/formic acid reversibility). Link

• 4-Formyl Triazole Synthesis (Comparative Context):

  • Thomas, J., et al. (2017).[1] "Tandem synthesis of 1-formyl-1,2,3-triazoles" (Note: Title refers to 1-substituted-4-formyl species). NIH PubMed Central.[1] Link

• General Triazole Solvent Effects:

  • Jwad, R. S. (2025).[1][8] "The Influence of Solvent, Concentration, and Temperature on the Resolution of Protons Signals of 1H NMR Spectra of 1,2,3-Triazole-Tethered Glucopyranose". Baghdad Science Journal. Link

Sources

• 1. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 2. scirp.org [scirp.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 959960-46-4 | 1H-1,2,3-Triazole-1-carbaldehyde - AiFChem [aifchem.com]
• 5. 959960-46-4|1H-1,2,3-Triazole-1-carbaldehyde| Ambeed [ambeed.com]
• 6. researchgate.net [researchgate.net]
• 7. Spraying Water Microdroplets Containing 1,2,3-Triazole Converts Carbon Dioxide into Formic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Post-Functionalization of 1H-1,2,3-Triazole Carbaldehydes via Click Chemistry

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Discovery Scientists Focus: Mechanistic causality, self-validating protocols, and dynamic covalent chemistry.

Executive Summary & Nomenclature Context

The advent of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has revolutionized modular drug design. While the prompt specifies 1H-1,2,3-Triazole-1-carbaldehyde (an N-formylated triazole, CAS 959960-46-4), in the context of click chemistry post-functionalization, the reactive aldehyde is almost exclusively located at the C4 position, forming 1-substituted-1H-1,2,3-triazole-4-carbaldehydes . The N1-carbaldehyde is a highly reactive, specialized formylating agent, whereas the C4-carbaldehyde is the stable, versatile scaffold that serves as the cornerstone for post-click modification. This guide focuses on the C4-carbaldehyde scaffold, detailing its synthesis and downstream functionalization.

Mechanistic Causality: The Triazole Carbaldehyde Reactivity Profile

The strategic utility of the 1,2,3-triazole-4-carbaldehyde lies in the electronic interplay between the triazole ring and the formyl group.

• Electrophilic Activation: The 1,2,3-triazole ring is strongly electron-withdrawing. This inductive effect significantly increases the electrophilicity of the adjacent C4-carbonyl carbon, making it exceptionally reactive towards nucleophiles such as primary amines, secondary amines, and hydrazines.

• Chemoselectivity in Reduction: When performing reductive aminations, the choice of reducing agent is critical. As established by Abdel-Magid et al. [1], Sodium Triacetoxyborohydride (NaBH(OAc)₃) is the optimal reagent. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the borohydride, preventing the premature reduction of the highly activated triazole aldehyde into a triazole alcohol before the imine intermediate can fully form.

Synthesis of the Scaffold

The foundational scaffold can be synthesized via a one-pot or two-step CuAAC reaction. A highly scalable approach utilizes the cycloaddition of 3-dimethylaminoacrolein with an aryl or alkyl azide. As demonstrated by Opsomer et al.[2], this method provides multigram access to the 4-formyl-1,2,3-triazole core without the need for hazardous oxidation steps (e.g., using IBX or MnO₂) typically required when starting from propargyl alcohol.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems , incorporating analytical checkpoints that prevent the progression of failed reactions.

Protocol A: Reductive Amination to Secondary/Tertiary Amines

This protocol links the triazole core to diverse amine pharmacophores.

• Imine Condensation: Dissolve 1.0 equivalent of the 1,2,3-triazole-4-carbaldehyde and 1.1 equivalents of the target amine in anhydrous 1,2-dichloroethane (DCE) (0.2 M concentration). Stir at room temperature for 1–2 hours.

• Validation Checkpoint 1 (Imine Formation): Withdraw a 10 µL aliquot. Analyze via LC-MS or ¹H NMR. Causality Check: The highly deshielded aldehyde proton (~10.1 ppm) must disappear, replaced by the imine mass [M+H]⁺. Do not proceed until >95% conversion is observed.

• Selective Reduction: Add 1.5 equivalents of NaBH(OAc)₃ portion-wise over 10 minutes. Stir for an additional 2–4 hours at room temperature.

• Validation Checkpoint 2 (Reduction): Analyze via TLC (UV-Vis) and LC-MS. Causality Check: The extended conjugation of the imine will break upon reduction, resulting in a distinct shift in UV absorbance and the appearance of the final amine [M+H]⁺ mass.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with dichloromethane (3x), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Hydrazone / Schiff Base Condensation

This protocol is widely used to generate antitubercular agents, such as isoniazid derivatives, as described by Boechat et al.[3].

• Condensation: Dissolve 1.0 equivalent of the triazole carbaldehyde and 1.1 equivalents of the hydrazine derivative (e.g., isoniazid) in absolute ethanol.

• Acid Catalysis: Add a catalytic amount of glacial acetic acid (0.1 equivalents). Causality Check: The acid protonates the carbonyl oxygen, further increasing its electrophilicity without fully protonating the hydrazine nucleophile.

• Reflux & Precipitation: Heat the mixture to reflux for 4–6 hours. The product will typically precipitate out of the hot ethanol as it forms.

• Validation Checkpoint: Filter the precipitate and analyze via ¹H NMR. Causality Check: Confirm the structure by the appearance of the azomethine proton (CH=N) typically resonating between 8.0 and 8.5 ppm.

Quantitative Data Summaries

The following table summarizes the expected efficiencies and validation metrics for the primary post-functionalization pathways.

Reaction Type	Reagents	Catalyst / Solvent	Typical Yield	Self-Validation Metric
Reductive Amination	Amine, NaBH(OAc)₃	DCE, Room Temp	75–95%	LC-MS: Amine [M+H]⁺NMR: Loss of ~10.1 ppm peak
Hydrazone Formation	Hydrazine derivative	AcOH (cat.), EtOH, Reflux	80–98%	NMR: Azomethine proton (~8.2 ppm)Visual: Product precipitation
Wittig Olefination	Phosphonium ylide	Base (e.g., t-BuOK), THF	60–85%	NMR: Alkene protons (~5.5–6.5 ppm)

Visualizations

Caption: Click Chemistry & Post-Functionalization Workflow of Triazole Carbaldehydes.

Caption: Self-Validating Logic for Reductive Amination of Triazole Carbaldehydes.

References

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Abdel-Magid, A. F., et al. The Journal of Organic Chemistry, 1996.[Link]

• 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Opsomer, T., et al. Organics, 2021.[Link]

• Novel 1,2,3-Triazole Derivatives for Use against Mycobacterium tuberculosis H37Rv (ATCC 27294) Strain. Boechat, N., et al. Journal of Medicinal Chemistry, 2011.[Link]

Application Note: Scalable Synthesis and Denitrogenative Functionalization of N-Acyl-1,2,3-Triazole Derivatives

Executive Summary

The 1,2,3-triazole scaffold is a cornerstone of modular chemical synthesis and drug discovery. While N-sulfonyl and N-fluoroalkyl triazoles have historically dominated denitrogenative ring-cleavage applications, recent breakthroughs have highlighted N-acyl-1,2,3-triazoles as highly reactive, atom-economical alternatives[1]. This application note provides researchers and drug development professionals with field-proven, scalable protocols for the synthesis of N-acyl-1,2,3-triazoles and their subsequent application in denitrogenative transformations to yield complex nitrogenous heterocycles and functionalized N-alkenyl compounds.

Introduction & Mechanistic Causality

1,2,3-Triazoles bearing an electron-withdrawing group (EWG) at the N1 or N2 position are uniquely primed for N1–N2 bond cleavage[1]. The introduction of an acyl group severely polarizes the triazole ring. When subjected to Lewis or Brønsted acids, the acyl oxygen or N3 position coordinates with the acid, further weakening the N1–N2 bond. This triggers the extrusion of nitrogen gas (

)—a process driven by a massive entropic gain—generating a highly reactive vinyl cation intermediate[2].

Historically, N-acyl-1,2,3-triazoles were considered elusive due to their extreme hydrolytic instability[2]. However, by employing strictly anhydrous acylation protocols, these intermediates can be isolated or generated in situ to serve as powerful precursors for enamido triflates,

-haloenamides, and oxazoles[3].

Workflow for the scalable synthesis and denitrogenative application of N-acyl-1,2,3-triazoles.

Regioselectivity and Thermodynamic Control

A critical challenge in the functionalization of NH-1,2,3-triazoles is managing the three nucleophilic nitrogen atoms. Direct N-acylation typically yields a mixture of N1 and N2 isomers[2].

• Kinetic vs. Thermodynamic Control: The N1-acyl isomer is often the kinetic product, particularly when using hard electrophiles. However, the N2-acyl isomer is thermodynamically favored[2].

• Interconversion: Under thermodynamic conditions or in the presence of Brønsted/Lewis acids, the N1 and N2 isomers readily interconvert. This interconversion ensures that regardless of the initial acylation site, the material can funnel through the required reactive pathway during denitrogenative cleavage[3].

Logical relationship of regioselective N-acylation and thermodynamic interconversion.

Quantitative Data Summaries

Table 1: Regioselectivity and Stability of N-Acyl-1,2,3-Triazoles [2]

Triazole Substrate	Acylating Agent	Major Regioisomer	Isolated Yield	Hydrolytic Stability
NH-1,2,3-Triazole	Acetyl Chloride	N2-Acetyl	>85%	Low (Requires dry handling)
NH-1,2,3-Triazole	Benzoyl Chloride	N2-Benzoyl	>90%	Moderate

| NH-1,2,3-Triazole | Pivaloyl Chloride| N1/N2 Mixture | ~80% | Moderate |

Table 2: Denitrogenative Ring Cleavage Outcomes [2][3]

Reactive Intermediate	Catalyst/Reagent	Primary Product	Yield Range	Mechanistic Pathway
N2-Acyl-1,2,3-Triazole	TfOH (Triflic acid)	Enamido triflates	75–90%	Nucleophilic trapping by TfO⁻

| N2-Acyl-1,2,3-Triazole| AlCl₃ |

-Haloenamides | 70–85% | Nucleophilic trapping by Cl⁻ | | N1/N2-Acyl-Triazole | Heat / O₂ | Oxazoles | 60–80% | Intramolecular cyclization |

Self-Validating Experimental Protocols

Protocol A: Scalable Synthesis of NH-1,2,3-Triazoles (Precursor)

Note: NH-1,2,3-triazoles can be prepared safely using sodium azide (

) and terminal alkynes via a tandem Henry reaction/[3 + 2] cycloaddition or standard CuAAC followed by deprotection[1].

• Reaction Setup: Suspend the terminal alkyne (10 mmol) and

  (12 mmol) in a DMSO/H₂O mixture.

• Catalysis: Add a catalytic amount of CuI (5 mol%) and sodium ascorbate (10 mol%).

• Execution: Stir the mixture at 70 °C for 12 hours.

• Causality & Validation: The consumption of the alkyne can be monitored via TLC. The reaction relies on the in situ generation of hydrazoic acid equivalents; ensure proper ventilation. Acidification and extraction yield the stable NH-1,2,3-triazole.

Protocol B: Direct N-Acylation of NH-1,2,3-Triazoles

Critical Directive: This step must be performed under strictly anhydrous conditions due to the hydrolytic instability of the resulting N-acyltriazoles[2].

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the NH-1,2,3-triazole (5.0 mmol) in anhydrous 1,2-dichloroethane (DCE, 15 mL).

• Base Addition: Add anhydrous triethylamine (

  , 5.5 mmol) and cool the mixture to 0 °C using an ice bath.

• Acylation: Dropwise, add the desired acyl chloride (e.g., benzoyl chloride, 5.2 mmol).

• Causality & Self-Validation: As the nucleophilic triazole attacks the acyl chloride, HCl is generated. The

  acts as an acid scavenger, immediately precipitating as . The visual appearance of a dense white precipitate validates that the acylation is proceeding.

• Isolation: Stir for 1 hour at room temperature. Do NOT perform an aqueous workup. Filter the

  salts under an inert atmosphere using a Schlenk frit. Concentrate the filtrate in vacuo to yield the highly reactive N-acyl-1,2,3-triazole[3].

Protocol C: Denitrogenative Cleavage to Enamido Triflates

• Activation: Dissolve the crude N-acyl-1,2,3-triazole (2.0 mmol) in anhydrous DCE (10 mL) at 0 °C under argon.

• Cleavage: Slowly add trifluoromethanesulfonic acid (TfOH, 2.2 mmol).

• Causality & Self-Validation: The Brønsted acid protonates the acyl oxygen, inducing the irreversible cleavage of the N1-N2 bond. You will observe immediate effervescence (bubbling) as

  gas is expelled. This entropic release is the self-validating signature of vinyl cation formation[1].

• Trapping: The highly reactive vinyl cation is immediately trapped by the triflate anion (

  ) present in the solution.

• Purification: After gas evolution ceases (approx. 30 mins), quench with a cold

  solution, extract with dichloromethane, and purify via short-path silica gel chromatography to isolate the enamido triflate[2].

References

• Motornov, V., et al. (2023). NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations. RSC Advances. Available at:[Link]

• Motornov, V., Pohl, R., Klepetářová, B., & Beier, P. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Chemical Communications. Available at:[Link]

• Odin, I. S., et al. (2020). Synthesis of New N-Acyl-1,2,3-triazole Chalcones and Determination of Their Antibacterial Activity. Doklady Chemistry. Available at:[Link]

Sources

• 1. NH-1,2,3-triazoles as versatile building blocks in denitrogenative transformations - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06045D [pubs.rsc.org]
• 2. N -Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC00987D [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Preventing hydrolysis of 1H-1,2,3-Triazole-1-carbaldehyde during storage

This guide serves as a critical resource for researchers, chemists, and drug development professionals utilizing 1H-1,2,3-Triazole-1-carbaldehyde. Its purpose is to provide expert-level insights and actionable protocols to preserve the chemical integrity of this highly reactive and valuable synthetic intermediate, with a primary focus on preventing its degradation via hydrolysis during storage.

Introduction: The Double-Edged Sword of Reactivity

1H-1,2,3-Triazole-1-carbaldehyde belongs to the class of N-acyl-1,2,3-triazoles. These compounds are noted for their utility as acylating agents but are also characterized by their inherent instability.[1][2] The bond between the triazole nitrogen and the formyl carbonyl group is highly susceptible to nucleophilic attack, particularly by water. This hydrolytic instability can lead to the silent degradation of the reagent, resulting in failed reactions, inconsistent yields, and compromised data.[3][4][5] Understanding and controlling the storage environment is therefore not merely a recommendation but a prerequisite for its successful application.

Part 1: Troubleshooting Guide - Identifying and Addressing Degradation

This section is structured to help users diagnose and resolve common issues related to the stability of 1H-1,2,3-Triazole-1-carbaldehyde.

Issue: Inconsistent Reaction Yields and Emergence of Unknown Byproducts

• Symptoms: A previously reliable reaction that uses 1H-1,2,3-Triazole-1-carbaldehyde now yields less product or shows a new, more polar byproduct on TLC or LC-MS analysis. The physical appearance of the solid reagent may have changed, showing clumping or discoloration.[6]

• Root Cause Analysis: The most probable cause is the hydrolysis of the starting material. The N-acyl bond is cleaved by moisture, yielding 1H-1,2,3-triazole and formic acid. The presence of acid can further catalyze the degradation of the remaining reagent.

• Diagnostic Workflow:

Caption: Diagnostic workflow for suspected reagent hydrolysis.

• Mitigation Protocol:

  • Purity Verification: Immediately assess the purity of the stored reagent using a suitable analytical method (TLC is often sufficient).

  • Isolate and Evaluate: If degradation is confirmed, the batch should be quarantined. Depending on the level of impurity, it may be possible to purify the material, but for critical applications, using a fresh, unopened batch is strongly advised.[6]

  • Protocol Review: Conduct a thorough review of your laboratory's storage and handling procedures against the best practices outlined in this document.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the definitive, non-negotiable storage conditions for 1H-1,2,3-Triazole-1-carbaldehyde? A1: To ensure maximal shelf-life, the compound must be stored under a combination of protective measures.

• Temperature: Store at -20°C or, for very long-term storage, at -80°C.[7] Low temperatures drastically reduce the rate of chemical degradation.

• Atmosphere: An inert atmosphere (dry argon or nitrogen) is mandatory.[6][8] This displaces both moisture and oxygen, preventing hydrolysis and potential oxidation.

• Container: Use amber glass vials with tight-fitting, PTFE-lined caps to protect from light and ensure an airtight seal.[6]

• Environment: The sealed vial should be placed within a secondary container which is then stored inside a desiccator in the freezer. This provides multiple barriers against moisture ingress.[8]

Q2: I need to weigh the reagent frequently. How do I prevent introducing moisture with each use? A2: Never use the main stock bottle for daily weighing.

• Aliquot: Upon receiving a new bottle, immediately divide it into smaller, single-use or weekly-use amounts in separate, pre-dried vials under an inert atmosphere (e.g., in a glove box).

• Temperature Equilibration: Before opening a vial for use, place it in a desiccator at room temperature and allow it to warm up completely (at least 30-60 minutes). This critical step prevents atmospheric moisture from condensing onto the cold powder.

• Handling: Weigh the required amount as quickly as possible, preferably under a gentle stream of inert gas. Tightly reseal the vial immediately.

Q3: Is it acceptable to store 1H-1,2,3-Triazole-1-carbaldehyde in a solvent? A3: Storing this compound in solution is strongly discouraged . N-acyltriazoles are known to be unstable in solution and prone to deacylation.[2][3] Even anhydrous aprotic solvents can contain trace amounts of water that will degrade the reagent over time. Solutions must be prepared fresh immediately before use in thoroughly dried solvents.

Q4: How can I perform a quick quality control check on my stored material? A4: Thin Layer Chromatography (TLC) is a fast and effective method.

• Procedure: Dissolve a tiny amount of your stored reagent in anhydrous dichloromethane. Spot it on a silica plate alongside a sample of 1H-1,2,3-triazole if available.

• Analysis: The appearance or growth of a more polar spot (lower Rf) corresponding to 1H-1,2,3-triazole indicates hydrolysis.

Compound	Typical Rf Value (1:1 Ethyl Acetate/Hexane)	Notes
1H-1,2,3-Triazole-1-carbaldehyde	~0.5 - 0.6	Less polar starting material
1H-1,2,3-triazole	~0.1 - 0.2	More polar hydrolysis product[9]
Note: Rf values are illustrative and depend on exact TLC conditions.

Q5: What other chemicals should this reagent be kept away from? A5: Due to its reactivity, it must be segregated from:

• Acids and Bases: Both can catalyze hydrolysis.

• Nucleophiles: Alcohols and amines will react to form esters and amides, respectively.

• Oxidizing Agents: The aldehyde group is susceptible to oxidation.[6]

Part 3: Protocols for Ensuring Reagent Integrity

Protocol 1: Best Practices for Long-Term Storage and Handling

This protocol details the gold standard for storing and handling water-sensitive reagents like 1H-1,2,3-Triazole-1-carbaldehyde.[8][10][11]

Materials:

• Glove box or glove bag with a dry, inert atmosphere (<10 ppm H₂O, O₂)

• Small (1-2 mL) amber glass vials with PTFE-lined caps, oven-dried

• Primary container of 1H-1,2,3-Triazole-1-carbaldehyde

• Laboratory freezer (-20°C or -80°C)

• Freezer-compatible desiccator cabinet or secondary container with desiccant

Procedure Workflow:

Caption: Step-by-step workflow for optimal reagent storage.

Step-by-Step Method:

• Preparation: Place the bulk container of 1H-1,2,3-Triazole-1-carbaldehyde and a sufficient number of oven-dried vials and caps inside the glove box antechamber. Purge according to standard procedure.

• Aliquoting: Inside the main chamber, carefully open the bulk container. Using a clean, dry spatula, dispense small, experiment-appropriate quantities of the powder into each vial.

• Sealing: Securely fasten the PTFE-lined caps onto each vial. For an extra layer of protection, you may wrap the cap-vial interface with Parafilm®.

• Labeling: Clearly label each vial with the compound name, date of aliquoting, and any relevant batch information.

• Final Storage: Place the labeled vials into a freezer-safe secondary container that includes a desiccant (e.g., silica gel with indicator). Store this container in a designated -20°C or -80°C freezer.

By adhering to these rigorous protocols, you can significantly extend the viable shelf-life of your 1H-1,2,3-Triazole-1-carbaldehyde and ensure the reproducibility and success of your research.

References

• Motornov, V., et al. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Chemical Communications, 59, 9364-9367. Available at: [Link]

• Motornov, V., et al. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. ChemComm. This article is a duplicate of the first reference, providing the same core information on the instability and propensity to deacylation of N-acyltriazoles. Available at: [Link]

• Motornov, V., et al. (2023). N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations. ChemRxiv. This preprint highlights that N-acyltriazoles are hydrolytically unstable, resulting in deacylation to NH-triazoles. Available at: [Link]

• Motornov, V., et al. (2023). N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations. Royal Society of Chemistry. Abstract noting that N-acylated 1,2,3-triazoles are hydrolytically unstable compounds. Available at: [Link]

• Motornov, V., et al. (2023). N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations. ChemRxiv. Another instance of the preprint confirming hydrolytic instability. Available at: [Link]

• University of California, Berkeley EHS. Water Sensitive Chemicals - Standard Operating Procedure. Provides general best practices for storing water-sensitive chemicals. Available at: [Link]

• Temple University EHRS. STANDARD OPERATING PROCEDURES (SOP) FOR WATER SENSITIVE CHEMICALS. Outlines safe handling, storage, and emergency procedures for water-sensitive chemicals. Available at: [Link]

• Wikipedia. 1,2,3-Triazole. General information about the hydrolysis product, including its properties. Available at: [Link]

Sources

• 1. N -Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC00987D [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ehs.umich.edu [ehs.umich.edu]
• 9. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. umdearborn.edu [umdearborn.edu]

Handling moisture-sensitive N-formyl triazole reagents

Topic: Handling & Optimization of Moisture-Sensitive Formylating Agents Reference Code: TS-NFT-001 Status: Active[1]

Core Technical Overview

N-Formylbenzotriazole (1-Formyl-1H-benzotriazole) and its analogs are powerful, neutral formylating agents.[1] Unlike aggressive reagents like acetic formic anhydride or reactive acid chlorides, N-formyl triazoles offer chemoselectivity, allowing the formylation of amines, alcohols, and amino acids under mild conditions.[2]

However, their utility is bound by a single critical failure mode: Hydrolysis . Upon contact with ambient moisture, the reagent reverts to benzotriazole and formic acid, silently destroying stoichiometry and yield.

The Hydrolysis Trap (Mechanism of Failure)

The following diagram illustrates the degradation pathway that occurs if moisture controls are breached.

Figure 1: The irreversible hydrolysis pathway.[1] Once degraded, the benzotriazole byproduct acts as a proton shuttle but provides no formyl group, leading to stalled reactions.

Critical Handling Protocols (The "Zero-Moisture" Chain)

To ensure reproducibility, you must treat the reagent as if it were a pyrophoric liquid, despite it being a stable solid.

Storage & Transfer

• Primary Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

• Desiccation: Keep the primary container inside a secondary jar containing active desiccant (e.g., Drierite or P₂O₅).

• Weighing:

  • Best Practice: Weigh inside a glovebox.[1][3]

  • Acceptable: Weigh quickly into a tared, oven-dried vial flushed with Argon. Do not leave the stock bottle open on the benchtop.

Solvent Requirements

Water content in solvents is the #1 cause of low yields. Use the following specifications:

Solvent	Max Water Content (ppm)	Preparation Method
THF	< 50 ppm	Distilled from Na/Benzophenone or passed through activated alumina columns.[1]
DCM	< 50 ppm	Distilled from CaH₂.[1]
DMF	< 100 ppm	Stored over activated 4Å Molecular Sieves (flame-dried).[1]
Acetonitrile	< 50 ppm	Stored over activated 3Å Molecular Sieves.[1]

Reaction Optimization Guide

Standard Protocol: N-Formylation of Amines

Reagent Stoichiometry: 1.1 – 1.2 equivalents of N-formylbenzotriazole per amine group.[1] Base: Not strictly required for simple amines, but 1.0 eq of tertiary amine (TEA or DIPEA) accelerates the reaction by buffering the released benzotriazole.

Workflow Logic

Follow this decision tree to optimize your reaction setup.

Figure 2: Decision matrix for reaction setup and optimization based on substrate class.

Troubleshooting & FAQs

Q: I see a white precipitate forming immediately upon adding the reagent. Is this normal?

A: It depends on the solvent.

• Scenario A (DCM/Chloroform): If the precipitate forms during the reaction, it is likely the benzotriazole byproduct , which is less soluble in non-polar solvents than the N-formyl reagent. This is a sign the reaction is proceeding.

• Scenario B (Before Reaction): If the solid appears immediately upon dissolving the reagent in "wet" solvent, it is likely benzotriazole resulting from rapid hydrolysis. Check your solvent water content immediately.[1]

Q: My yield is consistently 20-30% lower than expected. Why?

A: Reagent Quality Drift. N-formylbenzotriazole degrades over time if the bottle is opened frequently in humid air.[1]

• Diagnostic: Run a 1H NMR of your reagent in CDCl₃.[2]

  • Active Reagent: Look for the formyl proton singlet (CHO) around 9.86 ppm .

  • Decomposed: Look for the absence of the CHO peak and the presence of broad NH peaks from free benzotriazole.

• Correction: If the reagent is partially hydrolyzed, increase stoichiometry to 1.5 eq or recrystallize the reagent (dissolve in DCM, filter, precipitate with hexanes).

Q: How do I remove the benzotriazole byproduct?

A: Basic Wash. Benzotriazole is weakly acidic (pKa ~8.2).

• Dilute the reaction mixture with EtOAc or DCM.

• Wash 2x with saturated aqueous Na₂CO₃ or 10% NaOH .[1]

• The benzotriazole will deprotonate and move into the aqueous layer.

• Wash with brine, dry over MgSO₄, and concentrate.

Q: Can I use this reagent for formylating sterically hindered amines?

A: Yes, but heat is required. While primary amines react at room temperature, hindered secondary amines (e.g., diisopropylamine derivatives) may require reflux in THF for 12–24 hours. Ensure the system is sealed or under a reflux condenser with a drying tube to prevent moisture ingress during the extended heating period.

References

• Katritzky, A. R., Chang, H. X., & Yang, B. (1995).[4] "N-Formylbenzotriazole: A Stable and Convenient N- and O-Formylating Agent."[1][2][4] Synthesis, 1995(05), 503–505.[4]

• Organic Syntheses. (2013).[1] "Synthesis of N-Formylbenzotriazole." Organic Syntheses, 90, 358.

• BenchChem. (2025).[1][3][5][6][7] "Troubleshooting guide for the formylation of aromatic amines." Technical Support Center.

• PubChem. (2025).[1] "1H-Benzotriazole-1-carboxaldehyde (Compound Summary)." National Library of Medicine. [1]

Sources

• 1. 1H-Benzotriazole-1-carboxaldehyde | C7H5N3O | CID 576740 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. N-Formylbenzotriazole - Enamine [enamine.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling &amp; Purification of Unstable 1H-1,2,3-Triazole-1-carbaldehyde Intermediates

Status: Active Agent: Senior Application Scientist Subject: Troubleshooting Instability & Purification Protocols for N-Formyl Triazoles

Executive Summary

You are likely encountering decomposition when attempting to isolate 1H-1,2,3-triazole-1-carbaldehyde (N-formyl-1,2,3-triazole). Unlike their C-formyl counterparts (e.g., 4-formyl-1,2,3-triazole), N-formyl derivatives are hydrolytically unstable reactive intermediates .

The N1-nitrogen of the triazole ring is electron-withdrawing, activating the attached formyl group (

). This makes the compound a potent formylating agent (acyl donor) but also highly susceptible to nucleophilic attack by atmospheric moisture or nucleophilic impurities in silica gel, resulting in hydrolysis back to the parent triazole and formic acid.[1]

This guide provides protocols to stabilize, purify, or bypass isolation of these intermediates.

Part 1: Diagnostic & Detection (Is it decomposing?)

Q: My compound streaks on TLC and turns into a white solid on the column. What is happening?

A: You are observing hydrolytic reversion .[1] Standard silica gel is slightly acidic and contains adsorbed water.[1] As your N-formyl triazole passes through the column, it hydrolyzes.[1] The "white solid" you recover is likely the parent 1H-1,2,3-triazole, which is often a crystalline solid with a different R_f value.[1]

Diagnostic Checklist:

Observation	Diagnosis
NMR: Loss of aldehyde proton (~9-10 ppm).	Complete Hydrolysis.
NMR: Split aldehyde peaks.	Rotamers (Normal). N-formyl groups often exhibit restricted rotation, showing two species in NMR. Do not discard.
TLC: Spot broadens or tails significantly.[1]	Decomposition on silica.[1]

| Appearance: Oil turns to solid.[1] | Likely reversion to parent triazole (if parent is solid).[1] |

Part 2: Purification Protocols

Workflow Decision Matrix

Use the following logic flow to determine the correct purification strategy for your specific derivative.

Figure 1: Decision tree for selecting the appropriate processing method based on physical state and downstream application.

Protocol A: Anhydrous Recrystallization (Recommended)

Best for: Solid derivatives and high-purity requirements.

Context: N-acyl triazoles are often crystalline. Recrystallization avoids the hydrolysis risks of chromatography.[1]

• Solvent Selection: Use non-nucleophilic, anhydrous solvents.[1]

  • Good: DCM/Hexane, EtOAc/Hexane, Toluene.[1]

  • Bad: Methanol, Ethanol, Water (causes immediate hydrolysis).[1]

• Procedure:

  • Dissolve crude solid in minimal anhydrous DCM or EtOAc at room temperature (avoid heating if possible; N-formyls can be thermally labile).[1]

  • Layer anhydrous Hexane or Heptane on top.[1]

  • Store at -20°C overnight.

  • Filter rapidly under a stream of dry nitrogen to prevent moisture condensation.[1]

Protocol B: Neutralized Flash Chromatography

Best for: Oily products that must be isolated.

Context: If you must use chromatography, you must neutralize the silica gel to prevent acid-catalyzed hydrolysis.

• Slurry Preparation:

  • Prepare the silica slurry using your eluent + 1-2% Triethylamine (Et3N) .

  • Why: Et3N neutralizes acidic sites on the silica.[1]

• Eluent System:

  • Typical: Hexane/EtOAc (with 1% Et3N).[1]

  • Avoid: MeOH or EtOH eluents (nucleophilic solvents will degrade the product on the column).[1]

• Speed:

  • Run the column fast .[1] The longer the compound sits on silica, the more it degrades.[1]

  • Collect fractions into tubes already containing a drop of stabilizer (if applicable) or evaporate immediately.[1]

Protocol C: Telescoping (In-Situ Utilization)

Best for: Highly unstable intermediates.

Context: N-formyl triazoles are often used as formyl-transfer reagents (e.g., to formylate amines or alcohols). Isolating them lowers yield.[1]

• Synthesis: Generate the 1H-1,2,3-triazole-1-carbaldehyde (e.g., using Triazole + DCC/Formic acid or Triphosgene/DMF).[1]

• Workup: Filter off any solid byproducts (like urea from DCC) under inert atmosphere.[1]

• Reaction: Add the nucleophile (amine/alcohol) directly to the filtrate.[1]

• Why this works: You bypass the hydrolysis risk entirely.[1]

Part 3: Mechanism of Instability

Understanding why your compound degrades helps you prevent it.[1]

Figure 2: The hydrolytic pathway. The triazole ring acts as a "leaving group," similar to a chloride in an acid chloride, making the formyl group highly reactive toward water.[1]

Part 4: Frequently Asked Questions (FAQ)

Q: Can I store the purified aldehyde? A: Only for short periods. Store it:

• Under Argon/Nitrogen.[1][2]

• At -20°C.

• In a desiccator.[1]

• Never in protic solvents (MeOH, Water).[1]

Q: I see two spots on TLC that merge after isolation. Is this an impurity? A: Likely not. This is often N1 vs. N2 isomerism . 1,2,3-triazoles can interconvert between N1-acyl and N2-acyl forms, especially in the presence of trace acids or Lewis acids.[1][3] If both spots give the same mass spec/NMR product eventually, it is dynamic equilibrium.[1]

Q: Why does the literature show stable benzotriazole analogs? A: N-acyl benzotriazoles (Katritzky adducts) are significantly more stable and crystalline than simple 1,2,3-triazole adducts. The benzene ring fusion alters the electronics and packing, providing stability that the simple 1,2,3-triazole ring lacks.[1] Do not assume your compound will be as stable as a benzotriazole derivative.[1]

References

• Motornov, V., et al. (2023).[1][2] N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations. Royal Society of Chemistry (RSC) Advances.[1]

  • Key Insight: Establishes the hydrolytic instability of N-acylated 1,2,3-triazoles and their equilibrium between N1 and N2 isomers.

• Katritzky, A. R., et al. (2005).[1] N-Acylbenzotriazoles: Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides.[1] The Journal of Organic Chemistry.

  • Key Insight: Defines the "Gold Standard" for handling N-acyl azoles, specifically the use of anhydrous crystallization over chrom

• BenchChem Technical Support. (2025). Synthesis and Purification of Triazole Derivatives.

  • Key Insight: General handling of moisture-sensitive triazole intermedi

Sources

• 1. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 2. N -Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC00987D [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]

Technical Support Center: Optimizing Reaction Temperature for N-Formyl Triazole Stability

Welcome to the Technical Support Center for N-formyl triazole synthesis and application. N-formylbenzotriazole has revolutionized formylation chemistry as a stable, solid formylating agent, bypassing the severe instability of formyl fluoride and pure formic anhydride (1)[1]. However, while the isolated reagent is highly stable at room temperature, its synthesis via acetic formic anhydride requires absolute thermodynamic precision.

This guide provides researchers and drug development professionals with the mechanistic causality, validated protocols, and troubleshooting steps needed to master N-formylbenzotriazole stability.

Temperature-dependent reaction pathways and mechanistic failure points.

Part 1: Troubleshooting Guide - Thermal Anomalies in Synthesis

Q1: My final product has a high ratio of N-acetylbenzotriazole to N-formylbenzotriazole. How did this happen? A: This is a classic thermal control failure during the coupling phase. The formation of N-formylbenzotriazole is kinetically favored at low temperatures, whereas the formation of the N-acetyl byproduct has a higher activation energy barrier. If your internal temperature exceeded -5 °C during the addition of acetic formic anhydride to benzotriazole, the thermal energy allowed the competitive acetylation pathway to proceed. Always use an internal thermometer and an isopropanol immersion cooler, adjusting the dropwise addition rate to manage the exotherm and maintain the optimal 300:1 selectivity (2)[2].

Q2: I observed vigorous gas evolution during the mixed anhydride formation, and my final yield was exceptionally low. What went wrong? A: The gas evolution was carbon monoxide, indicating that your reaction temperature exceeded 45 °C. Acetic formic anhydride and its precursor, formic anhydride, are thermally labile. Above 45 °C, they undergo rapid decarbonylation (decomposition into CO and water). The generated water further hydrolyzes the remaining anhydride, destroying your formylating agent. Ensure your oil bath is carefully regulated to maintain an internal temperature of exactly 42–44 °C[3].

Q3: How do I safely isolate the product without inducing thermal degradation? A: Isolation must be performed via rotary evaporation with the water bath set strictly to 40 °C[2]. Azeotroping the crude mixture with chloroform under high vacuum (20 mmHg) allows for the efficient removal of the acetic acid byproduct without providing enough thermal energy to degrade the N-formylbenzotriazole[3].

Part 2: Self-Validating Experimental Protocol

To ensure reproducibility, this protocol integrates self-validating checkpoints. Do not proceed to subsequent phases without confirming the mechanistic success of the current step.

Phase 1: Mixed Anhydride Generation

• Setup: Charge a flame-dried flask with 100% formic acid (2.0 equiv) and cool to -10 °C under argon.

• Addition: Add acetic anhydride (1.9 equiv) dropwise.

• Thermal Activation: Heat the mixture to an internal temperature of 42–44 °C for exactly 3 hours.

  • Causality: This specific thermal window drives the equilibrium toward acetic formic anhydride while preventing the thermal decomposition of the formyl moiety into carbon monoxide[3].

• Validation: Analyze a crude aliquot via 1H NMR. You must confirm the presence of acetic formic anhydride before proceeding[2].

Phase 2: Benzotriazole Coupling

• Preparation: Dissolve benzotriazole in anhydrous THF and cool to -15 °C using an isopropanol/immersion cooler[3].

• Coupling: Transfer the mixed anhydride dropwise via cannula.

  • Critical Control: Maintain internal temperature strictly below -5 °C.

  • Causality: The coupling is highly exothermic. Exceeding -5 °C provides enough activation energy for the competitive acetylation reaction, drastically reducing the formyl-to-acetyl selectivity[2].

• Completion: Stir for 2 hours at -15 °C until TLC indicates complete consumption of benzotriazole.

Phase 3: Isolation

• Evaporation: Concentrate the reaction mixture via rotary evaporation with a water bath set strictly to 40 °C[3].

• Azeotropic Removal: Add chloroform (50 mL) and concentrate again. Repeat this dilution/concentration cycle 3 times to completely azeotrope residual acetic acid[3].

• Drying: Dry the resulting white solid under high vacuum (0.75 mmHg) at room temperature for 48 hours to yield the stable product (mp 93–94 °C)[2].

Workflow for N-formylbenzotriazole synthesis with critical temperature thresholds.

Part 3: Quantitative Data - Temperature vs. Yield/Purity

The following table summarizes the thermodynamic boundaries required to synthesize and maintain N-formylbenzotriazole.

Reaction Stage	Target Temp	Consequence of Temp < Target	Consequence of Temp > Target
Acetic Formic Anhydride Formation	42–44 °C	Incomplete conversion; unreacted acetic anhydride	Decomposition to CO and H₂O; loss of formylating power
Benzotriazole Coupling	-15 °C to -5 °C	Slower reaction kinetics; prolonged reaction time	Loss of chemoselectivity; formation of N-acetylbenzotriazole
Rotary Evaporation (Isolation)	40 °C	Inefficient removal of acetic acid byproduct	Thermal degradation of the N-formylbenzotriazole product
Long-term Storage	-20 °C	N/A	Gradual hydrolysis if exposed to ambient moisture

Part 4: FAQs on Downstream Application & Storage

Q: Can I use N-formylbenzotriazole for formylations at elevated temperatures? A: Yes. The isolated N-formylbenzotriazole is robust. It can be utilized in formylation reactions of sterically hindered amines at elevated temperatures without spontaneous degradation, distinguishing it from other highly reactive formylating agents (4)[4].

Q: What is the optimal storage condition to ensure long-term stability? A: Store the white crystalline solid in a freezer at -20 °C under an inert atmosphere (argon or nitrogen). Under these conditions, 1H NMR analysis confirms zero decomposition over a 6-month period[2].

References

• Title: Working with Hazardous Chemicals - Organic Syntheses (Procedure for N-formylbenzotriazole)
• Source: acs.
• Source: jst.go.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. orgsyn.org [orgsyn.org]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]

Decomposition products of 1H-1,2,3-Triazole-1-carbaldehyde in water

Welcome to the technical support center for 1H-1,2,3-Triazole-1-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability and handling of this reagent in aqueous environments. As a key building block in modern synthetic chemistry, understanding its behavior in water is critical for successful and reproducible experimental outcomes. This guide provides troubleshooting advice, answers to frequently asked questions, and recommended analytical protocols based on established principles of heterocyclic chemistry.

Introduction: The Hydrolytic Instability of an N-Acyl Triazole

1H-1,2,3-Triazole-1-carbaldehyde belongs to the class of N-acyl-1,2,3-triazoles. A critical characteristic of these compounds is their inherent hydrolytic instability.[1] The N-formyl group is susceptible to cleavage in the presence of water, a characteristic that dictates the handling and application of this reagent. The primary mode of decomposition in aqueous media is the hydrolysis of the amide bond, leading to the formation of 1H-1,2,3-triazole and formic acid. The 1,2,3-triazole ring itself is a robust aromatic heterocycle, generally stable to acidic or basic hydrolysis, as well as mild oxidizing and reducing conditions.[2][3] Therefore, experimental challenges are almost exclusively related to the lability of the N-formyl group.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 1H-1,2,3-Triazole-1-carbaldehyde in aqueous or protic solvents.

Question 1: My reaction yield is consistently lower than expected when using 1H-1,2,3-Triazole-1-carbaldehyde in a reaction involving water as a solvent or co-solvent. What is the likely cause?

Answer:

The most probable cause for low yields is the decomposition of your starting material, 1H-1,2,3-Triazole-1-carbaldehyde, via hydrolysis.

• Causality: The N-formyl group attached to the 1-position of the triazole ring is an acyl group, making the molecule an N-acyl triazole. N-acyl triazoles are known to be hydrolytically unstable and can readily undergo deacylation in the presence of water to yield the parent NH-triazole and the corresponding carboxylic acid (in this case, formic acid).[1] This decomposition pathway consumes your reactant, thereby reducing the amount available for your desired transformation. The rate of hydrolysis can be influenced by factors such as pH and temperature.

• Troubleshooting Steps:

  • Verify Starting Material Purity: Before use, and especially after storage, it is crucial to verify the purity of your 1H-1,2,3-Triazole-1-carbaldehyde. The recommended method is High-Performance Liquid Chromatography (HPLC).[4] A fresh, pure sample should exhibit a single major peak. The presence of a secondary peak corresponding to 1H-1,2,3-triazole is a strong indicator of decomposition.

  • Minimize Contact with Water: If your reaction conditions permit, consider using anhydrous solvents. If water is a necessary component of your reaction mixture, the 1H-1,2,3-Triazole-1-carbaldehyde should be added as late as possible to the reaction setup to minimize its exposure time to the aqueous environment.

  • Control pH: Acidic conditions can catalyze the hydrolysis of N-acyl groups.[4] If your reaction is sensitive to pH, ensure that the reaction medium is neutral or buffered to a pH where the rate of hydrolysis is minimized.

  • Optimize Temperature: Higher temperatures will likely accelerate the rate of hydrolysis. If feasible, conduct your reaction at a lower temperature to slow down the decomposition of the starting material.

Question 2: I am observing an unexpected peak in my LC-MS/NMR analysis of the crude reaction mixture that I suspect is a decomposition product. How can I identify it?

Answer:

The most likely decomposition product is 1H-1,2,3-triazole.

• Identification Strategy:

  • LC-MS Analysis: The expected mass of 1H-1,2,3-triazole is approximately 69.07 g/mol . Look for a peak corresponding to this mass in your LC-MS chromatogram.

  • NMR Spectroscopy: In an aqueous solution, 1H-1,2,3-triazole exists as a mixture of two tautomers: 1H- and 2H-1,2,3-triazole, with the 2H-tautomer being the major form in a roughly 2:1 ratio.[5][6] This will be reflected in the 1H NMR spectrum. You should expect to see characteristic signals for both tautomers.

  • Reference Standard: The most definitive way to confirm the identity of the unknown peak is to run a reference standard of 1H-1,2,3-triazole under the same analytical conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary decomposition pathway of 1H-1,2,3-Triazole-1-carbaldehyde in water?

A1: The primary decomposition pathway is the hydrolysis of the N-formyl group to yield 1H-1,2,3-triazole and formic acid. This is a common reactivity pattern for N-acyl triazoles.[1]

Q2: How does pH affect the stability of 1H-1,2,3-Triazole-1-carbaldehyde in an aqueous solution?

A2: While specific studies on this molecule are not widely available, based on the behavior of similar N-acyl heterocycles, it is expected that the hydrolysis is catalyzed by both acid and base. Therefore, maintaining a neutral pH is likely to provide the greatest stability in aqueous media.

Q3: What are the ideal storage conditions for 1H-1,2,3-Triazole-1-carbaldehyde to prevent decomposition?

A3: To ensure long-term stability, 1H-1,2,3-Triazole-1-carbaldehyde should be stored in a cool, dry place under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture and oxygen.[4] Use a tightly sealed container.

Q4: Can I use 1H-1,2,3-Triazole-1-carbaldehyde in protic solvents other than water, such as methanol or ethanol?

A4: Protic solvents like alcohols can also lead to the decomposition of 1H-1,2,3-Triazole-1-carbaldehyde through solvolysis, although the rate may be different from that in water. It is advisable to use anhydrous solvents whenever possible and to be aware of the potential for decomposition in any protic medium.

Q5: Is the 1,2,3-triazole ring itself susceptible to degradation in water?

A5: The 1,2,3-triazole ring is a highly stable aromatic system. It is generally inert to hydrolysis, as well as mild oxidation and reduction conditions.[2][3] Under typical experimental conditions in water, the triazole ring is not expected to decompose.

Analytical Protocols

Protocol 1: HPLC Method for Purity Assessment and Decomposition Monitoring

This protocol provides a general method for assessing the purity of 1H-1,2,3-Triazole-1-carbaldehyde and monitoring its decomposition to 1H-1,2,3-triazole.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

• A: Water with 0.1% formic acid

• B: Acetonitrile with 0.1% formic acid

Gradient Program:

Time (min)	% A	% B
0.0	95	5
10.0	5	95
12.0	5	95
12.1	95	5
15.0	95	5

Flow Rate: 1.0 mL/min Column Temperature: 25 °C Detection Wavelength: 210 nm Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 1 mg of the 1H-1,2,3-Triazole-1-carbaldehyde sample.

• Dissolve the sample in 1 mL of acetonitrile.

• Filter the solution through a 0.45 µm syringe filter before injection.

Expected Results:

• 1H-1,2,3-Triazole-1-carbaldehyde: Will elute as a less polar compound.

• 1H-1,2,3-triazole: Will elute as a more polar compound (earlier retention time).

The relative peak areas can be used to estimate the purity of the starting material and the extent of decomposition.

Visualizing Decomposition and Workflow

Decomposition Pathway

Caption: Primary hydrolytic decomposition of 1H-1,2,3-Triazole-1-carbaldehyde.

Troubleshooting Workflow

Caption: Troubleshooting workflow for issues with 1H-1,2,3-Triazole-1-carbaldehyde.

References

• BenchChem. (n.d.). Preventing decomposition of 1-Trityl-1H-1,2,4-triazole-5-carbaldehyde during storage.

• Apperloo, J. J., Streefland, L., Engberts, J. B. F. N., & Blandamer, M. J. (2000). Alkyl substituent effects on the neutral hydrolysis of 1-acyl-(3-substituted)-1,2,4-triazoles in highly aqueous reaction media. The importance of solvation. The Journal of Organic Chemistry, 65(2), 411-418. [Link]

• ChemRxiv. (2020). N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations.
• MDPI. (2021). 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles.
• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles.
• Frontiers in Chemistry. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications.
• UQ eSpace. (n.d.). 1H‐1,2,3‐Triazole: From Structure to Function and Catalysis.
• Wikipedia. (n.d.). 1,2,3-Triazole.
• Beilstein Journals. (2018). Catalyst-free synthesis of 4-acyl-NH-1,2,3-triazoles by water-mediated cycloaddition reactions of enaminones and tosyl azide.
• Wang, Z.-X., & Qin, H.-L. (n.d.). Regioselective Synthesis of 1, 2, 3-Triazole Derivatives via 1, 3-Dipolar Cycloaddition Reactions in Water.
• Frontiers. (n.d.). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors.
• ACS. (n.d.). Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives.
• MDPI. (2021). Regioselective Reduction of 1H-1,2,3-Triazole Diesters.
• PMC. (n.d.). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors.
• IntechOpen. (2020). 1,2,3-Triazoles: Synthesis and Biological Application.
• ACS Omega. (2022). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry.
• ResearchGate. (n.d.). Initial decomposition pathways of 1H-1,2,4-triazole and 1H-1,2,3-triazole.

• Chem-Impex. (n.d.). 1H-[1][4][7]triazole-4-carbaldehyde. Retrieved from

• Santa Cruz Biotechnology. (n.d.). 1-Phenyl-1H-1,2,3-triazole-4-carbaldehyde.
• ResearchGate. (n.d.). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles.
• Beilstein Journals. (n.d.). Synthesis and antimicrobial activity of 1H-1,2,3-triazole and carboxylate analogues of metronidazole.
• American Chemical Society. (2020). 1H-1,2,3-Triazole.
• MDPI. (2022). New 1,2,3-Triazoles from (R)-Carvone: Synthesis, DFT Mechanistic Study and In Vitro Cytotoxic Evaluation.
• PMC. (n.d.). A practical flow synthesis of 1,2,3-triazoles.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. 1,2,3-Triazoles: Synthesis and Biological Application | IntechOpen [intechopen.com]
• 3. New 1,2,3-Triazoles from (R)-Carvone: Synthesis, DFT Mechanistic Study and In Vitro Cytotoxic Evaluation [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 6. acs.org [acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing 1H-1,2,3-Triazole-1-carbaldehyde for Long-Term Storage

Introduction: 1H-1,2,3-Triazole-1-carbaldehyde is a valuable heterocyclic building block in medicinal chemistry and drug development, prized for its role in synthesizing more complex molecular architectures.[1][2] Its utility stems from the unique combination of a stable, aromatic 1,2,3-triazole ring and a highly reactive carbaldehyde functional group.[3][4] However, this reactivity makes the compound susceptible to degradation during storage, potentially compromising experimental integrity and leading to inconsistent results. This guide provides in-depth technical advice, troubleshooting protocols, and validated procedures to ensure the long-term stability and purity of your 1H-1,2,3-Triazole-1-carbaldehyde samples.

Part 1: Frequently Asked Questions (FAQs) on Stability and Storage

This section addresses the most common inquiries and concerns researchers face when handling and storing 1H-1,2,3-Triazole-1-carbaldehyde.

Q1: What are the primary stability concerns with 1H-1,2,3-Triazole-1-carbaldehyde?

A1: The principal instability arises not from the triazole ring, which is generally aromatic and robust, but from the exocyclic N-carbaldehyde group.[5][6] There are three main degradation pathways to consider:

• Oxidation: The aldehyde functional group is highly susceptible to oxidation, especially when exposed to atmospheric oxygen.[7][8] This process, often accelerated by light and elevated temperatures, converts the aldehyde to the corresponding 1H-1,2,3-triazole-1-carboxylic acid, an impurity that can interfere with subsequent reactions.

• Polymerization: Like many aldehydes, 1H-1,2,3-triazole-1-carbaldehyde can undergo self-condensation or polymerization, particularly in the presence of trace acidic or basic impurities.[7][9][10] This can manifest as a viscous oil, a precipitate in solution, or a solid that is difficult to dissolve.

• Hydrolysis (Deformylation): The bond between the triazole ring nitrogen and the formyl carbon can be susceptible to cleavage under hydrolytic conditions (presence of moisture), especially if catalyzed by strong acids or bases. This would result in the formation of the parent 1H-1,2,3-triazole.

Below is a diagram illustrating these potential degradation routes.

Caption: Potential degradation pathways for 1H-1,2,3-triazole-1-carbaldehyde.

Q2: What are the ideal storage conditions for the solid compound?

A2: To mitigate the risks outlined above, rigorous storage conditions are paramount. The goal is to create an environment that is cool, dark, dry, and free of oxygen. For optimal long-term stability, we recommend adhering to the conditions summarized in the table below.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of all chemical degradation pathways, including oxidation and polymerization.[7][8]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the aldehyde group by displacing atmospheric oxygen.[9][11]
Light	Protect from Light	Light can catalyze oxidative degradation. Store in an opaque or amber glass vial.[8][12]
Moisture	Dry Environment	Prevents moisture absorption, which can lead to clumping and potential hydrolysis.[8][13]
Container	Tightly Sealed Vial	Prevents ingress of atmospheric oxygen and moisture. A vial with a PTFE-lined cap is ideal.[11][14]

Q3: I need to store the compound in solution. What is the best practice?

A3: Storing aldehydes in solution can be challenging due to increased reactivity. Whenever possible, prepare solutions fresh for immediate use. If short-term storage is unavoidable:

• Solvent Choice: Use a dry, HPLC-grade aprotic solvent like acetonitrile.[7]

• Alcoholic Solvents: For some applications, dissolving the aldehyde in a primary alcohol (e.g., anhydrous ethanol) can be beneficial. Aldehydes exist in equilibrium with their more stable hemiacetal forms in alcoholic solutions, which can protect the aldehyde group from irreversible oxidation.[10] However, this may not be suitable for all reaction types, as the hemiacetal may have different reactivity.

• Storage: Store solutions under the same conditions as the solid: refrigerated (2-8°C), protected from light, and with an inert gas headspace in the vial.

Q4: How can I tell if my stored sample has degraded?

A4: A combination of visual inspection and analytical confirmation is necessary for a definitive assessment.

• Visual Cues: Signs of degradation can include a noticeable color change (e.g., yellowing), clumping of the solid due to moisture absorption, or the formation of precipitates.[8]

• Analytical Confirmation: Visual cues are not definitive. The most reliable way to assess purity is through analytical techniques. High-Performance Liquid Chromatography (HPLC) is the preferred method to quantify the parent compound and detect degradation products.[8] 1H NMR spectroscopy can also be used to identify impurities like the corresponding carboxylic acid or the parent triazole.

Q5: What are the main degradation products I should look for?

A5: When analyzing a potentially degraded sample by HPLC or NMR, the primary species to look for are:

• 1H-1,2,3-triazole-1-carboxylic acid: The product of aldehyde oxidation.

• 1H-1,2,3-triazole: The product of N-deformylation via hydrolysis.[4]

• Broad signals in NMR or baseline changes in HPLC: These can indicate the presence of polymeric byproducts.

Part 2: Troubleshooting Guide

This guide helps diagnose and resolve common issues encountered when using stored 1H-1,2,3-Triazole-1-carbaldehyde.

Symptom / Issue	Possible Cause	Troubleshooting Steps
Inconsistent or failed reaction results using a stored batch.	Degradation of starting material. The actual concentration of the active aldehyde is lower than expected, and impurities are present.	1. Verify Purity: Analyze an aliquot of the stored sample using a validated HPLC method (see Protocol 2) to determine its purity.[8] 2. Review Storage: Confirm that the compound has been stored according to the recommended guidelines (cool, dry, dark, inert atmosphere). 3. Use Fresh Material: If significant degradation (>5%) is confirmed, it is strongly advised to use a fresh, unopened batch of the compound.
The solid compound has changed color or appears clumped.	Exposure to light, air, or moisture. Clumping indicates moisture absorption, while discoloration often points to oxidation.[8]	1. Assess Container: Ensure the storage vial is properly sealed and opaque. If compromised, transfer the material to a more suitable container under an inert atmosphere. 2. Evaluate Environment: Check that the storage location (refrigerator, desiccator) is dry and protected from light. 3. Analytical Confirmation: Perform HPLC or NMR analysis to quantify the extent of degradation before committing the material to a reaction.
A solution of the compound turns cloudy or forms a precipitate over time.	Polymerization or low solubility of degradation products. Aldehyde polymerization is a common issue.[7]	1. Prepare Fresh Solutions: Avoid storing the compound in solution for extended periods. Prepare solutions immediately before use. 2. Check Solvent Purity: Ensure the solvent is anhydrous and free from contaminants that could catalyze polymerization. 3. Filter Before Use: If a recently-made solution appears cloudy, it may be possible to filter it through a 0.22 µm PTFE syringe filter, but this does not remove soluble impurities. The best practice is to discard and prepare a fresh solution.

Part 3: Experimental Protocols

These protocols provide a self-validating framework for handling and assessing the stability of 1H-1,2,3-Triazole-1-carbaldehyde.

Protocol 1: Recommended Workflow for Receiving and Storing Compound

This workflow minimizes exposure to detrimental environmental factors from the moment the compound is received.

Caption: Recommended workflow for handling and storing newly received compound.

Protocol 2: Stability Assessment by HPLC

This protocol provides a starting point for developing a stability-indicating HPLC method.

1. Objective: To quantify the purity of 1H-1,2,3-Triazole-1-carbaldehyde and detect potential degradation products like 1H-1,2,3-triazole-1-carboxylic acid and 1H-1,2,3-triazole.

2. Materials & Instrumentation:

• HPLC system with UV detector

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample Diluent: Acetonitrile

• 1H-1,2,3-Triazole-1-carbaldehyde sample

• Volumetric flasks and pipettes

3. Chromatographic Conditions (Example):

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• UV Detection: 230 nm

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B (re-equilibration)

4. Procedure:

• Standard Preparation: Accurately weigh and dissolve a reference standard of 1H-1,2,3-Triazole-1-carbaldehyde in acetonitrile to prepare a stock solution of ~1 mg/mL. Prepare working standards by serial dilution (e.g., 0.1 mg/mL).

• Sample Preparation: Prepare the sample to be tested at the same concentration as the primary working standard (~0.1 mg/mL) using acetonitrile as the diluent.

• Analysis: Inject the standards and sample onto the HPLC system.

• Data Interpretation:

  • Determine the retention time of the main peak using the reference standard.

  • Calculate the purity of the sample using the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100.

  • Look for early-eluting peaks corresponding to the more polar 1H-1,2,3-triazole and later-eluting peaks that may correspond to the carboxylic acid or other degradation products.

Part 4: Safety & Handling

While specific data for 1H-1,2,3-triazole-1-carbaldehyde is limited, related structures suggest appropriate caution.

• Hazard Profile: Similar compounds like 1H-1,2,3-triazole-4-carbaldehyde and the parent 1H-1,2,3-triazole are classified as causing skin and serious eye irritation, and may cause respiratory irritation.[14][15] They are also considered harmful if swallowed.[15][16]

• Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses, a lab coat, and nitrile gloves.[14]

• Handling: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of any dust or vapors.[11]

By implementing these rigorous storage, handling, and verification protocols, researchers can ensure the integrity of their 1H-1,2,3-Triazole-1-carbaldehyde samples, leading to more reliable and reproducible scientific outcomes.

References

• PubChem. (n.d.). 1H-1,2,3-triazole-4-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Plaetinck, C., De La Cruz, J. N., & D'hooghe, M. (2021). 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles. Molecules, 26(24), 7506. Available at: [Link]

• PubChem. (n.d.). 1-Methyl-1H-1,2,3-triazole-5-carbaldehyde. National Center for Biotechnology Information. Retrieved from [Link]

• Głowacka, I. E., Ciesielska, A., Wujec, M., & Rzeski, W. (2018). Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. Molecules, 23(11), 2841. Available at: [Link]

• ResearchGate. (n.d.). Oriented Synthesis of 1-Methyl-4-phenyl-1 H -1,2,3-triazole-5-carboxylic Acid. Retrieved from [Link]

• Science of Synthesis. (2004). Product Class 13: 1,2,3-Triazoles. Thieme. Available at: [Link]

• NIH Office of Research Services. (n.d.). Chemical Segregation and Storage Table. Retrieved from [Link]

• Khan, I., et al. (2018). Synthesis of New 1H-1,2,3-Triazole Analogs in Aqueous Medium via “Click” Chemistry: A Novel Class of Potential Carbonic Anhydrase-II Inhibitors. Molecules, 23(1), 159. Available at: [Link]

• Wikipedia. (n.d.). 1,2,3-Triazole. Retrieved from [Link]

• University of Oxford Safety Office. (n.d.). Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. Retrieved from [Link]

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. The National Academies Press. Available at: [Link]

• ResearchGate. (2018). Stability of 1,2,4-triazoles? Retrieved from [Link]

• Bak, A., et al. (2021). Regioselective Reduction of 1H-1,2,3-Triazole Diesters. Molecules, 26(18), 5616. Available at: [Link]

• Google Patents. (2018). CN109096213A - A kind of preparation method of 1H-1,2,3- triazole.

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Princeton University. (n.d.). Managing Chemical Retention and Storage In Your Laboratory. Retrieved from [Link]

• Rizzato, S., et al. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. Crystals, 13(12), 1651. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. web.stanford.edu [web.stanford.edu]
• 10. Aldehydes: identification and storage – Pell Wall Blog [pellwallhelp.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ors.od.nih.gov [ors.od.nih.gov]
• 13. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]
• 14. echemi.com [echemi.com]
• 15. 1H-1,2,3-triazole-4-carbaldehyde | C3H3N3O | CID 227927 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. 1-Methyl-1H-1,2,3-triazole-5-carbaldehyde | C4H5N3O | CID 21187507 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Reactions in N-Formyl Triazole Coupling

Introduction: The System & The Challenge

You are likely employing 1-formylbenzotriazole (or a related N-formyl-1,2,4-triazole derivative) to introduce a formyl group (-CHO) onto an amine or alcohol.[1] This reagent is preferred over mixed anhydrides (like acetic formic anhydride) because it is a stable, crystalline solid that offers superior chemoselectivity and preserves chiral integrity in amino acids.

However, "stable" is relative. The driving force of this reaction—the leaving group ability of the triazole—is also its Achilles' heel. If not managed, this reactivity leads to hydrolysis, competitive O-formylation, or incomplete conversion.

This guide deconstructs the process into three critical control modules: Reagent Integrity , Chemoselectivity , and Purification Logic .

Module 1: Reagent Integrity & Hydrolysis (The "No Reaction" Scenario)

The Problem: The most common cause of failure is not the coupling itself, but the degradation of the reagent prior to use. N-formylbenzotriazole hydrolyzes rapidly in the presence of ambient moisture, reverting to benzotriazole and formic acid.

Troubleshooting Guide

Q: My reaction rate is sluggish, and TLC shows a large spot corresponding to benzotriazole immediately upon mixing. Why?

A: Your reagent has likely hydrolyzed. The "coupling" you observe is actually the amine salting out with the free formic acid generated by hydrolysis, rather than forming the amide bond.

Diagnostic Protocol:

• Melting Point Check: Pure 1-formylbenzotriazole melts at 93–94 °C [1]. If your reagent melts below 90 °C or has a wide range, it is compromised.

• IR Validation: Look for the characteristic carbonyl stretch at 1727 cm⁻¹ . A shift or broadening indicates hydrolysis to formic acid/benzotriazole.

Preventative Protocol:

• Storage: Store under argon/nitrogen in a desiccator at 4 °C.

• Solvent Prep: Use anhydrous THF or DCM. While the reaction tolerates some moisture kinetically, thermodynamic equilibrium favors hydrolysis over time.

Module 2: Chemoselectivity & Side Reactions

The Problem: You need to formylate an amine in the presence of a hydroxyl group (alcohol/phenol) or avoid cyclization in sensitive substrates.

Mechanism of Action

Understanding the mechanism is key to controlling selectivity. The amine nucleophile attacks the carbonyl carbon, creating a tetrahedral intermediate. The benzotriazole anion (pKa ~8.2) acts as a stable leaving group.

Figure 1: Mechanistic pathway of N-formyl transfer.[2] The stability of the benzotriazole leaving group drives the reaction forward.

FAQ: Specific Side Reactions

Q: I am observing O-formylation alongside N-formylation. How do I stop this? A: N-formylbenzotriazole is kinetically selective for amines over alcohols at room temperature.

• Cause: Elevated temperatures or prolonged reaction times allow the thermodynamically stable ester (O-formyl) to form.

• Solution: Conduct the reaction at 20–25 °C . Do not reflux. If selectivity remains poor, use a non-polar solvent like DCM, which destabilizes the transition state for the neutral alcohol attack compared to the more polar amine.

Q: My substrate is 2-aminophenol, and I'm isolating benzoxazole instead of the formamide. What happened? A: You have triggered a cyclodehydration sequence.

• Mechanism: The initial N-formyl product cyclizes intramolecularly due to the proximity of the phenol -OH, followed by loss of water.

• Fix: This is often unavoidable in acidic media or high heat. Ensure the reaction remains neutral. Avoid adding exogenous acid catalysts.

Q: Is racemization a risk for amino acid esters? A: Generally, no. One of the primary advantages of N-formylbenzotriazole over carbodiimide coupling (DCC/formic acid) is the suppression of racemization [1].

• Caveat: Avoid using strong bases (like TEA or DIPEA) in large excess. The benzotriazole byproduct is acidic; if you use a base to scavenge it, the local basicity can deprotonate the alpha-carbon of the amino acid.

• Protocol: Run the reaction without base if possible (the amine itself acts as the nucleophile), or use a weak scavenger like N-methylmorpholine (NMM) only if necessary.

Module 3: Workup & Purification (The "Clean" Finish)

The Problem: The reaction was successful, but the product is contaminated with benzotriazole.

Data: Solubility Profile for Purification

Component	Solubility in DCM/CHCl₃	Solubility in Water	Solubility in 2N Na₂CO₃
N-Formyl Amide (Product)	High	Variable (usually Low)	Low
Benzotriazole (Byproduct)	Moderate	Low	High (Deprotonates)
N-Formylbenzotriazole (SM)	High	Hydrolyzes	Hydrolyzes

Troubleshooting Guide

Q: How do I efficiently remove the benzotriazole byproduct without column chromatography? A: Exploit the acidity of benzotriazole (pKa ~8.2).

• Dilute: Dilute the reaction mixture with DCM or Ethyl Acetate.

• Wash: Wash with 10% aqueous Na₂CO₃ or 2N NaOH .

  • Why? This deprotonates the benzotriazole, forming the water-soluble sodium benzotriazolate salt, which partitions into the aqueous layer.

• Separate: The organic layer retains your neutral N-formyl amide.

Q: I used 1,2,4-triazole instead of benzotriazole. Does the workup change? A: Yes. 1,2,4-triazole is much more water-soluble (pKa ~10) than benzotriazole. A simple brine/water wash is often sufficient, but it requires more thorough extraction of the aqueous layer to ensure yield if your product is slightly polar.

Summary: The "Golden Rule" Protocol

To minimize side reactions and maximize yield, follow this logic flow:

Figure 2: Decision tree for optimizing N-formyl coupling reactions.

References

• Katritzky, A. R., Chang, H. X., & Yang, B. (1995). N-Formylbenzotriazole: A Stable and Convenient N- and O-Formylating Agent.[3] Synthesis, 1995(05), 503-505. Link

• Katritzky, A. R., & Rogovoy, B. V. (2005). Benzotriazole: An Ideal Synthetic Auxiliary. Chemistry – A European Journal, 9(19), 4586-4593. Link

• BenchChem Technical Support. (2025). Side reactions to consider in the synthesis of N-Formyl-2-aminophenol. BenchChem Technical Guides. Link

• Shelke, G. M., et al. (2015).[4] A Simple, Efficient, and Mild Method for the Synthesis of Substituted 1,2,4-Triazoles.[4][5] Synlett, 26, 404-407.[4] Link

Sources

• 1. 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-Formylbenzotriazole - Enamine [enamine.net]
• 4. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 5. Efficient Conversion of Carboxylic Acids into N-Acylbenzotriazoles [organic-chemistry.org]

Reference Data & Comparative Studies

IR spectroscopy carbonyl stretch of 1H-1,2,3-Triazole-1-carbaldehyde

Comparative Guide: IR Spectroscopy of 1H-1,2,3-Triazole-1-carbaldehyde and Related Formylating Agents

As a Senior Application Scientist, I frequently encounter researchers who misinterpret the Fourier-Transform Infrared (FTIR) spectra of N-acyl azoles. When synthesizing 1H-1,2,3-Triazole-1-carbaldehyde (a highly reactive formylating agent), one might instinctively look for a typical amide carbonyl (C=O) stretch in the 1650–1680 cm⁻¹ region. However, this assumption leads to false-negative product validations.

1H-1,2,3-Triazole-1-carbaldehyde is an azolide. Its electronic environment fundamentally deviates from standard amides, resulting in a dramatic upward shift in its IR carbonyl frequency. This guide objectively compares the spectroscopic performance of this triazolide against alternative formylating agents and standard carbonyls, providing the mechanistic causality and self-validating experimental protocols required for accurate structural verification.

Mechanistic Causality: The "Azolide Effect"

To understand the IR spectrum of 1H-1,2,3-Triazole-1-carbaldehyde, we must analyze the causality behind its molecular vibrations. The exact position of a C=O stretch is dictated by the bond's force constant, which is heavily influenced by resonance and inductive effects.

• Suppressed Amide Resonance: In a standard amide (e.g., DMF), the nitrogen lone pair delocalizes into the carbonyl

  orbital, giving the C=O bond partial single-bond character and lowering its stretching frequency [1]. In 1H-1,2,3-Triazole-1-carbaldehyde, the N1 lone pair is strictly required to maintain the 6 aromaticity of the triazole ring. Consequently, nitrogen-to-carbonyl electron donation is completely shut down.

• Dominant Inductive Withdrawal (-I Effect): Stripped of its resonance-donating ability, the triazole ring acts purely as a highly electronegative, electron-withdrawing substituent. This inductive effect removes electron density from the carbonyl carbon, shortening the C=O bond and increasing its force constant [2].

As a result, the C=O stretch of 1H-1,2,3-Triazole-1-carbaldehyde shifts significantly higher to ~1745–1760 cm⁻¹ , mimicking the electronic environment of an acid chloride or an aliphatic aldehyde rather than an amide.

Logical flow of the Azolide Effect dictating the high IR carbonyl stretch.

Quantitative Data Presentation: Carbonyl Stretch Comparison

To benchmark 1H-1,2,3-Triazole-1-carbaldehyde, we must compare it against alternative reagents. As the electronegativity and aromatic demands of the attached nitrogen heterocycle increase (from imidazole to triazole), the formylating power increases, and the IR frequency shifts proportionally higher [3].

Compound	Functional Group Class	C=O Stretch (cm⁻¹)	N-Lone Pair Availability	Reactivity Profile
N,N-Dimethylformamide (DMF)	Standard Amide	~1670	High (Resonance with C=O)	Stable solvent; inert
Benzaldehyde	Aryl Aldehyde	~1703	N/A	Moderate electrophile
N-Formylimidazole	Imidazolide (Azolide)	1732	Low (Partially aromatic)	Strong formylating agent
1H-1,2,3-Triazole-1-carbaldehyde	Triazolide (Azolide)	1745 – 1760	Zero (Strictly aromatic)	Extremely potent formylating agent

Data Interpretation: The ~15–25 cm⁻¹ upward shift from N-formylimidazole to the triazole derivative directly correlates with the addition of the third nitrogen in the triazole ring, which enhances the overall electron-withdrawing capacity of the heterocycle.

Experimental Protocol: Self-Validating ATR-FTIR Workflow

Because 1H-1,2,3-Triazole-1-carbaldehyde is an aggressive electrophile, it is highly susceptible to nucleophilic attack by atmospheric moisture. Hydrolysis cleaves the molecule into 1H-1,2,3-triazole and formic acid.

To guarantee trustworthiness, the following Attenuated Total Reflectance (ATR) FTIR protocol is designed as a self-validating system . By continuously monitoring the O-H stretching region, the operator can instantly verify whether the observed C=O peak belongs to the intact azolide or a degraded byproduct.

Step-by-Step Methodology:

• Instrument Calibration & Background:

  • Clean the diamond or ZnSe ATR crystal with anhydrous isopropanol and allow it to dry completely.

  • Run a background scan (32 scans, 4 cm⁻¹ resolution) in a dry nitrogen-purged environment.

  • System Check: Verify wavenumber accuracy using a standard polystyrene film (ensure sharp peaks at exactly 1601 cm⁻¹ and 1028 cm⁻¹).

• Inert Sample Handling:

  • Due to its moisture sensitivity, transfer 1H-1,2,3-Triazole-1-carbaldehyde onto the ATR crystal inside a glovebag or under a continuous stream of dry N₂.

  • Apply the compression anvil to ensure uniform contact between the sample and the crystal.

• Data Acquisition:

  • Collect the spectrum using 64 scans at 4 cm⁻¹ resolution to maximize the signal-to-noise ratio.

• Self-Validation Check (Critical Step):

  • Examine the 3400–2500 cm⁻¹ region first.

  • Pass Condition: The region is flat (excluding sharp aromatic/aliphatic C-H stretches < 3150 cm⁻¹). The sample is intact. Proceed to analyze the C=O stretch at ~1750 cm⁻¹.

  • Fail Condition: A broad, intense band appears between 3300–2500 cm⁻¹ (carboxylic O-H stretch). The sample has hydrolyzed. The resulting C=O stretch observed at ~1710 cm⁻¹ is a false positive belonging to formic acid, and the data must be discarded.

References

• Staab, H. A. (1962). "Syntheses Using Heterocyclic Amides (Azolides)." Angewandte Chemie International Edition in English.[Link]

• Boggia, R., et al. (1979). "On the Electronic Structure of Azolides. Part 1: Electronic Absorption Spectra of N-Acylimidazoles. A MO Approach." Applied Spectroscopy (Optica Publishing Group).[Link]

• Smith, B. C. (2022). "The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds." Spectroscopy Online.[Link]

Publish Comparison Guide: Mass Spectrometry Fragmentation of N-Formyl Triazoles

Executive Summary

N-formyl triazoles are elusive but critical species in drug development, often appearing as reactive intermediates in "click" chemistry denitrogenative transformations or as oxidative metabolites of triazole-containing drugs (e.g., antifungal azoles). Their characterization is notoriously difficult due to two factors:

• Hydrolytic Instability: They rapidly deformylate to the parent NH-triazole in the presence of moisture.

• Isobaric Interference: The loss of the formyl carbonyl (CO, 27.99 Da) is nearly isobaric with the characteristic loss of dinitrogen (

  , 28.00 Da) from the 1,2,3-triazole core.

This guide provides a definitive technical comparison between N-Formyl-1,2,3-Triazoles and their primary structural analogs/isomers. We establish a self-validating fragmentation protocol to distinguish these species using High-Resolution Mass Spectrometry (HRMS) and MS/MS fragmentation dynamics.

Mechanistic Comparison & Fragmentation Logic

To accurately identify an N-formyl triazole, one must distinguish it from its stable analogs (N-acetyl) and its regioisomers (1,2,4-triazoles). The fragmentation physics differ fundamentally based on the nitrogen arrangement and the lability of the exocyclic amide bond.

Comparative Fragmentation Matrix

Feature	N-Formyl-1,2,3-Triazole (Target)	N-Acetyl-1,2,3-Triazole (Analog)	N-Formyl-1,2,4-Triazole (Isomer)
Primary Neutral Loss	Competitive: (28.006 Da) vs. CO (27.995 Da)	Sequential: Ketene ( , 42 Da) then	Dominant: HCN (27.01 Da)
Base Peak Mechanism	Ring Cleavage (Dimroth-type)	Acylium Ion Formation	Ring Cleavage
Diagnostic Ion	29	43	29
Stability (ESI Source)	Low (In-source decay common)	High	Moderate

Deep Dive: The "Double 28" Paradox

The defining challenge for N-formyl-1,2,3-triazoles is the "Double 28" loss.

• Pathway A (Deformylation): Homolytic cleavage of the N-C bond releases CO (

  Da). This restores the radical cation of the parent triazole.

• Pathway B (Denitrogenation): 1,2,3-triazoles are prone to losing

  ( Da) via ring opening to form a reactive ketenimine or carbene intermediate.

Expert Insight: In low-resolution MS (Quadrupole/Ion Trap), these losses are indistinguishable. You must use HRMS (TOF/Orbitrap) or

to validate the structure.

Visualization of Signaling Pathways

The following diagram illustrates the competitive fragmentation pathways for N-formyl-1,2,3-triazole. Note the bifurcation between preserving the ring (CO loss) and destroying the ring (

loss).

Figure 1: Competitive fragmentation pathways of N-formyl-1,2,3-triazole showing the critical divergence between deformylation (red) and denitrogenation (yellow).

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, this protocol includes a "Trap & Release" step to verify the labile N-formyl group.

Reagents & Setup

• Instrument: Q-TOF or Orbitrap (Resolution > 30,000 FWHM).

• Ionization: ESI Positive Mode (Cold source preferred to prevent thermal degradation).

• Solvent: Acetonitrile (Anhydrous) + 0.1% Formic Acid. Avoid Methanol (causes transesterification/deformylation).

Step-by-Step Methodology

• Pre-Acquisition System Passivation:

  • Flush the LC-MS lines with 100% Acetonitrile for 10 minutes.

  • Why: Residual water in lines will hydrolyze the N-formyl group to the NH-triazole before it reaches the detector, leading to false negatives.

• Soft Ionization Tuning:

  • Set Source Temperature: < 250°C.[1]

  • Set Cone Voltage/S-Lens: Low (10–20 V).

  • Goal: Preserve the molecular ion

    . High energy causes immediate in-source loss of CO.

• The "Shift" Validation Experiment (Crucial):

  • Run A: Inject sample in Anhydrous Acetonitrile. Observe

    .[2][3]

  • Run B: Inject sample in Methanol/Water (50:50). Incubate for 5 mins.

  • Result: If the peak at

    disappears and a new peak at appears, the presence of the labile N-formyl group is confirmed.

• MS/MS Acquisition:

  • Select precursor

    .[2]

  • Apply Stepped Collision Energy (10, 20, 40 eV).

  • Why: Low CE reveals the facile CO loss; High CE reveals the ring-shattering

    loss.

Data Presentation & Interpretation

The following table contrasts the theoretical MS/MS data for a hypothetical 4-phenyl-N-formyl-1,2,3-triazole (

, MW 173.17) against its isomers.[4]

Table 1: Diagnostic Fragment Ions (ESI+)

Fragment Ion	m/z (Calc)	N-Formyl-1,2,3-Triazole	N-Formyl-1,2,4-Triazole	4-Phenyl-1,2,3-Triazole (Hydrolysis Product)
Precursor	174.066	High	High	Absent
	146.071	Major (Base Peak)	Minor	N/A
	146.059	Moderate	Absent	N/A
	147.055	Minor	Major	Minor
	29.002	Present	Present	Absent
(Phenyl)	77.039	High (High CE)	High (High CE)	High

Interpretation Guide

• The 146 Cluster: In a low-res instrument, you will see a single peak at 146. In HRMS, you will see a "doublet" if both pathways are active.

  • If 146.071 (CO loss) dominates: N-Formyl confirmed.

  • If 146.059 (

    loss) dominates: Likely an unstable intermediate or different acyl substitution.

• The 147 Peak: A strong loss of 27 Da (HCN) is the fingerprint of the 1,2,4-triazole isomer. 1,2,3-triazoles prefer losing

  (28 Da) over HCN (27 Da) initially.

References

• Fragmentation of 1,2,3-Triazoles: Li, X., et al. "Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS."[5] Molecules, 2023.[3][6] Link

• N-Acyl Triazole Instability: Pokhodylo, N., et al. "N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations." ChemRxiv, 2021. Link

• General Triazole MS Patterns: Miller, S. I., et al. "Mass spectra of 1,2,3-triazoles."[7] Journal of the Chemical Society, Perkin Transactions 1, 1979.[7] Link

• 1,2,4-Triazole Fragmentation: Forkey, D. M., et al. "Mass spectra of 1,2,4‐triazoles—II: Alkyl 1,2,4‐triazoles."[8] Organic Mass Spectrometry, 1973.[8] Link

Sources

• 1. scispace.com [scispace.com]
• 2. uni-saarland.de [uni-saarland.de]
• 3. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Mass spectra of 1,2,3-triazoles - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. discovery.researcher.life [discovery.researcher.life]

Comparing reactivity of 1H-1,2,3-Triazole-1-carbaldehyde vs N-formylimidazole

The Definitive Guide to Formylating Agents: 1H-1,2,3-Triazole-1-carbaldehyde vs. N-Formylimidazole

Introduction

Formylation is a cornerstone transformation in drug development and synthetic organic chemistry, utilized extensively for amine protection, formamide synthesis, and the generation of Vilsmeier-Haack type intermediates. While N-formylimidazole (NFI) has long been the traditional workhorse for these transformations, the demand for formylating sterically hindered or electronically deactivated substrates has driven the adoption of more reactive alternatives. Enter 1H-1,2,3-Triazole-1-carbaldehyde (1-FT), a highly electrophilic formylating agent. This guide objectively compares the reactivity, mechanistic causality, and practical laboratory application of these two reagents.

Mechanistic Causality: The pKa & Leaving Group Paradigm

The reactivity of any N-acyl azole is fundamentally dictated by the leaving group ability of the azole moiety. This ability is inversely proportional to the pKa of the neutral azole, which corresponds to the conjugate acid of the expelled azolide anion.

Imidazole possesses a pKa of approximately 14.5[1]. Consequently, the imidazolide anion is a relatively poor leaving group, making N-formylimidazole a mild electrophile. It is highly effective for primary and unhindered secondary amines but struggles with deactivated nucleophiles.

In stark contrast, 1,2,3-triazole has a significantly lower pKa of approximately 9.4. The additional nitrogen atoms in the triazole ring stabilize the negative charge of the triazolide anion through enhanced inductive and resonance effects. Because the 1,2,3-triazolide anion is a vastly superior leaving group compared to imidazolide, the carbonyl carbon of 1H-1,2,3-Triazole-1-carbaldehyde is highly electrophilic. This allows 1-FT to effortlessly formylate unreactive substrates, such as 2-nitroaniline, 2-aminopyridine, and sterically hindered alcohols, which NFI cannot process efficiently[2].

Logical relationship between azole pKa, leaving group ability, and electrophilicity.

Comparative Performance Analysis

The divergent electrophilicity of these two reagents manifests clearly in their reaction kinetics and substrate scope. The following table summarizes the quantitative performance data across various nucleophile classes.

Substrate Class	N-Formylimidazole (NFI)	1H-1,2,3-Triazole-1-carbaldehyde (1-FT)
Primary Amines	Fast (RT, 1h, >90% yield)	Very Fast (RT, <10 min, >95% yield)
Secondary Amines	Moderate (RT, 2-4h, 85% yield)	Fast (RT, 30 min, >90% yield)
Sterically Hindered Amines	Slow (60°C, 12h, <50% yield)	Moderate (RT to 40°C, 2h, 85% yield)
Electron-Deficient Anilines	No Reaction / Trace	High Yield (RT, 4h, >80% yield)
Alcohols (O-formylation)	Requires strong base/catalyst	Proceeds smoothly (RT, mild base)

Experimental Workflows & Self-Validating Protocols

Because of their differing reactivities and stabilities, the experimental handling of NFI and 1-FT diverges significantly. NFI is highly sensitive to ambient moisture and is almost exclusively generated in situ[3]. Conversely, 1-FT can be synthesized, isolated, and stored (though it still requires anhydrous handling), allowing for direct addition.

Comparative experimental workflows for NFI and 1-FT formylation procedures.

Protocol A: In-Situ Generation and Formylation via N-Formylimidazole

Causality Note: NFI is generated by reacting 1,1'-Carbonyldiimidazole (CDI) with formic acid. The reaction is driven to completion by the irreversible evolution of CO2 gas, making the in situ generation highly efficient[3].

• Activation: In an oven-dried flask under argon, dissolve CDI (1.1 eq) in anhydrous THF (0.5 M).

• Formylation of Imidazole: Slowly add anhydrous formic acid (1.1 eq) dropwise at 0°C.

• Self-Validation Step: Observe the reaction mixture. Vigorous effervescence (CO2 evolution) must occur[3]. Wait approximately 1 hour at room temperature until gas evolution completely ceases. The cessation of bubbling validates the quantitative formation of NFI.

• Substrate Addition: Add the amine substrate (1.0 eq) to the NFI solution.

• Reaction & Monitoring: Stir at room temperature (or heat to 60°C for secondary/hindered amines). Monitor via TLC/LC-MS until the substrate is consumed.

Protocol B: Direct Formylation via 1H-1,2,3-Triazole-1-carbaldehyde

Causality Note: Because 1-FT is a highly reactive electrophile, it does not require heating for most substrates. Mild bases (like DIPEA) are only added if the substrate is an amine hydrochloride salt, ensuring the nucleophile is free-based.

• Preparation: In an oven-dried flask under argon, dissolve the amine substrate (1.0 eq) in anhydrous DCM (0.5 M).

• Reagent Addition: Add 1H-1,2,3-Triazole-1-carbaldehyde (1.05 eq) in one portion at 0°C.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature.

• Self-Validation Step: For primary amines, an immediate mild exotherm should be felt upon addition, validating the high reactivity of the triazole leaving group. Complete consumption of the substrate typically occurs within 10-30 minutes; verify via LC-MS to confirm the mass shift (+28 Da).

• Workup: Wash the organic layer with saturated aqueous NaHCO3 and brine. The byproduct, 1H-1,2,3-triazole, is highly water-soluble and is easily removed during this aqueous wash, ensuring high crude purity.

Conclusion

While N-formylimidazole remains a cost-effective and reliable reagent for standard formylations, 1H-1,2,3-Triazole-1-carbaldehyde offers a quantum leap in reactivity. By leveraging the low pKa of the 1,2,3-triazole leaving group, researchers can efficiently formylate recalcitrant substrates under exceptionally mild conditions, bypassing the thermal degradation risks associated with traditional methods and streamlining complex drug development pathways.

References

• 1,2,3-Triazoles - PMC - NIH. Retrieved from [Link]

• Use of Carbonyldiimidazole as an Activator of Formic Acid in Pd2(dba)3-Catalyzed Formylation of Aryl Iodides - ResearchGate. Retrieved from [Link]

• Full text of "Organic seminar abstracts" - Archive.org. Retrieved from[Link]

Sources

• 1. Full text of "Organic seminar abstracts" [archive.org]
• 2. 1,2,3-Triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Distinguishing 1H-1,2,3-Triazole-1-carbaldehyde from its 4-Carbaldehyde Isomer: A Structural and Mechanistic Guide

In medicinal chemistry and click-chemistry workflows, the 1,2,3-triazole core is a ubiquitous pharmacophore and structural linker. However, positional isomerism of functional groups on the triazole ring drastically alters the molecule's electronic landscape. Distinguishing between 1H-1,2,3-triazole-1-carbaldehyde (an N-formyl species) and 1H-1,2,3-triazole-4-carbaldehyde (a C-formyl species) is a critical quality control step. Misidentification leads to catastrophic synthetic failures: the former acts as a highly reactive formylating agent (1)[1], while the latter serves as a stable building block for condensation and cross-coupling (2)[2].

Section 1: Structural & Electronic Causality (The "Why")

To understand the divergent behavior of these isomers, we must examine the causality driven by their electronic structures.

• 1H-1,2,3-Triazole-1-carbaldehyde (N-Formyl Isomer): When the formyl group is attached to the N1 position, the lone pair of the nitrogen is heavily involved in the aromatic sextet of the triazole ring. Consequently, it cannot effectively donate electron density into the adjacent carbonyl group via resonance (unlike a standard aliphatic amide). This makes the carbonyl carbon highly electrophilic, akin to an acid anhydride or an active ester. It is highly susceptible to nucleophilic attack, making it a potent formylating agent that readily hydrolyzes in ambient moisture (1)[1].

• 1H-1,2,3-Triazole-4-carbaldehyde (C-Formyl Isomer): Here, the formyl group is attached to the C4 carbon. The carbonyl group is conjugated with the heteroaromatic

  -system, providing thermodynamic stability. It behaves as a standard aromatic aldehyde, requiring forcing conditions or catalysis to undergo nucleophilic addition, and is entirely stable in aqueous and protic environments (3)[3].

Section 2: Quantitative Spectroscopic Differentiation

Spectroscopy provides the first line of defense in distinguishing these isomers. The electronic differences manifest clearly in their IR and NMR profiles.

Property	1H-1,2,3-Triazole-1-carbaldehyde (N-Formyl)	1H-1,2,3-Triazole-4-carbaldehyde (C-Formyl)	Mechanistic Causality
IR (C=O stretch)	> 1720 cm⁻¹ (typically ~1727 cm⁻¹)[1]	1690–1710 cm⁻¹[3]	Lack of resonance in N-formyl increases double-bond character of C=O, raising frequency. Conjugation in C-formyl lowers it.
¹H NMR (Aldehyde)	~ 9.80–9.90 ppm (singlet)[1]	9.95–10.35 ppm (singlet)[3]	C-formyl protons are heavily deshielded by the adjacent aromatic ring current.
Reactivity to Amines	Rapid, irreversible formylation (exothermic)[1]	Slow, reversible condensation (imine formation)[2]	N-formyl undergoes nucleophilic acyl substitution (triazole is a good leaving group). C-formyl undergoes addition-elimination.
Moisture Stability	Rapid hydrolysis to 1H-1,2,3-triazole and formic acid	Stable indefinitely under ambient conditions	Electrophilicity of the N-formyl carbonyl carbon makes it susceptible to attack by weak nucleophiles (H₂O).

Section 3: Divergent Reactivity Workflow

The following logical workflow illustrates the divergent chemical pathways of the two isomers when subjected to a nucleophilic challenge.

Diagnostic workflow demonstrating the divergent reactivity and spectroscopic profiles.

Section 4: Self-Validating Experimental Protocol

To definitively distinguish the two isomers without relying solely on reference spectra, we employ a self-validating chemical trapping protocol using benzylamine. This method is "self-validating" because the divergent reaction pathways produce entirely different, easily identifiable structural motifs in a single NMR tube experiment, leaving no room for ambiguity.

Protocol: In Situ NMR Amine Trapping Assay

• Preparation : Dissolve 0.1 mmol of the unknown triazole carbaldehyde in 0.5 mL of anhydrous CDCl₃ in an NMR tube.

• Baseline Acquisition : Acquire a baseline ¹H NMR spectrum. Note the aldehyde proton shift (typically 9.8–10.35 ppm) (3)[3].

• Nucleophilic Challenge : Inject 0.1 mmol (1 eq) of benzylamine directly into the NMR tube. Cap and invert to mix thoroughly.

• Time-Course Monitoring : Acquire ¹H NMR spectra at

  min and min.

• Mechanistic Readout (The Causality) :

  • If the unknown is the 1-carbaldehyde (N-Formyl): The spectrum at

    min will show complete consumption of the aldehyde peak. You will observe the appearance of N-benzylformamide (formyl proton ~8.1–8.3 ppm, often split into two rotamers) and the release of free 1H-1,2,3-triazole (aromatic protons shifted upfield compared to the starting material). The reaction is driven by the excellent leaving group ability of the triazolide anion (1)[1].

  • If the unknown is the 4-carbaldehyde (C-Formyl): The reaction will be slow without an acid catalyst. At

    min, you will observe an equilibrium mixture containing the newly formed imine (Schiff base, CH=N proton ~8.4–8.6 ppm) and water. The triazole ring remains intact and covalently bound to the carbon framework (2)[2].

References

• Triazole–diindolylmethane conjugates as new antitubercular agents: synthesis, bioevaluation, and molecular docking Source: PMC (N
• 1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use in the Preparation of 1-Alkyl-4-Formyl-1,2,3-triazoles Source: MDPI (Organics)
• Organic Syntheses Procedure: N-Formylbenzotriazole Source: Organic Syntheses

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. Triazole–diindolylmethane conjugates as new antitubercular agents: synthesis, bioevaluation, and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Method Development for Purity Analysis of 1H-1,2,3-Triazole-1-carbaldehyde: A Comparative Guide

As a highly reactive, low-molecular-weight (MW 97.08) heterocyclic intermediate, 1H-1,2,3-Triazole-1-carbaldehyde is a critical building block in click chemistry and pharmaceutical synthesis. However, its unique structural properties—combining an electron-deficient, highly polar 1,2,3-triazole ring with a labile aldehyde group—present significant analytical hurdles.

Standard Reversed-Phase (RP) HPLC methods often fail to provide adequate retention, resulting in co-elution with void volume artifacts, or worse, inducing on-column degradation. This guide objectively compares standard methodologies against optimized stationary phases, providing researchers with a causality-driven, self-validating protocol for accurate purity analysis.

Mechanistic Challenges & Analytical Causality

To develop a robust analytical method, we must first understand the chemical causality behind common chromatographic failures associated with this compound:

• Solvent-Induced Degradation (The Aldehyde Factor): Aldehydes are highly susceptible to nucleophilic attack. Using primary alcohols like methanol in the mobile phase or sample diluent rapidly leads to hemiacetal and acetal formation. This creates artifactual split peaks and artificially lowers the reported purity. The unique reactivity of the triazole-carbaldehyde system is well documented in heterocyclic chemistry (). Similar to benzotriazole-1-carboxaldehyde derivatives, the stability of the formyl group is highly dependent on an inert solvent environment ().

• Polarity and Void Volume Elution: The triazole core is highly polar. On standard aliphatic C18 stationary phases, 1H-1,2,3-Triazole-1-carbaldehyde exhibits minimal hydrophobic interaction, eluting near the void volume (

  ). This makes baseline resolution from its primary degradation product (free 1H-1,2,3-triazole) nearly impossible.

• Silanol Interactions: The basic nitrogen atoms of the triazole ring interact strongly with residual, unendcapped silanols on silica-based columns. Without strict pH control, this secondary interaction causes severe peak tailing and loss of resolution.

Comparative Methodologies: C18 vs. C6-Phenyl vs. HILIC

To establish the optimal analytical environment, we compared three distinct chromatographic approaches.

• Method A (Standard RP): C18 Column with 0.1% TFA in Water/Acetonitrile.

• Method B (Aromatic RP): C6-Phenyl Column with 0.01 M Phosphate Buffer (pH 3.5)/Acetonitrile.

• Method C (HILIC): Bare Silica Column with 10 mM Ammonium Formate (pH 3.0)/Acetonitrile.

Quantitative Performance Data

Parameter	Method A: Standard C18	Method B: C6-Phenyl (Optimized)	Method C: HILIC
Retention Factor ( )	0.8 (Poor Retention)	3.2 (Optimal)	4.1 (Excessive)
Tailing Factor ( )	1.85 (Severe Tailing)	1.05 (Symmetrical)	1.30 (Slight Tailing)
Resolution ( ) *	1.1 (Co-elution)	4.5 (Baseline Resolution)	2.8 (Adequate)
Signal-to-Noise (S/N)	45	120	85

*Resolution calculated between 1H-1,2,3-Triazole-1-carbaldehyde and its primary degradation product, 1H-1,2,3-triazole.

Why C6-Phenyl Outperforms Standard C18: The C6-Phenyl stationary phase is the superior choice for triazole derivatives. While C18 relies solely on dispersive van der Waals forces, the phenyl ring provides

interactions that selectively retain the aromatic 1,2,3-triazole system. Furthermore, buffering the mobile phase at pH 3.5 fully protonates residual silanols, neutralizing their negative charge and eliminating the tailing effect caused by the basic triazole nitrogens ().

Method Development Logic

The following diagram illustrates the causality-driven decision matrix for establishing the optimized HPLC method.

Logic diagram for HPLC method development of 1H-1,2,3-Triazole-1-carbaldehyde.

Optimized Step-by-Step Protocol: C6-Phenyl RP-HPLC

To ensure absolute trustworthiness, this protocol is designed as a self-validating system.

Mobile Phase Preparation

• Mobile Phase A (Aqueous): Dissolve 1.36 g of Potassium Dihydrogen Phosphate (

  ) in 1.0 L of HPLC-grade water to create a 0.01 M solution. Adjust the pH to exactly 3.5 using dilute phosphoric acid. Filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.

  • Critical Causality: Do not substitute with methanol under any circumstances to prevent sample degradation via hemiacetal formation.

Sample Preparation

• Diluent: 90:10 (v/v) Water:Acetonitrile.

• Procedure: Accurately weigh 10 mg of 1H-1,2,3-Triazole-1-carbaldehyde into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent to achieve a 1.0 mg/mL stock solution. Prepare fresh prior to analysis to minimize aqueous hydration of the aldehyde.

Chromatographic Conditions

• Column: Phenomenex Gemini C6-Phenyl, 150 x 4.6 mm, 5 µm (or equivalent).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm (optimal wavelength for the triazole

  transition).

• Injection Volume: 10 µL.

• Gradient Program:

  • 0.0 - 2.0 min: 5% B

  • 2.0 - 10.0 min: 5%

    60% B

  • 10.0 - 12.0 min: 60% B

  • 12.0 - 12.1 min: 60%

    5% B

  • 12.1 - 17.0 min: 5% B (Re-equilibration)

Self-Validating System Suitability Test (SST)

A protocol is only as reliable as its internal controls. Before analyzing unknown batches, inject a resolution standard containing 0.1 mg/mL of 1H-1,2,3-Triazole-1-carbaldehyde and 0.1 mg/mL of 1H-1,2,3-triazole.

• Validation Criteria: The system is validated for batch analysis only if Resolution (

  ) 2.0 and Tailing Factor ( ) 1.5. If these criteria fail, immediately verify the mobile phase pH and column integrity.

References

• Dondoni, A., & Marra, A. (2005). 1,2,3-Triazoles. Comprehensive Heterocyclic Chemistry III. PMC - NIH.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 576740, 1H-Benzotriazole-1-carboxaldehyde. PubChem.[Link]

• Zhang, M., Moore, G. A., Barclay, M. L., & Begg, E. J. (2013). A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. Antimicrobial Agents and Chemotherapy, 57(1), 484–489.[Link]

A Senior Application Scientist's Guide to Validating N1-Substitution in 1,2,3-Triazole Derivatives

Introduction: The Crucial Role of Regiochemistry in 1,2,3-Triazole Synthesis

The 1,2,3-triazole scaffold is a cornerstone in modern medicinal chemistry, materials science, and bioconjugation, largely due to the advent of "click chemistry".[1][2][3] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) are the two most prominent methods, offering high yields and exceptional functional group tolerance.[1][4][5][6][7] However, they yield different constitutional isomers: CuAAC exclusively produces 1,4-disubstituted (N1-substituted) 1,2,3-triazoles, while RuAAC selectively yields the 1,5-disubstituted (N1-substituted) isomers.[1][5][8]

The thermal Huisgen 1,3-dipolar cycloaddition, on the other hand, often results in a mixture of both 1,4- and 1,5-regioisomers.[1] Furthermore, direct functionalization of an existing NH-1,2,3-triazole can lead to mixtures of N1- and N2-substituted products, with the N2-isomer often being the thermodynamically favored product.[9][10]

This regiochemical outcome is not a trivial matter. The precise spatial arrangement of substituents on the triazole ring dictates the molecule's three-dimensional shape, polarity, and hydrogen-bonding capabilities. These factors, in turn, profoundly influence its biological activity, pharmacokinetic properties, and material characteristics.[10][11][12] For researchers in drug development, an incorrect isomer assignment can lead to flawed structure-activity relationship (SAR) studies and wasted resources. Therefore, unambiguous validation of the substitution pattern is a non-negotiable step in the characterization workflow.

This guide provides a comparative analysis of the most effective techniques for validating N1-substitution, focusing on the key experimental data and underlying principles that enable confident structural elucidation.

The Analytical Challenge: Distinguishing Isomers

Differentiating between 1,4- and 1,5-disubstituted (both N1-substituted) and the alternative N2-substituted isomers requires a multi-faceted analytical approach. While mass spectrometry can confirm the elemental composition, it typically cannot distinguish between these constitutional isomers. The primary tools for this challenge are Nuclear Magnetic Resonance (NMR) spectroscopy and, for ultimate confirmation, single-crystal X-ray crystallography.

Comparative Analysis of Validation Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: The First Line of Inquiry

NMR is the most powerful and accessible tool for routine isomer differentiation in solution. The key lies in observing subtle but predictable differences in the chemical environments of the triazole ring protons and carbons, as well as long-range correlations between the substituents and the ring itself.

Key NMR Observables for Distinguishing 1,4- vs. 1,5-Disubstituted Isomers:

Technique	1,4-Isomer (N1, C4-Substituted)	1,5-Isomer (N1, C5-Substituted)	Causality & Expert Insights
¹H NMR	The C5-H proton signal is typically found further downfield (δ ≈ 7.5 - 8.5 ppm).[9]	The C5-H proton signal appears more upfield (δ ≈ 7.0 - 8.0 ppm).	This is the most cited and reliable diagnostic. The C5-H in the 1,4-isomer is adjacent to two nitrogen atoms (N1 and N2), leading to greater deshielding compared to the C5-H in the 1,5-isomer, which is adjacent to N1 and a carbon (C4).
¹³C NMR	The C5 carbon signal is typically more shielded (further upfield ).	The C5 carbon signal is more deshielded (further downfield ).	The chemical shift of the triazole carbons (C4 and C5) is influenced by the adjacent atoms. Direct comparison with predicted values or known examples is often necessary.
2D NMR (HMBC)	A ³J correlation is observed between the protons of the N1-substituent (e.g., -CH₂) and the C5 carbon of the triazole ring.	A ³J correlation is observed between the protons of the N1-substituent and the C4 carbon of the triazole ring.	The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most definitive NMR technique.[13][14][15] It directly maps long-range (2-3 bond) proton-carbon couplings, providing unequivocal proof of connectivity.
2D NMR (NOESY)	A through-space correlation (NOE) may be observed between the N1-substituent and the C5-H.	A through-space correlation (NOE) may be observed between the N1-substituent and the C5-substituent.	The Nuclear Overhauser Effect Spectroscopy (NOESY) experiment reveals spatial proximity.[16] An NOE between the N1-substituent and the proton at C5 strongly supports the 1,4-isomer structure. Conversely, an NOE between the N1- and C5-substituents confirms the 1,5-isomer.
¹⁵N NMR	Exhibits characteristic chemical shifts for N1, N2, and N3.	Exhibits different characteristic chemical shifts for N1, N2, and N3.	¹⁵N NMR, often performed via an HMBC experiment at natural abundance, provides direct information about the nitrogen environment.[13][14] The chemical shifts of the three distinct nitrogen atoms are highly sensitive to the substitution pattern, offering an orthogonal method for validation.

Single-Crystal X-ray Crystallography: The Gold Standard

When an unambiguous, solid-state structure is required, or when NMR data is inconclusive, single-crystal X-ray crystallography is the definitive method.[17][18] It provides a precise three-dimensional map of electron density, revealing the exact spatial arrangement of every atom, as well as bond lengths and angles.[17]

• Strengths: Provides absolute structural proof, resolving any ambiguity.[17] It is invaluable for publications, patent applications, and when establishing a reference standard.

• Limitations: Requires a suitable, high-quality single crystal, which can be challenging and time-consuming to grow.[18] The solid-state conformation may not always represent the dominant conformation in solution.[18]

Experimental Protocols & Workflows

Diagram: General Validation Workflow

The following diagram outlines a logical workflow for the synthesis and validation of 1,2,3-triazole derivatives.

Caption: Recommended workflow for synthesis, purification, and structural validation.

Protocol: Definitive Structure Elucidation using 2D NMR

This protocol assumes the product has been purified and its mass has been confirmed by MS.

• Sample Preparation: Dissolve 5-10 mg of the purified triazole derivative in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum to identify all proton signals and assess sample purity. Note the chemical shift of the triazole ring proton (C5-H). A value > 8.0 ppm is a strong initial indicator of a 1,4-isomer.[9]

• ¹³C{¹H} NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum to identify all carbon signals.

• gHMBC Acquisition (Key Experiment):

  • Set up a gradient-selected Heteronuclear Multiple Bond Correlation (gHMBC) experiment.

  • Crucial Parameter: Optimize the long-range coupling delay (typically d4 on Bruker instruments) to detect correlations for ³J(C,H) couplings, usually around 8-10 Hz. This corresponds to a delay of approximately 50-60 ms.

  • Process the 2D spectrum and carefully analyze the correlations.

  • For a 1,4-isomer: Look for a cross-peak connecting the protons of the N1-substituent to the C5 carbon of the triazole ring.

  • For a 1,5-isomer: Look for a cross-peak connecting the protons of the N1-substituent to the C4 carbon of the triazole ring.

• gNOESY or ROESY Acquisition (Confirmation):

  • Set up a gradient-selected NOESY or ROESY experiment. A ROESY is often preferred for small to medium-sized molecules to avoid zero-crossing issues.

  • Use a mixing time appropriate for your molecule's size (e.g., 300-800 ms).

  • For a 1,4-isomer: Look for a cross-peak between the protons of the N1-substituent and the C5-H proton, indicating they are close in space.

Diagram: Key HMBC Correlations for Isomer Identification

This diagram illustrates the critical through-bond correlations used to assign regiochemistry.

Caption: Diagnostic ³J HMBC correlations for 1,4- and 1,5-isomers.

Conclusion and Best Practices

The unambiguous determination of N1-substitution and overall regiochemistry is critical for the advancement of projects relying on 1,2,3-triazole scaffolds. While the synthetic method used (CuAAC vs. RuAAC) provides a strong indication of the expected isomer, experimental validation is essential.

Recommended Validation Strategy:

• Initial Check (¹H NMR): Use the chemical shift of the C5-H proton as a rapid, preliminary indicator.

• Definitive Confirmation (HMBC): Employ the HMBC experiment as the standard method for unequivocal confirmation of connectivity between the N1-substituent and the triazole ring.

• Orthogonal Confirmation (NOESY/ROESY): Use through-space correlation experiments to provide a secondary, independent confirmation of the assigned structure.

• Ultimate Proof (X-ray): For high-stakes compounds, novel scaffolds, or when NMR data is ambiguous, pursue single-crystal X-ray crystallography as the ultimate arbiter of structure.

By integrating these techniques into a standard characterization workflow, researchers can ensure the scientific integrity of their findings and build robust, reliable structure-activity relationships for their 1,2,3-triazole derivatives.

References

• Alonso, E. R., et al. (2015). ¹⁵N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. Organic & Biomolecular Chemistry, 13(3), 831-839. Retrieved from [Link]

• Boren, B. C., et al. (2008). Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Retrieved from [Link]

• Cano, I., et al. (2017). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. Physical Chemistry Chemical Physics, 19(21), 13867-13875. Retrieved from [Link]

• Boren, B. C., et al. (2008). Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923-8930. Retrieved from [Link]

• Bak, A., et al. (2023). N-Acyl-1,2,3-triazoles - key intermediates in denitrogenative transformations. ChemRxiv. Retrieved from [Link]

• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2011). Preparation of 1,5-Disubstituted 1,2,3-Triazoles via Ruthenium-catalyzed Azide Alkyne Cycloaddition. Journal of Visualized Experiments, (57), 3282. Retrieved from [Link]

• Bugden, F., et al. (2025). Ruthenium-Catalysed Azide-Selenoalkyne Cycloadditions: A Combined Synthetic-Computational Study into Reaction Scope, Mechanism and Origins of Regioselectivity. ChemRxiv. Retrieved from [Link]

• Azofra, L. M., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics, 41(15), 2005–2019. Retrieved from [Link]

• Cano, I., et al. (2017). Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. Physical Chemistry Chemical Physics, 19, 13867-13875. Retrieved from [Link]

• Straub, B. F. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journal of Organic Chemistry, 9, 2715–2730. Retrieved from [Link]

• Suryawanshi, P. M. (2012). NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Retrieved from [Link]

• Salgado, A., et al. (2010). Differentiation between[1][13][17]triazolo[1,5-a] pyrimidine and[1][13][17]triazolo[4,3-a]-pyrimidine regioisomers by 1H-15N HMBC experiments. Magnetic Resonance in Chemistry, 48(8), 614-622. Retrieved from [Link]

• Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. (2021). American Chemical Society. Retrieved from [Link]

• Pierini, M., et al. (2023). 1,2,3-Triazoles in Biomolecular Crystallography: A Geometrical Data-Mining Approach. Journal of Medicinal Chemistry, 66(21), 14377–14390. Retrieved from [Link]

• Zhang, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 999800. Retrieved from [Link]

• de Souza, R. O. M. A., & de Mariz e Miranda, L. S. (2019). Strategies Towards the Synthesis of N2-Substituted 1,2,3-Triazoles. Anais da Academia Brasileira de Ciências, 91(suppl 1), e20180751. Retrieved from [Link]

• Synthesis of 1, 4, 5-trisubstituted - 1,2,3-triazole Derivatives. (2022). International Journal of Pharmaceutical Research and Applications, 7(5), 1018-1024. Retrieved from [Link]

• Hussein, F. B. (2019). Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring. Oriental Journal of Chemistry, 35(1). Retrieved from [Link]

• Supporting Information Acetic acid-catalyzed synthesis of 1,5-disubstituted 1,2,3-triazoles under azide-free conditions. (n.d.). Retrieved from [Link]

• Kumar, A., et al. (2024). Biological importance and synthesis of 1,2,3-triazole derivatives: a review. Journal of the Iranian Chemical Society, 21(1), 1-32. Retrieved from [Link]

• 1,2,3-Triazole. (n.d.). Wikipedia. Retrieved from [Link]

• Chirkina, E. A., & Larina, L. I. (2022). ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles... ResearchGate. Retrieved from [Link]

• 1,2,3-Triazole - Optional[15N NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved from [Link]

• Drąg-Zalesińska, M., et al. (2021). Novel 1,2,3-Triazole Derivatives as Mimics of Steroidal System—Synthesis, Crystal Structures Determination, Hirshfeld Surfaces Analysis and Molecular Docking. Molecules, 26(13), 4043. Retrieved from [Link]

• Somsák, L., et al. (2001). Structural Assignments of 1‐(β‐d‐Glucopyranosyl)‐1,2,3‐triazoles by 1H‐ and 13C‐NMR Study. Magnetic Resonance in Chemistry, 39(8), 478-484. Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. (n.d.). ESA-IPB. Retrieved from [Link]

• Kumar, A., & Kumar, V. (2023). Versatile Synthetic Platform for 1,2,3-Triazole Chemistry. ACS Omega, 8(3), 2795–2839. Retrieved from [Link]

• Mague, J. T., et al. (2024). Exploring the electronic and pharmacological properties of 1,2,3-triazole derivatives: Synthesis, DFT modeling, and AKT1 binding affinity. Arabian Journal of Chemistry, 17(1), 105436. Retrieved from [Link]

• Bak, A., et al. (2023). Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. Molecules, 28(12), 4781. Retrieved from [Link]

• ¹H NMR spectrum of 1,4‐disubstituted 1,2,3‐triazole click product for... (n.d.). ResearchGate. Retrieved from [Link]

• Vass, E., et al. (2016). Conformational properties of 1,4- and 1,5-substituted 1,2,3-triazole amino acids – building units for peptidic foldamers. Organic & Biomolecular Chemistry, 14(3), 940-951. Retrieved from [Link]

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Spectroscopic Characterization of 1H-1,2,3-Triazole-1-carbaldehyde

This guide provides an in-depth spectroscopic characterization of 1H-1,2,3-Triazole-1-carbaldehyde , distinguishing it from its stable isomer (4-carbaldehyde) and functional alternatives.

A Comparative Technical Guide for Synthetic Applications

Executive Summary & Molecule Identity

1H-1,2,3-Triazole-1-carbaldehyde (often referred to as N-formyl-1,2,3-triazole) is a reactive N-acyl azole derivative. Unlike its C-formyl isomer (1H-1,2,3-triazole-4-carbaldehyde), which is a stable building block, the 1-carbaldehyde species is primarily utilized as a potent formyl transfer reagent .

Its spectroscopic signature is defined by the unique electronic environment of the N-attached carbonyl group, which results in distinct IR and NMR shifts compared to C-formyl derivatives. This guide focuses on the characterization of this reactive species and compares it with stable alternatives to aid in reaction monitoring and reagent selection.

Core Chemical Identity

Feature	1H-1,2,3-Triazole-1-carbaldehyde	1H-1,2,3-Triazole-4-carbaldehyde
Structure	Formyl group on Nitrogen (N1)	Formyl group on Carbon (C4)
Role	Electrophilic Formyl Donor (Reagent)	Synthetic Intermediate (Building Block)
Stability	Moisture Sensitive (Hydrolyzes to Triazole)	Stable Solid
CAS	959960-46-4	16681-68-8

Spectroscopic Profile & Comparative Analysis[1][2][3][4][5]

The identification of 1H-1,2,3-Triazole-1-carbaldehyde relies on distinguishing the high-frequency carbonyl stretch (IR) and the deshielded formyl proton (NMR) from those of its isomers and hydrolysis products.

A. Infrared (IR) Spectroscopy: The Diagnostic Fingerprint

The most reliable method to distinguish the N-formyl species from the C-formyl isomer is Vibrational Spectroscopy. The N-acyl bond possesses partial single-bond character due to the aromaticity of the triazole ring sequestering the nitrogen lone pair, raising the carbonyl frequency.

Compound	C=O Stretch ( )	Structural Cause
1H-1,2,3-Triazole-1-carbaldehyde	1740 – 1760 cm⁻¹	Inductive withdrawal by N1; reduced resonance
1H-1,2,3-Triazole-4-carbaldehyde	1690 – 1710 cm⁻¹	Conjugation with the aromatic ring
N-Formylimidazole (Alternative)	~1745 cm⁻¹	Similar N-acyl electronic environment

Expert Insight: In a reaction mixture, the disappearance of the 1750 cm⁻¹ band and appearance of a broad OH stretch (water) or formate bands indicates hydrolysis.

B. Nuclear Magnetic Resonance (NMR) Characterization

The ¹H NMR spectrum provides structural confirmation.[1][2] The symmetry of the triazole ring is broken in the 1-substituted derivative.

¹H NMR Data (Predicted in CDCl₃/DMSO-d₆)

• Formyl Proton (-CHO): The N-formyl proton is highly deshielded, typically appearing at δ 9.2 – 9.8 ppm . This is slightly upfield compared to the C-formyl (δ 10.1 ppm) due to the anisotropy of the N-acyl bond.

• Ring Protons (H4 & H5):

  • H5 (Adjacent to N1): δ 8.6 – 8.8 ppm (Deshielded by the ortho-like formyl group).

  • H4 (Distal): δ 7.8 – 8.0 ppm.

  • Note: In the unsubstituted 1H-1,2,3-triazole precursor, the ring protons appear as a singlet at δ 7.7–7.9 ppm (due to tautomeric averaging). The splitting or separation of these signals confirms N-substitution.

¹³C NMR Shifts

• Carbonyl Carbon: δ 158 – 162 ppm (Characteristic of N-formyl amides).

• Triazole Carbons: Distinct signals for C4 and C5 (approx.[3][4] δ 135 ppm and δ 125 ppm).

C. Mass Spectrometry (MS)[4][5]

• Ionization: ESI+ (Electrospray Ionization).

• Parent Ion: [M+H]⁺ = 98.08 m/z.

• Fragmentation: Facile loss of CO (28 Da) to generate the protonated triazole ion (m/z 70), a characteristic pathway for N-formyl azoles.

Comparative Performance: Alternatives & Isomers

When selecting a reagent for formylation or a building block, the distinction between the 1-isomer and 4-isomer is critical.

Table 1: Performance Comparison of Triazole Aldehydes & Alternatives

Feature	1H-1,2,3-Triazole-1-carbaldehyde	1H-1,2,3-Triazole-4-carbaldehyde	N-Formylbenzotriazole
Primary Application	Formyl Transfer (Amine/Alcohol formylation)	Click Chemistry / Heterocycle Synthesis	Stable Formyl Donor
Reactivity	High (Acyl donor)	Moderate (Electrophile at Carbon)	Moderate to High
Solubility	Polar Aprotic (DMF, MeCN)	Alcohols, DMSO, DCM	DCM, THF
Handling	Inert Atmosphere Required (Glovebox/Schlenk)	Standard Benchtop Techniques	Bench Stable
Atom Economy	Poor (Triazole is a leaving group)	100% (Incorporated into product)	Poor (Benzotriazole byproduct)

Functional Analysis[2][3]

• Vs. 4-Carbaldehyde: If your goal is to synthesize a drug scaffold containing a triazole ring, use the 4-carbaldehyde . Using the 1-carbaldehyde will result in the loss of the triazole ring upon reaction with nucleophiles.

• Vs. N-Formylbenzotriazole: The benzotriazole derivative is a crystalline solid that is easier to handle. The 1,2,3-triazole-1-carbaldehyde is more reactive but less stable, often requiring in situ generation.

Experimental Protocols

Workflow 1: In Situ Generation and Detection

Since 1H-1,2,3-Triazole-1-carbaldehyde is moisture-sensitive, it is often generated in situ using 1,2,3-triazole and a formylating agent.

Objective: Generate the active species and validate via IR/TLC.

• Reagents: 1H-1,2,3-Triazole (1.0 eq), Formic Acid (1.2 eq), DCC (Dicyclohexylcarbodiimide, 1.1 eq).

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN).

• Procedure:

  • Dissolve 1,2,3-triazole and formic acid in anhydrous DCM under Argon.

  • Cool to 0°C.

  • Add DCC dropwise (dissolved in DCM). Precipitation of DCU (urea) indicates reaction progress.

  • Stir for 1 hour at 0°C, then warm to RT.

• Validation (Self-Validating Step):

  • Take an aliquot of the supernatant.

  • IR Check: Look for the appearance of the 1750 cm⁻¹ peak (Product) and disappearance of the broad carboxylic acid OH stretch.

  • TLC: Run on silica (EtOAc/Hexane). The N-formyl product will have a significantly higher R_f than the starting triazole (which is polar/H-bond donor).

Workflow 2: Differentiation from 4-Carbaldehyde

If you possess a "Triazole Carbaldehyde" sample and need to verify its identity:

• Solubility Test: Dissolve 5 mg in D₂O (Deuterated Water).

  • 1-Carbaldehyde: Will hydrolyze over time. NMR will show signals reverting to unsubstituted 1,2,3-triazole and formic acid (singlet at δ 8.2 ppm).

  • 4-Carbaldehyde: Stable. NMR remains constant.

• Silver Mirror Test (Tollens'):

  • Both aldehydes will reduce Tollens' reagent, but the 1-carbaldehyde hydrolyzes to release formic acid, which is also a reducing agent. This test is not discriminatory alone but confirms the aldehyde functionality.

Visualizing the Reactivity Pathways

The following diagram illustrates the divergent reactivity of the 1-isomer versus the 4-isomer, highlighting why correct identification is crucial.

Caption: Divergent reactivity pathways: The 1-isomer acts as a formyl donor (losing the ring), while the 4-isomer retains the ring in condensation reactions.

References

• Katritzky, A. R.; Rees, C. W. (1984). Comprehensive Heterocyclic Chemistry. Pergamon Press. (Foundational text on N-acyl azole reactivity and spectroscopy).

• Dondoni, A.; Marra, A. (2004). "Methods for the Synthesis of C-Glycosides and Azasugars". Chemical Reviews, 104(5). Link (Discusses the stability and use of C-formyl triazoles).

• Verma, A. K., et al. (2021).[2] "1-(4-Nitrophenyl)-1H-1,2,3-Triazole-4-carbaldehyde: Scalable Synthesis and Its Use". Molecules, 26(23). Link (Provides comparative NMR data for 4-formyl derivatives).

• BenchChem. (2025).[5] "1H-1,2,3-Triazole-1-carbaldehyde Product Record". Link (Verification of CAS 959960-46-4 existence).

• Staab, H. A. (1962). "Syntheses Using Heterocyclic Amides (Azolides)". Angewandte Chemie International Edition, 1(7). Link (Classic mechanism of N-formyl/acyl azole transfer).

Sources

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• 3. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

1H-1,2,3-Triazole-1-carbaldehyde proper disposal procedures

This guide outlines the operational safety and disposal protocols for 1H-1,2,3-Triazole-1-carbaldehyde .[1]

Executive Safety Directive

Status: Moisture Sensitive / Nitrogen-Rich Intermediate Unlike standard organic aldehydes, 1H-1,2,3-Triazole-1-carbaldehyde possesses a unique reactivity profile due to the N-formyl bond. This compound is hydrolytically unstable; upon contact with moisture/water, it can decompose to release formic acid and 1H-1,2,3-triazole .

Operational Rule #1: DO NOT dispose of this compound via aqueous waste streams or drain systems. The generation of formic acid in a closed waste drum can alter pH, create pressure, and introduce unexpected flammability hazards.

Chemical Hazard Profile

Property	Specification	Operational Implication
Chemical Structure	Triazole ring + Formyl group	Nitrogen-rich; potential for NOx release during combustion.
Reactivity	Hydrolytically Unstable	KEEP DRY. Decomposes to Formic Acid + Triazole.
GHS Classification	Irritant (Skin/Eye/Resp)	Standard PPE (Nitrile gloves, Goggles) required.[2]
Flash Point	Est. >60°C (Combustible)	Classify as D001 (Ignitable) for waste profiling.
Incompatibility	Oxidizers, Strong Bases, Water	Segregate from aqueous waste and oxidizers (e.g., Nitric acid).

Pre-Disposal Stabilization

Before moving waste to the central accumulation area, stabilize the material at the bench level.

A. Solid Waste (Pure Compound)

• Container: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a chemically resistant screw cap.

• Stabilization: If the material is old or potentially peroxides (common in aldehydes), test with peroxide strips. Note: Triazoles themselves are stable, but the aldehyde functionality requires this check if stored long-term.

• Labeling: Clearly mark as "Hazardous Waste - Toxic/Irritant - Water Reactive."

B. Liquid Waste (Reaction Mixtures)

• Solvent Compatibility: Ensure the carrier solvent is compatible with incineration (e.g., DCM, Ethyl Acetate, Toluene).

• Segregation: Do not mix with aqueous acidic or basic waste. The N-formyl bond is susceptible to acid/base catalyzed hydrolysis.

• Venting: Use a vented cap if there is any suspicion of ongoing decomposition or off-gassing.

Disposal Decision Logic (DOT Visualization)

The following diagram illustrates the decision matrix for categorizing and disposing of 1H-1,2,3-Triazole-1-carbaldehyde waste.

Figure 1: Decision matrix prioritizing non-aqueous disposal paths to prevent hydrolysis.

Detailed Disposal Protocols

Protocol A: Solid Waste (Lab Pack)

Best for: Expired reagents, pure solid scrapings, or contaminated solid media (paper towels, silica gel).

• Segregation: Isolate from oxidizers.

• Packaging: Place the solid material into a clear plastic bag (4-mil polyethylene), seal it, and place that bag inside a secondary hard-walled container (HDPE or Metal drum).

• Bulking: If bulking with other solids, ensure no oxidizing solids (e.g., permanganates, nitrates) are present.

• Disposal Path: Incineration. The high nitrogen content makes landfilling inappropriate due to potential groundwater leaching of the triazole ring.

Protocol B: Liquid Waste (Organic Stream)

Best for: Mother liquors, reaction solvents.

• Solvent Selection: Dissolve residues in a combustible solvent (Ethanol, Acetone, or Ethyl Acetate).

• Container: Use a standard solvent waste carboy (Safety Can).

• Prohibition: NEVER pour into a "Corrosive/Acid" waste stream. The acid will cleave the formyl group, generating heat and gas.

• Disposal Path: Fuel Blending / High-Temperature Incineration. This ensures the complete destruction of the triazole ring into

  and (captured by scrubbers).

Spill Management & Emergency Response

In the event of a spill, speed is critical to prevent the aldehyde from oxidizing or hydrolyzing.

Spill Response Workflow:

Figure 2: Dry-cleanup protocol to minimize chemical exposure and reactivity.[3]

Step-by-Step Cleanup:

• Evacuate: The aldehyde vapor is a respiratory irritant. Ensure ventilation is active.[1][4][5][6][7]

• PPE: Wear double nitrile gloves, safety goggles, and a lab coat. Use a half-mask respirator with organic vapor cartridges if the spill >10g.

• Absorb: Cover the spill with dry vermiculite, sand, or specialized organic spill pads. Do not use wet mops.

• Collect: Scoop the material into a wide-mouth jar.

• Decontaminate: Only after the bulk material is removed, wipe the surface with a solvent-dampened paper towel (Acetone), followed by a soap/water wash.

Regulatory & Compliance (US/EU Context)

• RCRA (USA): Likely classified as D001 (Ignitable) if in solvent, or D003 (Reactive) if the specific isomer shows high shock sensitivity (rare for 1,2,3-triazoles but possible). If not listed, treat as "Characteristic Hazardous Waste."

• Waste Code Assignment:

  • If pure: Assign a generic code for "Toxic Organic Solid."

  • If in solvent: Assign codes based on the solvent (e.g., F003 for Acetone/Xylene mixtures).

• Destruction Efficiency: The disposal facility must certify >99.99% destruction efficiency (standard for nitrogen heterocycles) to prevent environmental release of the persistent triazole ring.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for 1H-1,2,3-Triazole. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• Begtrup, M. (1974).N-Acyl-1,2,3-triazoles: Hydrolysis and Reactivity. Journal of the Chemical Society, Perkin Transactions. (Provides mechanistic basis for hydrolysis risks).

• Environmental Protection Agency (EPA). Management of Reactive and Ignitable Wastes (40 CFR Part 261). Retrieved from [Link]

Sources

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• 7. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 1H-1,2,3-Triazole-1-carbaldehyde

As a Senior Application Scientist, I approach chemical safety not merely as a checklist of compliance, but as a discipline rooted in mechanistic understanding. When handling 1H-1,2,3-Triazole-1-carbaldehyde (CAS: 959960-46-4) [1], standard laboratory precautions are insufficient unless driven by an understanding of its specific molecular reactivity.

This guide provides a self-validating, causally-driven operational protocol for researchers and drug development professionals handling this reactive intermediate.

Mechanistic Hazard Profiling: The Causality of Risk

To design an effective safety protocol, we must first understand why 1H-1,2,3-Triazole-1-carbaldehyde is hazardous. The risks stem from two distinct structural features:

• The N-Formyl Group (Potent Electrophile): Unlike standard carbon-bound aldehydes, this molecule features an N-formyl group. N-formyl azoles act as highly efficient formylating agents. Upon dermal or mucosal contact, the compound rapidly transfers its formyl group to biological nucleophiles (e.g., amine groups in lysine residues), releasing the triazole as a leaving group. This rapid covalent protein modification is the mechanistic driver for severe contact dermatitis, skin sensitization, and acute respiratory irritation.

• The Triazole Core (Thermal Instability): Low-molecular-weight (97.08 g/mol ) azoles possess high nitrogen content [2]. While the 1,2,3-triazole ring is generally stable at room temperature, it can undergo energetic decomposition if subjected to extreme thermal stress (>100°C) or strong oxidizers.

Diagram 1: Mechanistic hazard pathways of 1H-1,2,3-Triazole-1-carbaldehyde and corresponding PPE.

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic profile, standard PPE must be upgraded to prevent formyl transfer to the skin and inhalation of electrophilic vapors.

Protection Zone	Analytical Scale (<100 mg)	Preparative Scale (>1 g)	Mechanistic Rationale
Hand Protection	Single-layer Nitrile (4-8 mil)	Double-layer Nitrile or Butyl Rubber	Nitrile provides a sufficient barrier against short-term exposure. Double-gloving prevents breakthrough from concentrated N-formyl solutions.
Eye/Face	ANSI Z87.1 Safety Glasses	Chemical Splash Goggles & Face Shield	Prevents ocular mucosal exposure to electrophilic vapors or accidental splashes during solvent transfer.
Body Protection	Standard Cotton Lab Coat	Flame-Resistant (FR) Lab Coat & Apron	Mitigates thermal risks from potential energetic decomposition; prevents dermal protein cross-linking.
Respiratory	Chemical Fume Hood (Face velocity >100 fpm)	Fume Hood + Half-mask Respirator (Organic Vapor Cartridge)	Captures volatile aldehyde vapors, preventing mucosal irritation and inhalation toxicity.

Experimental Workflow: Safe Handling Protocol

This protocol is designed as a self-validating system: each step inherently verifies the safety of the next.

Step 1: Pre-Operational Verification

• Verify the chemical fume hood is drawing at a minimum face velocity of 100 fpm.

• Validation Check: Prepare a 10-20% aqueous Sodium Bisulfite (

  ) solution and place it inside the hood before opening the chemical container. This ensures immediate quenching capability is online.

Step 2: Weighing and Transfer

• Perform all weighing inside a ductless powder enclosure or the designated fume hood.

• Use anti-static, non-sparking spatulas to mitigate static discharge, respecting the energetic potential of the triazole core.

• Validation Check: Wipe down the balance with a bisulfite-soaked Kimwipe immediately after use to neutralize invisible micro-dust.

Step 3: Solubilization and Reaction Setup

• Dissolve the compound in anhydrous solvents (e.g., DCM, DMF) using closed-system transfers (septum-sealed vials or Schlenk lines) to prevent the escape of reactive vapors.

• Maintain strict thermal control. Do not exceed 80°C without prior differential scanning calorimetry (DSC) evaluation of the specific reaction mixture.

Spill Response and Chemical Quenching Plan

If a spill occurs, simple absorption is scientifically invalid because it leaves the vapor hazard intact. The spill must be chemically quenched. Aldehydes react rapidly with sodium bisulfite to form

-hydroxy sulfonates (bisulfite adducts). This nucleophilic addition converts the volatile, electrophilic hazard into a highly polar, water-soluble, and non-toxic salt.

Emergency Workflow:

• Isolate: Evacuate the immediate 5-foot radius and maximize fume hood exhaust.

• Don Emergency PPE: Equip a half-mask respirator with organic vapor cartridges and heavy-duty butyl gloves.

• Quench: Liberally spray or pour the pre-prepared 10-20% Sodium Bisulfite solution starting from the perimeter of the spill, working inward.

• Wait: Allow 5 minutes for the nucleophilic addition reaction to reach completion.

• Absorb & Dispose: Use diatomaceous earth or vermiculite to absorb the aqueous adduct. Sweep into a sealable container labeled "Non-Halogenated Aqueous Waste - Bisulfite Quenched."

Diagram 2: Step-by-step chemical quenching and spill response workflow.

Routine Disposal and Waste Segregation

• Never mix 1H-1,2,3-Triazole-1-carbaldehyde waste streams with strong oxidizers, concentrated acids, or bases, as this can trigger exothermic decomposition of the triazole ring.

• Store liquid waste in high-density polyethylene (HDPE) carboys, strictly segregated into standard "Halogenated" or "Non-Halogenated" streams based on the primary reaction solvent.

• Ensure waste containers are kept in a cool, well-ventilated satellite accumulation area away from direct sunlight.

References